Nonyl 7-bromoheptanoate

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of Nonyl 7-bromoheptanoate, a long-chain bromoalkanoate ester. Due to the limited availability of direct experimental data for this specific compound, this guide extrapolates its properties from its lower-chain analogs, namely ethyl 7-bromoheptanoate and methyl 7-bromoheptanoate, as well as its parent carboxylic acid, 7-bromoheptanoic acid. This document is intended to serve as a valuable resource for researchers and professionals in drug development and organic synthesis, offering insights into its synthesis, potential applications, and key chemical characteristics.

Introduction

Nonyl 7-bromoheptanoate is an organic compound featuring a nine-carbon ester group attached to a seven-carbon chain with a terminal bromine atom. This bifunctional nature, possessing both an ester and an alkyl bromide, makes it a potentially versatile intermediate in organic synthesis. The long alkyl chain imparts significant lipophilicity, a property of interest in drug delivery and formulation, while the terminal bromide allows for a variety of nucleophilic substitution and coupling reactions. This guide summarizes its known and estimated physicochemical properties, provides a detailed potential synthetic protocol, and discusses its prospective applications in the pharmaceutical and chemical industries.

Chemical and Physical Properties

Direct experimental data for Nonyl 7-bromoheptanoate is scarce. The following table summarizes the known properties of its shorter-chain analogs and the parent carboxylic acid, alongside estimated values for the nonyl ester. These estimations are based on established chemical trends, such as the increase in boiling point with molecular weight.

Property	7-Bromoheptanoic Acid	Methyl 7-bromoheptanoate	Ethyl 7-bromoheptanoate	Nonyl 7-bromoheptanoate (Estimated)
CAS Number	30515-28-7[1]	54049-24-0[2]	29823-18-5[3]	Not available
Molecular Formula	C₇H₁₃BrO₂[1]	C₈H₁₅BrO₂[2]	C₉H₁₇BrO₂[3]	C₁₆H₃₁BrO₂
Molecular Weight	209.08 g/mol [1]	223.11 g/mol [2]	237.13 g/mol [3]	335.34 g/mol
Appearance	Colorless to pale yellow liquid or solid[4]	Liquid[5]	Colorless to pale yellow liquid[6]	Colorless to pale yellow liquid
Boiling Point	145 °C at 3 mmHg[7]	Not available	112 °C at 5 mmHg[6][8]	> 150 °C at 5 mmHg
Melting Point	136-138 °C[7]	Not available	29 °C[6][8]	< 25 °C
Density	1.3771 g/cm³ (estimate)[7]	Not available	1.217 g/mL at 25 °C[8]	~1.1 g/mL at 25 °C
Refractive Index	Not available	1.4615-1.4655 at 20 °C[5]	1.459 at 20 °C[8]	~1.46

Experimental Protocols

Proposed Synthesis of Nonyl 7-bromoheptanoate

A plausible and common method for the synthesis of Nonyl 7-bromoheptanoate is via Fischer esterification of 7-bromoheptanoic acid with nonan-1-ol (B41252), using a strong acid catalyst.[9][10][11][12][13]

Reaction:

Br(CH₂)₆COOH + CH₃(CH₂)₈OH --[H⁺]--> Br(CH₂)₆COO(CH₂)₈CH₃ + H₂O

Materials:

• 7-bromoheptanoic acid

• Nonan-1-ol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH)

• Toluene (B28343) or a similar aprotic solvent capable of forming an azeotrope with water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve 7-bromoheptanoic acid (1.0 eq) and nonan-1-ol (1.2 eq) in toluene.

• Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 0.05 eq).

• Reflux: Heat the mixture to reflux. Water produced during the reaction will be removed as an azeotrope with toluene and collected in the Dean-Stark trap. Monitor the reaction progress by observing the amount of water collected or by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete (no more water is collected or TLC indicates consumption of the starting material), cool the reaction mixture to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure to remove the toluene. The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to yield pure Nonyl 7-bromoheptanoate.

Mandatory Visualizations

Caption: Proposed synthetic pathway for Nonyl 7-bromoheptanoate via Fischer esterification.

Potential Applications in Research and Drug Development

While specific applications for Nonyl 7-bromoheptanoate are not documented, its structure suggests several potential uses for researchers and drug development professionals:

• Intermediate for API Synthesis: The terminal bromide serves as a handle for introducing the C16 lipophilic tail into more complex molecules. Alkyl bromides are common precursors in the synthesis of active pharmaceutical ingredients (APIs). For instance, a structurally related compound, ethyl 7-bromo-2,2-dimethylheptanoate, is a key intermediate in the synthesis of bempedoic acid, a treatment for hypercholesterolemia.[14]

• Linker Molecule: The bifunctional nature of Nonyl 7-bromoheptanoate makes it a candidate for use as a linker in the development of proteolysis-targeting chimeras (PROTACs) or other targeted drug delivery systems. The long alkyl chain can be used to tune the physicochemical properties, such as solubility and membrane permeability, of the final conjugate.

• Surface Modification: The ester and bromide functionalities could be used to attach this molecule to surfaces, modifying their properties for applications in biomaterials or diagnostic devices.

• Organic Synthesis Building Block: It can be used as a starting material in a variety of organic reactions, including the formation of Grignard reagents, substitution reactions with various nucleophiles, and in coupling reactions to build more complex carbon skeletons. Ethyl 7-bromoheptanoate, for example, is used as an alkylating agent in several organic syntheses.[8]

Safety and Handling

Based on the safety data for its analogs, Nonyl 7-bromoheptanoate should be handled with care. Ethyl 7-bromoheptanoate is known to cause skin and serious eye irritation, and may cause respiratory irritation.[3] It is recommended to use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

Nonyl 7-bromoheptanoate is a long-chain bromoalkanoate ester with potential as a versatile intermediate in organic synthesis and drug development. While direct experimental data is limited, its chemical properties can be reasonably estimated from its lower-chain analogs. The proposed synthetic method via Fischer esterification provides a reliable route for its preparation. Its bifunctional nature, combining a reactive alkyl bromide with a lipophilic ester tail, opens up possibilities for its use in the synthesis of novel APIs, as a linker molecule in targeted therapies, and as a building block in complex organic synthesis. Further research into the specific properties and reactivity of Nonyl 7-bromoheptanoate is warranted to fully explore its potential in these applications.

References

• 1. 7-Bromoheptanoic acid | C7H13BrO2 | CID 121723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 7-bromoheptanoate | C8H15BrO2 | CID 554086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 7-bromoheptanoate | C9H17BrO2 | CID 122490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 30515-28-7: 7-Bromoheptanoic acid | CymitQuimica [cymitquimica.com]
• 5. Methyl 7-bromoheptanoate, 98% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 6. Ethyl 7-bromoheptanoate CAS 29823-18-5 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 7. chembk.com [chembk.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Synthesis of esters from carboxylic acids - Esterification [quimicaorganica.org]
• 10. Ch15 : Synthesis of Esters [chem.ucalgary.ca]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. byjus.com [byjus.com]
• 14. Ethyl-2,2-dimethyl-7-bromoheptanoate: Applications as Pharmaceutical Intermediate and Preparation Method_Chemicalbook [chemicalbook.com]

Synthesis of Nonyl 7-bromoheptanoate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Nonyl 7-bromoheptanoate, a valuable intermediate in organic synthesis. The document outlines the chemical properties of the reactants, a detailed experimental protocol for its synthesis via Fischer esterification, and expected characterization data.

Introduction

Nonyl 7-bromoheptanoate is a long-chain bromoalkanoate ester. Such compounds are useful building blocks in the synthesis of more complex molecules, including pharmaceuticals and other specialty chemicals. The presence of a terminal bromine atom allows for further functionalization through nucleophilic substitution reactions, while the long alkyl chain imparts lipophilicity. This guide details a robust and accessible method for the preparation of Nonyl 7-bromoheptanoate from commercially available starting materials.

Reactant Properties

A thorough understanding of the physical and chemical properties of the starting materials is crucial for a successful synthesis.

Property	7-Bromoheptanoic Acid	1-Nonanol (Nonyl Alcohol)
Molecular Formula	C₇H₁₃BrO₂[1]	C₉H₂₀O[2][3][4]
Molecular Weight	209.08 g/mol [5]	144.25 g/mol [6]
Appearance	Colorless to pale yellow liquid or solid[1]	Colorless to slightly yellow liquid[2][3][4]
Boiling Point	145 °C at 3 mmHg[7]	215 °C at 760 mmHg[4][6]
Melting Point	Not readily available	-7 °C[4]
Density	~1.377 g/mL[5]	0.827 g/mL at 20 °C[4][6]
Solubility	Soluble in organic solvents, moderately soluble in water[1]	Practically insoluble in water; miscible with alcohol and ether[3][6]
CAS Number	30515-28-7[1][5][7][8]	143-08-8[6]

Synthesis of Nonyl 7-bromoheptanoate via Fischer Esterification

The most direct and common method for preparing Nonyl 7-bromoheptanoate is the Fischer esterification of 7-bromoheptanoic acid with 1-nonanol, using a strong acid catalyst.[9][10][11][12] This equilibrium reaction is driven towards the product by using an excess of one reactant (typically the alcohol) and/or by removing the water formed during the reaction.[9][10] For long-chain alcohols like 1-nonanol, removal of water using a Dean-Stark apparatus is recommended to achieve high yields.[13]

Reaction Scheme

Caption: General reaction scheme for the synthesis of Nonyl 7-bromoheptanoate.

Experimental Protocol

This protocol is a general procedure based on established methods for Fischer esterification of long-chain fatty acids and alcohols.[13][14]

Materials:

• 7-Bromoheptanoic acid

• 1-Nonanol

• Toluene

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with magnetic stirring

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 7-bromoheptanoic acid (1.0 eq), 1-nonanol (1.5-2.0 eq), and toluene (approximately 2-3 mL per gram of carboxylic acid).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%) or p-toluenesulfonic acid (e.g., 2-5 mol%) to the reaction mixture.

• Reflux and Water Removal: Assemble a Dean-Stark apparatus and a condenser on top of the round-bottom flask. Heat the mixture to reflux with vigorous stirring. The toluene-water azeotrope will distill, and water will be collected in the Dean-Stark trap. Continue the reflux until no more water is collected in the trap (typically several hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with a suitable organic solvent like diethyl ether or ethyl acetate.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and remove unreacted carboxylic acid), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent.

• Purification:

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude Nonyl 7-bromoheptanoate can be further purified by vacuum distillation or column chromatography on silica (B1680970) gel if necessary.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis and purification of Nonyl 7-bromoheptanoate.

Characterization of Nonyl 7-bromoheptanoate

As no specific literature data for Nonyl 7-bromoheptanoate is readily available, the following are expected analytical characteristics based on the analysis of similar compounds such as methyl and ethyl 7-bromoheptanoate.[15][16][17]

Technique	Expected Observations
¹H NMR	δ (ppm): ~4.05 (t, 2H, -COOCH₂-), ~3.40 (t, 2H, -CH₂Br), ~2.30 (t, 2H, -CH₂COO-), ~1.85 (quintet, 2H, -CH₂CH₂Br), ~1.60 (quintet, 2H, -COOCH₂CH₂-), ~1.20-1.45 (m, broad, remaining -CH₂- groups of both chains), 0.88 (t, 3H, -CH₃).
¹³C NMR	δ (ppm): ~173 (-COO-), ~65 (-OCH₂-), ~34 (-CH₂Br), ~33 (-CH₂COO-), ~32.5 (-CH₂CH₂Br), and a series of peaks between ~22-32 for the other methylene (B1212753) carbons, ~14 (-CH₃).
IR (Infrared Spectroscopy)	ν (cm⁻¹): ~2920, ~2850 (C-H stretching of alkyl chains), ~1735 (strong, C=O stretching of the ester), ~1170 (C-O stretching), ~640 (C-Br stretching).
Mass Spectrometry (MS)	Expected molecular ion peaks [M+H]⁺ or [M+Na]⁺. A characteristic fragmentation pattern would involve the loss of the nonyl group and cleavage at the ester functionality. The presence of bromine would be indicated by isotopic peaks (M and M+2 in approximately a 1:1 ratio).

Safety Considerations

• 7-Bromoheptanoic acid is corrosive and can cause severe skin burns and eye damage.[5]

• Concentrated sulfuric acid is extremely corrosive. Handle with extreme care in a fume hood.

• Toluene is flammable and has associated health risks.

• 1-Nonanol can cause skin and eye irritation.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when performing this synthesis. All operations should be conducted in a well-ventilated fume hood.

This guide provides a comprehensive framework for the synthesis of Nonyl 7-bromoheptanoate. Researchers should adapt and optimize the procedure based on their specific laboratory conditions and available equipment.

References

• 1. CAS 30515-28-7: 7-Bromoheptanoic acid | CymitQuimica [cymitquimica.com]
• 2. Nonyl Alcohol – Riddhisiddhi Chemicals [riddhisiddhichemicals.com]
• 3. 1-Nonanol: Chemical property and uses_Chemicalbook [chemicalbook.com]
• 4. NONYL ALCOHOL - Ataman Kimya [atamanchemicals.com]
• 5. 7-Bromoheptanoic acid | C7H13BrO2 | CID 121723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. n-Nonyl Alcohol [drugfuture.com]
• 7. 7-Bromoheptanoic acid | 30515-28-7 [chemicalbook.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Fischer Esterification [organic-chemistry.org]
• 12. Fischer Esterification: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 13. Sciencemadness Discussion Board - Synthesis of pure esters from long-chain alcohols using Fischer esterification - Powered by XMB 1.9.11 [sciencemadness.org]
• 14. cerritos.edu [cerritos.edu]
• 15. Methyl 7-bromoheptanoate | C8H15BrO2 | CID 554086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Ethyl 7-bromoheptanoate | C9H17BrO2 | CID 122490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Page loading... [guidechem.com]

An In-depth Technical Guide to the Physical Properties of Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Nonyl 7-bromoheptanoate. Due to the limited availability of experimental data for this specific compound in public literature, this document presents a combination of data for related compounds and predicted values for Nonyl 7-bromoheptanoate, alongside a detailed, plausible experimental protocol for its synthesis and characterization.

Introduction

Nonyl 7-bromoheptanoate is an ester comprised of a nonyl alcohol moiety and a 7-bromoheptanoic acid backbone. While its direct applications are not widely documented, its structure suggests potential utility as an intermediate in organic synthesis, particularly in the introduction of a C16 chain with a terminal bromine, which can be further functionalized. Understanding its physical properties is crucial for its handling, purification, and use in synthetic protocols.

Physicochemical Data

The following table summarizes the known physical properties of 7-bromoheptanoic acid and its methyl and ethyl esters, which serve as a basis for the estimated properties of Nonyl 7-bromoheptanoate.

Property	7-Bromoheptanoic Acid	Methyl 7-bromoheptanoate	Ethyl 7-bromoheptanoate	Nonyl 7-bromoheptanoate (Estimated)
Molecular Formula	C₇H₁₃BrO₂[1][2][3]	C₈H₁₅BrO₂[4]	C₉H₁₇BrO₂[5][6][7][8]	C₁₆H₃₁BrO₂
Molecular Weight ( g/mol )	209.08[3]	223.11[4]	237.13[5][6][7]	335.34
Boiling Point (°C)	145 (at 3 mmHg)[1]	Not available	112 (at 5 mmHg)[6][7][8]	> 150 (at reduced pressure)
Melting Point (°C)	136-138[1]	Not available	29[6][7][8]	< 25 (likely a liquid at room temp.)
Density (g/mL)	1.3771 (rough estimate)[1]	Not available	1.217 (at 25 °C)[6][7][8]	~1.1
Refractive Index	Not available	Not available	n20/D 1.459[6][7][8]	~1.46
Solubility	Soluble in organic solvents, moderately soluble in water.[2]	Presumed soluble in organic solvents.	Presumed soluble in organic solvents.	Soluble in nonpolar organic solvents.

Note on Estimated Values: The properties for Nonyl 7-bromoheptanoate are estimated based on the trends observed in the homologous series of alkyl 7-bromoheptanoates. The boiling point and density are expected to increase with the lengthening of the alkyl chain, while the melting point may not follow a simple linear trend but is expected to be low.

Experimental Protocols

The following section details a standard laboratory procedure for the synthesis and characterization of Nonyl 7-bromoheptanoate.

3.1. Synthesis of Nonyl 7-bromoheptanoate via Fischer Esterification

This protocol describes the synthesis of Nonyl 7-bromoheptanoate from 7-bromoheptanoic acid and nonyl alcohol.

Materials:

• 7-bromoheptanoic acid

• Nonyl alcohol (1-Nonanol)

• Toluene (B28343)

• Sulfuric acid (concentrated)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 7-bromoheptanoic acid (1.0 eq), nonyl alcohol (1.2 eq), and toluene (to dissolve the reactants).

• Add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops).

• Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.

• Monitor the reaction progress by observing the amount of water collected. The reaction is complete when no more water is formed.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude Nonyl 7-bromoheptanoate.

• Purify the crude product by vacuum distillation.

3.2. Characterization

The identity and purity of the synthesized Nonyl 7-bromoheptanoate would be confirmed using the following standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Infrared (IR) Spectroscopy: To identify the characteristic ester carbonyl stretch (~1740 cm⁻¹).

• Mass Spectrometry (MS): To determine the molecular weight and confirm the presence of bromine through the isotopic pattern.

• Gas Chromatography (GC): To assess the purity of the final product.

Visualizations

4.1. Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of Nonyl 7-bromoheptanoate.

Caption: Synthesis and purification workflow for Nonyl 7-bromoheptanoate.

4.2. Characterization Workflow

This diagram outlines the logical flow for the analytical characterization of the synthesized compound.

Caption: Analytical workflow for the characterization of Nonyl 7-bromoheptanoate.

Safety Information

While specific toxicity data for Nonyl 7-bromoheptanoate is not available, it should be handled with the standard precautions for a halogenated organic compound. It is advisable to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For related compounds like 7-bromoheptanoic acid, hazards include skin and eye irritation.

This guide is intended for use by qualified professionals and should be supplemented with a thorough literature search and risk assessment before any experimental work is undertaken.

References

• 1. chembk.com [chembk.com]
• 2. CAS 30515-28-7: 7-Bromoheptanoic acid | CymitQuimica [cymitquimica.com]
• 3. 7-Bromoheptanoic acid | C7H13BrO2 | CID 121723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl 7-bromoheptanoate | C8H15BrO2 | CID 554086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl 7-bromoheptanoate | C9H17BrO2 | CID 122490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 7-溴庚酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Page loading... [guidechem.com]

Spectroscopic Characterization of Nonyl 7-bromoheptanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Nonyl 7-bromoheptanoate, a long-chain bromoalkylester of interest in various chemical syntheses. Due to the limited availability of directly measured spectra for Nonyl 7-bromoheptanoate, this document presents a comprehensive analysis based on the spectral data of its close structural analog, Ethyl 7-bromoheptanoate. The guide extrapolates the expected spectral characteristics for the nonyl ester, providing a robust predictive framework for researchers. Furthermore, it outlines detailed experimental protocols for the acquisition of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, and includes a workflow diagram for the spectroscopic analysis of synthesized organic compounds.

Predicted Spectroscopic Data for Nonyl 7-bromoheptanoate

The following tables summarize the predicted and analog-based spectroscopic data for Nonyl 7-bromoheptanoate. The data for Ethyl 7-bromoheptanoate is provided as a foundational reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for Nonyl 7-bromoheptanoate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment (Nonyl 7-bromoheptanoate)	Corresponding Signal in Ethyl 7-bromoheptanoate (δ, ppm)
~4.06	Triplet	2H	-O-CH₂ -(CH₂)₇-CH₃	4.12 (Quartet)
~3.40	Triplet	2H	Br-CH₂ -(CH₂)₅-COO-	3.40 (Triplet)
~2.29	Triplet	2H	-(CH₂)₄-CH₂ -COO-	2.29 (Triplet)
~1.85	Quintet	2H	Br-CH₂-CH₂ -(CH₂)₄-COO-	1.85 (Quintet)
~1.62	Quintet	2H	-O-CH₂-CH₂ -(CH₂)₆-CH₃	1.63 (Sextet in broader multiplet)
~1.43	Multiplet	2H	Br-(CH₂)₂-CH₂ -(CH₂)₃-COO-	1.43 (Multiplet)
~1.25-1.35	Broad Multiplet	~12H	-(CH₂)₂-CH₂ -CH₂-COO- and -O-(CH₂)₂-(CH₂)₆ -CH₃	1.25 (Triplet)
~0.88	Triplet	3H	-O-(CH₂)₈-CH₃	N/A

Table 2: Predicted ¹³C NMR Data for Nonyl 7-bromoheptanoate

Chemical Shift (δ, ppm)	Assignment (Nonyl 7-bromoheptanoate)	Corresponding Signal in Ethyl 7-bromoheptanoate (δ, ppm)
~173.8	C =O	173.7
~65.1	-O-CH₂ -	60.2
~34.2	-CH₂ -COO-	34.3
~33.8	Br-CH₂ -	33.8
~32.5	Br-CH₂-CH₂ -	32.5
~31.8	-O-(CH₂)₇-CH₂ -CH₃	N/A
~29.5	-O-(CH₂)₂-(CH₂)₅ -CH₂-CH₃ (multiple signals)	N/A
~28.5	Br-(CH₂)₂-CH₂ -	28.5
~28.0	Br-(CH₂)₃-CH₂ -	28.0
~26.2	-O-CH₂-CH₂ -	N/A
~24.8	-(CH₂)₂-CH₂ -COO-	24.8
~22.7	-O-(CH₂)₈-CH₂ -	N/A
~14.1	-CH₃	14.2

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for Nonyl 7-bromoheptanoate

Wavenumber (cm⁻¹)	Intensity	Assignment
~2925, ~2855	Strong	C-H (aliphatic) stretching
~1735	Strong	C=O (ester) stretching
~1465	Medium	C-H bending
~1170	Strong	C-O (ester) stretching
~645	Medium	C-Br stretching

Mass Spectrometry (MS)

Table 4: Predicted Key Fragments in the Mass Spectrum of Nonyl 7-bromoheptanoate

m/z	Proposed Fragment
320/322	[M]⁺ (Molecular ion with ⁷⁹Br/⁸¹Br isotopes)
241	[M - Br]⁺
195/197	[Br(CH₂)₆CO]⁺
155	[M - O(CH₂)₈CH₃]⁺
127	[C₉H₁₉]⁺ (Nonyl fragment)
McLafferty Rearrangement	[C₇H₁₃BrO₂H]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data discussed above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of Nonyl 7-bromoheptanoate in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. The solution should be free of any particulate matter.

• Instrumentation : Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition :

  • Tune and shim the instrument to optimize the magnetic field homogeneity.

  • Acquire the spectrum using a standard pulse sequence.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Use an appropriate number of scans to achieve a good signal-to-noise ratio.

  • Process the data by applying a Fourier transform, phasing the spectrum, and integrating the signals. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• ¹³C NMR Acquisition :

  • Switch the probe to the ¹³C nucleus.

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance and sensitivity of the ¹³C nucleus.

  • Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation : As Nonyl 7-bromoheptanoate is expected to be a liquid, a neat sample can be prepared by placing a drop of the compound between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Instrumentation : Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition :

  • Record a background spectrum of the empty sample compartment.

  • Place the prepared salt plates in the sample holder.

  • Acquire the sample spectrum over the desired range (e.g., 4000-400 cm⁻¹).

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Preparation : Prepare a dilute solution of Nonyl 7-bromoheptanoate in a volatile organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

• Instrumentation : Employ a mass spectrometer, often coupled with a chromatographic system like Gas Chromatography (GC-MS) for sample introduction.

• Data Acquisition :

  • Introduce the sample into the ion source (e.g., via direct infusion or GC).

  • Ionize the sample using an appropriate method, such as Electron Ionization (EI).

  • The mass analyzer separates the resulting ions based on their mass-to-charge ratio (m/z).

  • The detector records the abundance of each ion.

  • The resulting mass spectrum plots ion abundance versus m/z.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a synthesized organic compound.

Caption: Workflow for Spectroscopic Analysis of a Synthesized Compound.

Technical Data Sheet: Nonyl 7-bromoheptanoate

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed calculation of the molecular weight of Nonyl 7-bromoheptanoate, a crucial parameter for experimental design and data analysis in research and development.

Determination of Molecular Formula

The chemical name "nonyl 7-bromoheptanoate" provides the necessary information to deduce its molecular structure and formula.

• Heptanoate (B1214049): This indicates a seven-carbon carboxylic acid derivative. The "-oate" suffix signifies an ester.

• 7-bromo: A bromine atom is substituted at the seventh carbon of the heptanoate backbone.

• Nonyl: A nine-carbon alkyl chain (nonyl group) is attached to the ester's oxygen atom.

Based on this nomenclature, the chemical structure is Br-(CH₂)₆-COO-(CH₂)₈-CH₃.

The molecular formula is determined by summing the atoms:

• Carbon (C): 7 (from heptanoate) + 9 (from nonyl) = 16

• Hydrogen (H): 12 (from the bromo-heptanoyl chain) + 19 (from the nonyl chain) = 31

• Bromine (Br): 1

• Oxygen (O): 2 (from the ester group)

Thus, the molecular formula for nonyl 7-bromoheptanoate is C₁₆H₃₁BrO₂ .

Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of each constituent atom in the molecule. The standard atomic weights used are provided by the International Union of Pure and Applied Chemistry (IUPAC).

Element	Symbol	Atomic Weight (amu)	Count	Total Weight (amu)
Carbon	C	12.011	16	192.176
Hydrogen	H	1.008	31	31.248
Bromine	Br	79.904[1][2][3]	1	79.904
Oxygen	O	15.999	2	31.998

The sum of these values provides the molecular weight of the compound.

Parameter	Value
Molecular Formula	C₁₆H₃₁BrO₂
Calculated Molecular Weight	335.33 g/mol

Experimental Protocols and Signaling Pathways

The calculation of a compound's molecular weight is a theoretical determination based on its atomic composition and established atomic weights. As such, experimental protocols for its determination (e.g., mass spectrometry) are not detailed here. This document's scope is confined to the computational derivation of this fundamental chemical property.

Similarly, signaling pathway diagrams are used to visualize biological processes and molecular interactions, which are not relevant to the intrinsic molecular weight of a chemical compound.

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight from the compound's formula and the atomic weights of its constituent elements.

Logical workflow for molecular weight determination.

References

• 1. Methyl 7-bromoheptanoate | C8H15BrO2 | CID 554086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 29823-18-5|Ethyl 7-bromoheptanoate|BLD Pharm [bldpharm.com]
• 3. 123469-92-1|Ethyl 7-bromo-2,2-dimethylheptanoate|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to the Purity and Assay of Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodologies for determining the purity and assay of Nonyl 7-bromoheptanoate, a key intermediate in various synthetic applications. Ensuring the quality and purity of such reagents is critical for the reliability and reproducibility of research and development outcomes. This document outlines common analytical techniques, potential impurities, and detailed experimental protocols.

Introduction

Nonyl 7-bromoheptanoate is a long-chain aliphatic ester containing a terminal bromine atom. Its bifunctional nature makes it a versatile building block in organic synthesis. The purity of this compound is paramount, as impurities can lead to unwanted side reactions, lower yields, and complications in the purification of subsequent products. This guide details the analytical techniques used to assess the purity and assay of Nonyl 7-bromoheptanoate.

Potential Impurities

The impurity profile of Nonyl 7-bromoheptanoate is largely dependent on its synthetic route. A common method for its synthesis is the esterification of 7-bromoheptanoic acid with nonyl alcohol or the reaction of a salt of 7-bromoheptanoic acid with a nonyl halide. Potential impurities may include:

• Starting Materials: Unreacted 7-bromoheptanoic acid, nonyl alcohol, or related precursors.

• By-products of Synthesis: Products of side reactions, such as the formation of dinonyl ether or 1,7-dibromoheptane.

• Residual Solvents: Solvents used during the synthesis and purification process.

• Degradation Products: Products resulting from the decomposition of Nonyl 7-bromoheptanoate, potentially through hydrolysis of the ester or elimination of HBr.

Analytical Techniques for Purity and Assay Determination

Several analytical methods can be employed to determine the purity and assay of Nonyl 7-bromoheptanoate. The choice of technique depends on the specific information required, such as the identification and quantification of impurities or the precise determination of the main component's concentration.[] The most common and effective methods are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with Mass Spectrometry (MS) for impurity identification.[2][3] Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for structural confirmation and purity assessment.

Summary of Analytical Techniques

Technique	Principle	Information Provided	Strengths	Limitations
Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.	Purity (area %), quantification of volatile impurities.	High resolution for volatile compounds, well-established methods.	Not suitable for non-volatile or thermally labile compounds.
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a mobile and stationary phase.	Purity (area %), quantification of non-volatile impurities.	Versatile for a wide range of compounds, including non-volatile ones.[2]	May require chromophores for UV detection; universal detectors can be less sensitive.
Mass Spectrometry (MS)	Ionization of molecules and separation based on mass-to-charge ratio.	Molecular weight determination, structural elucidation of impurities.[2]	High sensitivity and specificity for identification.	Typically used in conjunction with a separation technique (GC or HPLC).
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Structural confirmation, identification of impurities with distinct signals, quantitative analysis (qNMR).	Provides detailed structural information, can be quantitative without a specific reference standard for the impurity.	Lower sensitivity compared to chromatographic methods for trace impurities.
Titration	Chemical reaction with a standardized solution.	Assay of the main component (e.g., saponification for ester content).	High precision and accuracy for assay.	Not suitable for purity determination; susceptible to interference from acidic or basic impurities.
Infrared (IR) Spectroscopy	Absorption of infrared radiation by molecular vibrations.	Functional group identification.	Quick and simple for confirming the presence of key functional groups (ester, alkyl halide).	Limited quantitative information and not ideal for complex mixture analysis.

Experimental Protocols

The following are representative methodologies for the analysis of Nonyl 7-bromoheptanoate, adapted from established analytical principles for similar long-chain alkyl esters and bromoalkanes.[2][3]

Gas Chromatography (GC-FID) for Purity Assay

This method is suitable for determining the purity of Nonyl 7-bromoheptanoate and quantifying volatile impurities.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow.

• Injector Temperature: 280 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold at 280 °C for 10 minutes.

• Injection Volume: 1 µL.

• Sample Preparation: Prepare a solution of Nonyl 7-bromoheptanoate in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate) at a concentration of approximately 1 mg/mL.

• Purity Calculation: The purity is typically calculated using the area percent method, where the peak area of Nonyl 7-bromoheptanoate is divided by the total area of all peaks in the chromatogram.

High-Performance Liquid Chromatography (HPLC-UV/ELSD) for Related Substances

This method is useful for detecting less volatile impurities. Due to the lack of a strong UV chromophore in Nonyl 7-bromoheptanoate, a UV detector at low wavelength (e.g., 205-215 nm) or a universal detector like an Evaporative Light Scattering Detector (ELSD) is recommended.

• Instrumentation: HPLC system with a UV or ELSD detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Start with 60% acetonitrile / 40% water.

  • Linearly increase to 100% acetonitrile over 20 minutes.

  • Hold at 100% acetonitrile for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve approximately 10 mg of Nonyl 7-bromoheptanoate in 10 mL of acetonitrile.

¹H NMR for Structural Confirmation and Purity Estimation

NMR spectroscopy provides structural confirmation and can be used to estimate purity by comparing the integrals of signals from the main compound to those of impurities.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Chloroform-d (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Procedure: Dissolve 5-10 mg of the sample in approximately 0.7 mL of CDCl₃. Acquire the ¹H NMR spectrum.

• Expected Chemical Shifts (δ, ppm):

  • ~4.05 (t, 2H, -COOCH₂-)

  • ~3.40 (t, 2H, -CH₂Br)

  • ~2.30 (t, 2H, -CH₂COO-)

  • ~1.85 (m, 2H, -CH₂CH₂Br)

  • ~1.60 (m, 2H, -COOCH₂CH₂-)

  • ~1.20-1.45 (m, ~18H, remaining -CH₂- groups)

  • ~0.88 (t, 3H, -CH₃)

• Purity Assessment: The presence of significant unassigned peaks may indicate impurities. Quantitative NMR (qNMR) can be performed using a certified internal standard for a precise assay.

Visualizations

Experimental Workflow for GC Purity Analysis

Caption: Workflow for determining the purity of Nonyl 7-bromoheptanoate using Gas Chromatography.

Logical Relationship for Impurity Identification

Caption: Strategy for the identification of unknown impurities in Nonyl 7-bromoheptanoate.

Conclusion

The quality control of Nonyl 7-bromoheptanoate is crucial for its successful application in research and development. A combination of chromatographic and spectroscopic techniques provides a comprehensive understanding of the purity and impurity profile of this compound. The methods outlined in this guide serve as a robust starting point for developing and validating a suitable quality control strategy. For regulatory filings, method validation according to ICH guidelines is essential.

References

• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Technical Guide to Procuring Nonyl 7-bromoheptanoate for Research and Development

For: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the procurement of Nonyl 7-bromoheptanoate. An initial market survey indicates that Nonyl 7-bromoheptanoate is not a standard, off-the-shelf catalog chemical. Therefore, obtaining this compound requires either the synthesis from a readily available precursor or engaging a custom synthesis service. This document outlines both procurement pathways.

Pathway 1: In-House Synthesis via Precursor Acquisition

The most direct synthetic route to Nonyl 7-bromoheptanoate is the esterification of 7-Bromoheptanoic acid with nonyl alcohol. 7-Bromoheptanoic acid is a commercially available reagent. The following suppliers provide this key precursor.

Table 1: Commercial Suppliers of 7-Bromoheptanoic Acid (CAS: 30515-28-7)

Supplier	Product Number (Example)	Purity	Notes
TCI America	B3671	>98.0%	Available from US or Japan stock.[1]
Sigma-Aldrich	SY3H3D6773B6	97%	Marketed by partner Synthonix.[2]
BroadPharm	BP-31149	Not specified	An aliphatic linker featuring a carboxylic acid and a bromide.[3]
Santa Cruz Biotechnology	sc-268843	≥98%	Classified as a Dangerous Good for transport.[4]
Apollo Scientific	MFCD00037800	Not specified	Stocks available in the UK and US.

Experimental Protocols

Detailed experimental protocols for the synthesis of a specific, non-commercially available compound like Nonyl 7-bromoheptanoate are typically developed by the end-user or a custom synthesis laboratory. They are not available from commercial supplier websites.

Conceptual Synthesis Outline: Fischer Esterification

The synthesis would conceptually involve:

• Reactant Mixture: Dissolving 7-Bromoheptanoic acid and a molar excess of nonyl alcohol in a suitable solvent (e.g., toluene).

• Catalysis: Adding a strong acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid).

• Reaction: Refluxing the mixture, typically with a Dean-Stark apparatus to remove the water byproduct and drive the reaction to completion.

• Work-up & Purification: Neutralizing the acid catalyst, washing the organic layer, and purifying the resulting crude product, likely via column chromatography, to isolate the pure Nonyl 7-bromoheptanoate.

The specific conditions, including reaction times, temperatures, and purification methods, would require optimization by the practicing chemist.

Pathway 2: Outsourced Custom Synthesis

For researchers requiring the compound without performing the synthesis in-house, engaging a contract research organization (CRO) or a custom synthesis company is the recommended approach. These services offer expertise in synthesizing novel or non-catalog compounds from milligram to kilogram scales.

Table 2: Selected Companies Offering Custom Chemical Synthesis Services

Company	Service Highlights	Geographic Focus
Enamine	Expertise in multi-step organic synthesis, from mg to kg scale.[5] Offers both Fee-for-Service (FFS) and Full-Time Equivalent (FTE) models.[6]	Europe (Germany, Ukraine), North America[6][7]
Otava Chemicals	Over 20 years of experience in custom synthesis with route design and literature search capabilities.[7]	North America (Canada), Europe (Ukraine, Lithuania)[7]
Richman Chemical Inc.	Full range of custom synthesis, toll manufacturing, and raw material sourcing based in the U.S.[8]	United States[8]
Veeprho Group	Specializes in complex, multi-step synthesis for pharmaceutical and biotech clients, from R&D to commercial scale.[9]	Global
SYNTHON Chemicals	DIN ISO 9001 certified contract manufacturing and process development, from lab to pilot plant scale.[10]	Europe (Germany)[10]
ResolveMass Laboratories Inc.	API development and small molecule synthesis with a focus on regulatory standards for pharma and biotech.[11]	United States[11]
Yuhao Chemical	Lab-scale custom synthesis with expertise in heterocyclic, catalytic, and asymmetric reactions; offers scale-up to 10 kg.[12]	Asia
Taros	Provides custom synthesis, contract research, route scouting, and small-scale manufacturing with a pilot plant in Asia.[13]	Europe, Asia

Visualized Procurement Workflow

The following diagram illustrates the decision-making process for acquiring a non-catalog chemical like Nonyl 7-bromoheptanoate.

Caption: Logical workflow for acquiring Nonyl 7-bromoheptanoate.

References

• 1. 7-Bromoheptanoic Acid 30515-28-7 | TCI AMERICA [tcichemicals.com]
• 2. 7-Bromoheptanoic acid | 30515-28-7 [sigmaaldrich.com]
• 3. 7-Bromoheptanoic acid, 30515-28-7 | BroadPharm [broadpharm.com]
• 4. scbt.com [scbt.com]
• 5. Custom Synthesis - Enamine [enamine.net]
• 6. enamine.de [enamine.de]
• 7. Custom Synthesis [otavachemicals.com]
• 8. Richman Chemical Inc. | Custom Synthesis | Toll Manufacturing | Raw Material Sourcing [richmanchemical.com]
• 9. veeprho.com [veeprho.com]
• 10. Custom Synthesis / Contract Manufacturing in Germany [synthon-chemicals.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. Custom Synthesis [chemyuhao.com]
• 13. Custom Chemical Services to meet your challenges | contact Taros [tarosdiscovery.com]

An In-depth Technical Guide on the Safety and Handling of Ethyl 7-bromoheptanoate

Disclaimer: This guide provides a detailed overview of the safety and handling procedures for Ethyl 7-bromoheptanoate, based on currently available data. The information for "Nonyl 7-bromoheptanoate" was not available, and therefore, this document focuses on a structurally related and well-documented compound. Researchers, scientists, and drug development professionals should always consult the most recent Safety Data Sheet (SDS) from their supplier before handling any chemical.

Introduction

Ethyl 7-bromoheptanoate is a bromoester compound utilized as an alkylating agent in various organic syntheses. Its application is noted in the synthesis of ω-chain shortened prostaglandins (B1171923) and other complex organic molecules. Due to its reactive nature, a thorough understanding of its safety and handling is paramount for all personnel involved in its use.

Hazard Identification and Classification

Ethyl 7-bromoheptanoate is classified as a hazardous chemical.[1] The primary hazards are associated with skin, eye, and respiratory irritation.

GHS Classification:

• Skin Corrosion/Irritation: Category 2[2]

• Serious Eye Damage/Eye Irritation: Category 2[2]

• Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation: Category 3[1][2]

Signal Word: Warning[1][3]

Hazard Statements:

• H315: Causes skin irritation[2]

• H319: Causes serious eye irritation[2][3]

• H335: May cause respiratory irritation[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 7-bromoheptanoate is presented in the table below.

Property	Value	Reference
Molecular Formula	C9H17BrO2	[2][4]
Molecular Weight	237.13 g/mol	[2][5]
Appearance	Colorless to almost colorless clear liquid	[1][4]
Boiling Point	112 °C @ 5 mmHg	[5]
Melting Point	29 °C	[4][5]
Density	1.217 g/mL at 25 °C	[5]
Flash Point	113 °C (closed cup)	[4]
Refractive Index	n20/D 1.459	[5]

Toxicological Information

The toxicological properties of Ethyl 7-bromoheptanoate have not been fully investigated.[1] However, available data indicates the following:

• Acute Toxicity: No specific data on LD50 or LC50 is available. It is generally advised to avoid ingestion and inhalation.[1]

• Skin Irritation: Causes skin irritation.[1][2]

• Eye Irritation: Causes serious eye irritation.[1][2][3]

• Respiratory Irritation: May cause respiratory irritation.[1][2][4]

• Sensitization: May cause an allergic skin reaction.[1]

• Mutagenicity, Carcinogenicity, and Reproductive Toxicity: No information is available on these effects.[1]

Symptoms of an allergic reaction may include rash, itching, swelling, trouble breathing, and tingling.[1]

Experimental Protocols

Detailed experimental protocols for determining the toxicological properties of Ethyl 7-bromoheptanoate are not available in the public domain. The hazard classifications are based on data submitted to regulatory bodies like the European Chemicals Agency (ECHA).

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

6.1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling Ethyl 7-bromoheptanoate.

Caption: Required Personal Protective Equipment for handling Ethyl 7-bromoheptanoate.

6.2. Handling Procedures

The following workflow outlines the safe handling of Ethyl 7-bromoheptanoate.

Caption: Safe handling workflow for Ethyl 7-bromoheptanoate.

6.3. Storage

• Store in a cool, dry, and well-ventilated place.[1][4]

• Keep containers tightly closed.[1][4]

• Store locked up.[1][4]

• Incompatible materials include strong oxidizing agents.[1]

First-Aid Measures

In case of exposure, immediate action is necessary.

Exposure Route	First-Aid Procedure	Reference
Inhalation	Remove victim to fresh air and keep at rest in a comfortable position for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.	[1]
Skin Contact	Take off contaminated clothing and wash before reuse. Wash with plenty of soap and water. If skin irritation or rash occurs, get medical advice/attention.	[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.	[1]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.	[1][3][6]

Accidental Release Measures

In the event of a spill, the following steps should be taken:

• Ensure adequate ventilation. [1][4]

• Use personal protective equipment. [1][4]

• Evacuate personnel to safe areas. [4]

• Prevent further leakage or spillage if safe to do so.

• Soak up with inert absorbent material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust).[1][4]

• Collect the absorbed material into suitable, closed containers for disposal.[1][4]

• Do not let the product enter drains. [4]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[1][3]

Stability and Reactivity

• Reactivity: No specific reactivity hazards are known.[1]

• Chemical Stability: Stable under normal conditions.[1]

• Conditions to Avoid: Incompatible products.[1]

• Incompatible Materials: Strong oxidizing agents.[1]

• Hazardous Decomposition Products: None under normal use conditions. Under fire conditions, may produce carbon oxides and hydrogen bromide gas.[1][4]

• Hazardous Polymerization: Does not occur.[1]

References

• 1. fishersci.com [fishersci.com]
• 2. Ethyl 7-bromoheptanoate | C9H17BrO2 | CID 122490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Ethyl 7-bromoheptanoate - Safety Data Sheet [chemicalbook.com]
• 5. 7-溴庚酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]

An In-depth Technical Guide to the Storage and Stability of Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

General Storage Recommendations

Based on safety data sheets for structurally related bromoheptanoate esters, the following general storage conditions are recommended to maintain the quality and stability of Nonyl 7-bromoheptanoate.

• Temperature: Store in a cool, dry place.[1] Refrigeration (2-8°C) is advisable for long-term storage to minimize the rate of potential degradation reactions.

• Container: Keep containers tightly closed to prevent exposure to moisture and atmospheric contaminants.[2] Use of amber glass vials or other UV-blocking containers is recommended to protect against light-induced degradation.

• Ventilation: Store in a well-ventilated area to safely disperse any potential vapors.[1][2]

• Incompatibilities: Keep away from heat, sparks, and open flames.[2] Store separately from strong oxidizing agents, strong bases, and moisture-sensitive materials.

Factors Influencing Stability

The stability of Nonyl 7-bromoheptanoate is primarily influenced by environmental factors that can promote its degradation. Understanding these factors is crucial for establishing appropriate storage and handling protocols.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation, including hydrolysis and elimination reactions.

• Light: Exposure to ultraviolet (UV) light can induce photolytic cleavage of the carbon-bromine (C-Br) bond, leading to the formation of free radicals and subsequent degradation products.

• Moisture: As an ester, Nonyl 7-bromoheptanoate is susceptible to hydrolysis, a reaction catalyzed by the presence of water, which can be accelerated by acidic or basic conditions. The carbon-halogen bond is also susceptible to hydrolysis.[1]

Potential Degradation Pathways

The primary degradation pathways anticipated for Nonyl 7-bromoheptanoate are hydrolysis of the ester and nucleophilic substitution or elimination at the carbon-bromine bond.

3.1. Hydrolysis of the Ester Linkage

In the presence of water, the ester can hydrolyze to form 7-bromoheptanoic acid and nonanol. This reaction can be catalyzed by acid or base.

3.2. Reactions Involving the Carbon-Bromine Bond

The C-Br bond is susceptible to nucleophilic substitution and elimination reactions. Water can act as a nucleophile, leading to the formation of 7-hydroxyheptanoate.

Below is a diagram illustrating the key decision-making process for establishing appropriate storage conditions.

Caption: Decision matrix for establishing appropriate storage conditions.

Quantitative Stability Data

To ensure the reliability of experimental results, it is imperative to generate quantitative stability data for Nonyl 7-bromoheptanoate under defined storage conditions. The following tables provide a template for the presentation of such data. This data should be generated through a formal stability study.

Table 1: Long-Term Stability Data at Recommended Storage Condition (e.g., 2-8°C)

Time Point (Months)	Purity (%) by GC-MS	Appearance	7-Bromoheptanoic Acid (%)	Nonanol (%)
0	[Initial Purity]	Clear, colorless liquid	[Initial Level]	[Initial Level]
3	[Data]	[Observation]	[Data]	[Data]
6	[Data]	[Observation]	[Data]	[Data]
12	[Data]	[Observation]	[Data]	[Data]
24	[Data]	[Observation]	[Data]	[Data]

Table 2: Accelerated Stability Data (e.g., 40°C / 75% RH)

Time Point (Weeks)	Purity (%) by GC-MS	Appearance	7-Bromoheptanoic Acid (%)	Nonanol (%)
0	[Initial Purity]	Clear, colorless liquid	[Initial Level]	[Initial Level]
1	[Data]	[Observation]	[Data]	[Data]
2	[Data]	[Observation]	[Data]	[Data]
4	[Data]	[Observation]	[Data]	[Data]
8	[Data]	[Observation]	[Data]	[Data]

Experimental Protocols for Stability Assessment

The following protocols describe the methodologies for conducting stability studies on Nonyl 7-bromoheptanoate.

5.1. Long-Term and Accelerated Stability Study Protocol

• Sample Preparation: Aliquot Nonyl 7-bromoheptanoate into amber glass vials with Teflon-lined caps.

• Storage Conditions:

  • Long-Term: Place samples in a refrigerator maintained at 2-8°C.

  • Accelerated: Place samples in a stability chamber maintained at 40°C and 75% relative humidity.

• Time Points: Withdraw samples for analysis at the time points specified in Tables 1 and 2.

• Analysis: At each time point, analyze the samples for purity and the presence of degradation products using a validated GC-MS method. Visually inspect for any changes in appearance.

5.2. Analytical Method for Purity and Degradation Product Quantification (GC-MS)

• Principle: Gas Chromatography-Mass Spectrometry (GC-MS) is used to separate volatile compounds and identify them based on their mass-to-charge ratio. The purity of Nonyl 7-bromoheptanoate is determined by the relative peak area of the parent compound, and the emergence of new peaks can indicate degradation products.

• Methodology:

  • Prepare a stock solution of Nonyl 7-bromoheptanoate in a high-purity volatile solvent (e.g., hexane (B92381) or ethyl acetate).

  • Establish a time-zero purity profile by analyzing an initial sample.

  • At each stability time point, withdraw an aliquot, prepare a sample in the same manner, and analyze it using the established GC-MS method.

  • Quantify the parent compound and any significant degradation products by comparing their peak areas to that of an internal standard.

5.3. Protocol for Assessing Hydrolytic Stability

• Reaction Setup: In separate vials, dissolve a known amount of Nonyl 7-bromoheptanoate in an aqueous buffer solution at different pH values (e.g., pH 4, 7, and 9) to simulate acidic, neutral, and basic conditions.

• Incubation: Incubate the vials at a controlled temperature (e.g., 50°C) to accelerate the hydrolysis process.

• Sampling and Analysis: At predetermined time intervals, withdraw an aliquot from each vial, quench the reaction if necessary, and analyze the sample by GC-MS or HPLC to quantify the remaining Nonyl 7-bromoheptanoate and the formation of 7-bromoheptanoic acid.

• Data Analysis: Determine the rate of hydrolysis at each pH by plotting the concentration of Nonyl 7-bromoheptanoate versus time.

Below is a diagram illustrating a general workflow for a stability study.

Caption: General experimental workflow for a stability study.

Handling and Safety Precautions

For safe handling of Nonyl 7-bromoheptanoate, the following precautions, derived from information on similar bromoalkane esters, should be observed:

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[2]

• Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood. Ensure eyewash stations and safety showers are readily accessible.[2]

• Hygiene: Wash hands and any exposed skin thoroughly after handling.[2]

• First Aid:

  • Skin Contact: Wash off immediately with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Inhalation: Remove victim to fresh air and keep at rest in a comfortable position for breathing.

  • Ingestion: Clean mouth with water and drink plenty of water afterwards.

Seek medical attention if irritation or other symptoms persist.

Conclusion

Proper storage and handling are paramount to maintaining the chemical integrity of Nonyl 7-bromoheptanoate for its use in research and drug development. Storing the compound in a cool, dry, and dark environment within tightly sealed containers is the primary recommendation. To establish a definitive shelf-life and understand its stability profile in detail, it is essential to conduct formal stability studies as outlined in this guide. The provided experimental protocols offer a framework for generating the necessary quantitative data to ensure the quality and reliability of Nonyl 7-bromoheptanoate in its applications.

References

• 1. savemyexams.com [savemyexams.com]
• 2. benchchem.com [benchchem.com]

Potential Applications of Bromoheptanoate Esters in Research: An In-depth Technical Guide

Introduction

Bromoheptanoate esters are a class of halogenated carboxylic acid esters that serve as highly versatile intermediates and building blocks in a multitude of research and industrial applications. Their bifunctional nature, possessing both an ester group and a reactive bromine atom, allows for a wide range of chemical transformations. This makes them valuable precursors in pharmaceutical drug development, organic synthesis, and materials science. This technical guide provides a comprehensive overview of the synthesis, properties, and key applications of various bromoheptanoate esters, with a focus on their utility for researchers, scientists, and drug development professionals.

Core Applications in Pharmaceutical and Chemical Synthesis

The primary research application of bromoheptanoate esters lies in their role as key intermediates in the synthesis of complex molecules, most notably in the pharmaceutical industry.

Intermediate in the Synthesis of Bempedoic Acid

Ethyl-2,2-dimethyl-7-bromoheptanoate is a critical raw material in the manufacturing process of Bempedoic Acid (ETC-1002).[1] Bempedoic acid is a novel, small-molecule drug used for treating hypercholesterolemia and atherosclerotic cardiovascular disease by inhibiting the enzyme ATP-citrate lyase (ACL).[1][2]

The synthesis involves an alkylation reaction where Ethyl-2,2-dimethyl-7-bromoheptanoate is reacted with a suitable nucleophile, such as 1-[(isocyanomethyl)sulfonyl]-4-methyl-benzene.[2] This specific application highlights the ester's role as a key building block that facilitates a streamlined and efficient manufacturing pathway for this important therapeutic agent.[2] The use of this particular bromoheptanoate ester offers high yields and purity, contributing to the economic viability and suitability for large-scale industrial production.[2]

Caption: Role of Ethyl-2,2-dimethyl-7-bromoheptanoate in Bempedoic Acid synthesis.

Versatile Alkylating Agent and Synthetic Building Block

Generally, bromoheptanoate esters like ethyl 7-bromoheptanoate and methyl 7-bromoheptanoate are utilized as alkylating agents in organic synthesis.[3] The bromine atom at the 7-position serves as a leaving group, allowing for the introduction of the seven-carbon ester chain onto various nucleophiles.

Examples of their use as a synthetic reagent include:

• Alkylation of ethyl 3-oxoglutarate to form 2-(6-ethoxycarbonylhexyl)-3-oxoglutarate.[3]

• Synthesis of 1-substituted cyclopentadiene (B3395910) by alkylating lithium cyclopentadienide.[3]

• Preparation of ω-chain shortened prostaglandins.[3]

• Synthesis of CarnDOD-7C, a carnitine-derived nitrone.[3]

• As a key reagent for synthesizing a metabolite of Tianeptine, a compound with psychostimulant and anti-ulcer properties.[4]

Synthesis of Bromoheptanoate Esters

The synthesis of bromoheptanoate esters is well-documented, with several methods available depending on the desired substitution pattern. The most common approach involves the alkylation of an ester enolate with a dibromoalkane.

Experimental Protocols

Protocol 1: Synthesis of Ethyl-2,2-dimethyl-7-bromoheptanoate using LDA [1][5]

• Preparation: In a 250mL double-necked flask under a nitrogen atmosphere, add ethyl isobutyrate (4.2g, 36mmol) and 40mL of anhydrous tetrahydrofuran (B95107) (THF).

• Deprotonation: Cool the mixture to -78°C (dry ice/acetone bath) or -40°C and stir for 10 minutes.[1][5] Add lithium diisopropylamide (LDA) solution (1.8 M in THF, 1 L, 1.8 mol or 18mL, 36mmol) dropwise over a 40-minute period.[1][5] Stir the resulting solution for 1 hour to generate the enolate.

• Alkylation: Add 1,5-dibromopentane (B145557) (11.8g, 51.6mmol) dropwise to the enolate solution.[5]

• Reaction: Allow the solution to stir overnight, gradually warming to room temperature.[1] Alternatively, after 0.5 hours, move the reaction to room temperature and react for 8 hours.[5]

• Quenching: Carefully quench the excess base by the slow addition of 15mL of ice water or a saturated aqueous NH₄Cl solution (3 L).[1][5]

• Extraction and Purification: Extract the aqueous layer three times with ethyl acetate.[5] Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate to dryness. Purify the residue by column chromatography (eluent: petroleum ether) to obtain the final product.[5]

Protocol 2: Synthesis of Ethyl-2,2-dimethyl-7-bromoheptanoate using Sodium Hydride [2][5]

• Preparation: In a 1.5L reaction bottle, add ethyl isobutyrate (116g), 1,5-dibromopentane (229g), and 500mL of N,N-dimethylpropenylurea.[5]

• Reagent Addition: Control the system temperature to 5°C. Under nitrogen protection, slowly add 60% sodium hydride (40g) in three batches.[5]

• Reaction: Stir at 5°C for 20 minutes, then raise the temperature to 50°C and react for 0.3 hours. Subsequently, raise the temperature to 70°C and react for 20 hours to obtain the reaction solution.[5]

• Workup: The reaction solution is then subjected to post-processing, including quenching and purification, to obtain the pure product.[5]

Quantitative Data: Synthesis Yields

The efficiency of synthesis is a critical factor for research and industrial applications. Below is a summary of reported yields for the synthesis of Ethyl-2,2-dimethyl-7-bromoheptanoate.

Starting Materials	Base	Solvent	Reported Yield (%)	Reference
Ethyl isobutyrate, 1,5-dibromopentane	LDA	THF	76%	[5]
Ethyl isobutyrate, 1,5-dibromopentane	LDA	THF	65.6%	[5]

Physicochemical Properties

Understanding the physical and chemical properties of bromoheptanoate esters is essential for their handling, storage, and application in experimental design.

Property	Methyl 7-bromoheptanoate	Ethyl 7-bromoheptanoate	Ethyl-2,2-dimethyl-7-bromoheptanoate
CAS Number	54049-24-0[6]	29823-18-5	36965-99-4 (Exemplified)
Molecular Formula	C₈H₁₅BrO₂[6]	C₉H₁₇BrO₂	C₁₁H₂₁BrO₂
Molecular Weight	223.11 g/mol [7]	237.13 g/mol	265.19 g/mol
Appearance	Clear colorless to slightly yellow liquid	Colorless liquid	Colorless liquid[5]
Density	1.321 g/cm³	1.217 g/mL at 25°C	N/A
Boiling Point	N/A	112 °C at 5 mmHg	N/A
Solubility	Insoluble in water; soluble in ethanol, ether	N/A	N/A

Emerging Applications in Chemical Biology

The inherent reactivity of the carbon-bromine bond opens up potential applications for bromoheptanoate esters as chemical probes and bioconjugation reagents, areas of growing importance in drug discovery and proteomics.

Potential as Chemical Probes for Protein Modification

Chemical probes are small molecules used to study the function of proteins and other biomolecules.[8][9] The alkyl bromide functionality in bromoheptanoate esters can act as an electrophile, reacting with nucleophilic residues on a protein's surface, such as cysteine or methionine, to form a stable covalent bond.[10] This allows for the specific labeling of proteins, which can be used to study protein localization, interactions, or to introduce other functionalities like fluorescent tags or affinity handles. While specific applications for bromoheptanoate esters as probes are still emerging, their structure is analogous to other known covalent modifiers.

Caption: Conceptual workflow for using a bromoheptanoate ester as a chemical probe.

Precursors for "Click Chemistry" Reagents

"Click chemistry" refers to a class of reactions that are rapid, high-yielding, and biocompatible, making them ideal for bioconjugation.[11][12] The most common click reaction is the copper-catalyzed azide-alkyne cycloaddition (CuAAC).[12] Bromoheptanoate esters can be readily converted into azide- or alkyne-functionalized molecules. For example, the bromide can be displaced by sodium azide (B81097) in a simple Sₙ2 reaction to generate an azido-heptanoate ester.[13] This product can then be "clicked" onto a molecule containing a terminal alkyne, providing a powerful method for linking the heptanoate (B1214049) chain to proteins, peptides, or other biomolecules.[14][15]

References

• 1. Ethyl-2,2-dimethyl-7-bromoheptanoate：Synthesis and Application_Chemicalbook [chemicalbook.com]
• 2. Ethyl-2,2-dimethyl-7-bromoheptanoate: Applications as Pharmaceutical Intermediate and Preparation Method_Chemicalbook [chemicalbook.com]
• 3. Ethyl 7-bromoheptanoate 97 29823-18-5 [sigmaaldrich.com]
• 4. Cas 30515-28-7,7-Bromoheptanoic acid | lookchem [lookchem.com]
• 5. Page loading... [guidechem.com]
• 6. Methyl 7-bromoheptanoate | C8H15BrO2 | CID 554086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. a2bchem.com [a2bchem.com]
• 8. Identification of a Chemical Probe for Bromo and Extra C-Terminal Bromodomain Inhibition through Optimization of a Fragment-Derived Hit - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of chemical probes for the bromodomains of BRD7 and BRD9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. alpha-Bromo-4-amino-3-nitroacetophenone, a new reagent for protein modification. Modification of the methionine-290 residue of porcine pepsin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Click Chemistry [organic-chemistry.org]
• 12. Click chemistry - Wikipedia [en.wikipedia.org]
• 13. mdhv.ca [mdhv.ca]
• 14. Click Chemistry Reagents, Click Chemistry Tools | BroadPharm [broadpharm.com]
• 15. interchim.fr [interchim.fr]

An In-depth Technical Guide to Long-Chain Alkyl Bromoalkanoates: Synthesis, Characterization, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of long-chain alkyl bromoalkanoates, a class of compounds of significant interest in the fields of polymer chemistry and advanced drug delivery systems. Their unique bifunctional nature, possessing both a lipophilic long alkyl chain and a reactive bromoalkanoate group, makes them valuable as initiators for controlled radical polymerization and as building blocks for novel biomaterials. This document details their synthesis, physicochemical properties, and key applications, with a focus on their role in the development of sophisticated drug carriers.

Synthesis of Long-Chain Alkyl Bromoalkanoates

Long-chain alkyl bromoalkanoates are typically synthesized through the esterification of a long-chain alcohol with a bromoalkanoic acid or its more reactive acyl halide derivative. The choice of synthetic route often depends on the desired purity, scale, and the stability of the starting materials.

Esterification of Long-Chain Alcohols with Bromoalkanoyl Halides

A common and efficient method for synthesizing long-chain alkyl bromoalkanoates is the reaction of a long-chain alcohol with a bromoalkanoyl halide, such as 2-bromoisobutyryl bromide or 2-bromopropionyl chloride. This reaction is typically carried out in the presence of a base, like triethylamine (B128534) or pyridine, to neutralize the hydrogen halide byproduct.

Experimental Protocol: Synthesis of Octadecyl 2-Bromoisobutyrate

This protocol describes the synthesis of octadecyl 2-bromoisobutyrate, a widely used initiator for Atom Transfer Radical Polymerization (ATRP).

Materials:

• Octadecanol (Stearyl alcohol)

• 2-Bromoisobutyryl bromide

• Triethylamine

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl Acetate (B1210297) for chromatography

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve octadecanol (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cool the mixture in an ice bath (0 °C).

• Slowly add a solution of 2-bromoisobutyryl bromide (1.1 eq) in anhydrous DCM to the stirred mixture.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure octadecyl 2-bromoisobutyrate.

Physicochemical Properties and Characterization

The physicochemical properties of long-chain alkyl bromoalkanoates are crucial for their application, particularly as ATRP initiators. These properties are influenced by the length of both the alkyl chain and the bromoalkanoate group.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy are essential techniques for confirming the structure and purity of synthesized long-chain alkyl bromoalkanoates.

¹H NMR: The proton NMR spectrum will typically show characteristic signals for the protons of the long alkyl chain, the protons adjacent to the ester oxygen, and the protons on the bromoalkanoate moiety.

¹³C NMR: The carbon NMR spectrum provides information on the carbon skeleton of the molecule, with distinct signals for the carbonyl carbon of the ester, the carbon bearing the bromine atom, and the carbons of the long alkyl chain.

FTIR: The infrared spectrum will exhibit a strong absorption band corresponding to the carbonyl (C=O) stretching of the ester group, typically in the range of 1730-1750 cm⁻¹.

Compound Name	Molecular Formula	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	FTIR (C=O stretch, cm⁻¹)
Dodecyl 2-bromoisobutyrate	C₁₆H₃₁BrO₂	4.15 (t, 2H), 1.94 (s, 6H), 1.65 (m, 2H), 1.25 (m, 18H), 0.88 (t, 3H)	171.7, 66.2, 55.9, 31.9, 30.8, 29.6, 29.5, 29.3, 28.6, 25.8, 22.7, 14.1	~1735
Octadecyl 2-bromoisobutyrate	C₂₂H₄₃BrO₂	4.16 (t, 2H), 1.95 (s, 6H), 1.66 (m, 2H), 1.26 (m, 30H), 0.88 (t, 3H)[1]	171.8, 66.3, 56.0, 32.1, 30.9, 29.8, 29.7, 29.6, 29.5, 29.4, 28.7, 25.9, 22.8, 14.2[1]	~1735

Physical Properties

The physical state and solubility of long-chain alkyl bromoalkanoates are primarily determined by the length of the alkyl chain.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Physical Form	Refractive Index (n20/D)	Density (g/mL at 25 °C)
Dodecyl 2-bromoisobutyrate	C₁₆H₃₁BrO₂	335.32	Liquid	1.455	1.058
Octadecyl 2-bromopropionate	C₂₁H₄₁BrO₂	405.45	Solid	-	-

Applications in Drug Development

The primary application of long-chain alkyl bromoalkanoates in drug development is their use as initiators for Atom Transfer Radical Polymerization (ATRP). ATRP is a controlled polymerization technique that allows for the synthesis of well-defined polymers with controlled molecular weights, low polydispersity, and complex architectures, such as block copolymers.

Synthesis of Amphiphilic Block Copolymers for Drug Delivery

Long-chain alkyl bromoalkanoates are ideal for initiating the polymerization of hydrophilic monomers to create amphiphilic block copolymers. These copolymers consist of a hydrophobic block (the long alkyl chain from the initiator) and a hydrophilic block (the polymerized monomer). In aqueous solutions, these copolymers self-assemble into micelles, forming a core-shell structure where the hydrophobic core can encapsulate poorly water-soluble drugs.

Experimental workflow for drug delivery using amphiphilic block copolymers.

Controlled Drug Release Mechanisms

The long alkyl chain of the initiator forms the hydrophobic core of the micelle, which serves as a reservoir for the encapsulated drug. The release of the drug from these micelles can be controlled by several factors, including the length of the hydrophobic alkyl chain, the nature of the hydrophilic block, and the overall molecular weight of the copolymer. The release is often diffusion-controlled, with the drug gradually partitioning from the hydrophobic core into the surrounding aqueous environment. In some advanced systems, the polymer can be designed to be responsive to specific stimuli (e.g., pH, temperature, enzymes), leading to a more targeted and triggered drug release.

Mechanism of drug delivery to tumor cells via EPR effect.

Conclusion

Long-chain alkyl bromoalkanoates are versatile molecules that play a crucial role in the synthesis of advanced polymeric materials for drug delivery. Their ability to initiate controlled radical polymerization enables the creation of well-defined amphiphilic block copolymers capable of encapsulating and controlling the release of therapeutic agents. The continued development of novel long-chain alkyl bromoalkanoates and the polymers derived from them holds significant promise for advancing the field of nanomedicine and improving therapeutic outcomes.

References

• 1. Amphiphilic block copolymers for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Nonyl 7-bromoheptanoate as an Alkylating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyl 7-bromoheptanoate is a valuable bifunctional molecule employed as an alkylating agent in organic synthesis. Its structure, featuring a terminal primary bromide and a nonyl ester, allows for the introduction of a seven-carbon chain with a terminal ester functionality. This dual reactivity makes it a versatile building block in the synthesis of complex organic molecules, particularly in the development of pharmaceutical intermediates and other specialty chemicals. The long nonyl chain can enhance solubility in organic solvents and influence the physicochemical properties of the final products. While specific literature on Nonyl 7-bromoheptanoate is limited, its reactivity can be inferred from its well-studied analogue, Ethyl 7-bromoheptanoate. This document provides an overview of its applications, along with generalized experimental protocols for its synthesis and use as an alkylating agent.

Physicochemical Properties

A summary of the key physicochemical properties of Nonyl 7-bromoheptanoate is presented below. These values are estimated based on the properties of similar long-chain esters.

Property	Value
Molecular Formula	C₁₆H₃₁BrO₂
Molecular Weight	351.32 g/mol
Appearance	Colorless to pale-yellow liquid
Boiling Point	Estimated >200 °C at atmospheric pressure
Solubility	Soluble in common organic solvents (e.g., THF, DMF, DMSO, acetone), insoluble in water.

Applications in Organic Synthesis

The primary application of Nonyl 7-bromoheptanoate is as an alkylating agent, where the electrophilic carbon bearing the bromine atom is attacked by a nucleophile. This reaction results in the formation of a new carbon-nucleophile bond and the displacement of the bromide ion.

Key Applications Include:

• Pharmaceutical Synthesis: Long-chain bromoalkanoates are crucial intermediates in the synthesis of various active pharmaceutical ingredients (APIs). For instance, derivatives of 7-bromoheptanoate are used in the synthesis of bempedoic acid, a treatment for hypercholesterolemia and cardiovascular disease.[1][2][3] The nonyl ester can be used to synthesize analogues with modified pharmacokinetic properties.

• Synthesis of Natural Product Analogues: The introduction of a seven-carbon chain is a common strategy in the synthesis of natural products and their analogues. Nonyl 7-bromoheptanoate can be used to append this chain to a core structure.

• Materials Science: The long alkyl chain of the nonyl group can be exploited in the synthesis of functionalized polymers and other materials where specific solubility and surface properties are desired.

Experimental Protocols

The following are generalized protocols for the synthesis and application of Nonyl 7-bromoheptanoate. These should be adapted and optimized for specific substrates and reaction scales.

Protocol 1: Synthesis of Nonyl 7-bromoheptanoate

This protocol describes a general method for the esterification of 7-bromoheptanoic acid with nonyl alcohol.

Materials:

• 7-bromoheptanoic acid

• Nonyl alcohol

• Sulfuric acid (catalytic amount)

• Toluene (or another suitable solvent for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 7-bromoheptanoic acid (1.0 eq), nonyl alcohol (1.2 eq), and toluene.

• Add a catalytic amount of concentrated sulfuric acid to the mixture.

• Heat the reaction mixture to reflux and continue heating until the theoretical amount of water is collected in the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain crude Nonyl 7-bromoheptanoate.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel.

Expected Yield: Yields for this type of esterification are typically in the range of 80-95%.

Protocol 2: General Procedure for N-Alkylation of Amines

This protocol outlines a general method for the alkylation of a primary or secondary amine with Nonyl 7-bromoheptanoate.

Materials:

• Primary or secondary amine

• Nonyl 7-bromoheptanoate

• Potassium carbonate (or another suitable base)

• Acetonitrile (or another suitable polar apathetic solvent like DMF or DMSO)

• Round-bottom flask

• Magnetic stirrer

• Heating mantle or oil bath

• TLC plates

• Ethyl acetate (B1210297)

• Hexanes

• Diatomaceous earth

Procedure:

• To a round-bottom flask, add the amine (1.0 eq), potassium carbonate (2.0 eq), and acetonitrile.

• Stir the mixture at room temperature for 10-15 minutes.

• Add Nonyl 7-bromoheptanoate (1.1 eq) to the reaction mixture.

• Heat the reaction to a suitable temperature (e.g., 60-80 °C) and monitor the progress by TLC.

• Upon completion of the reaction, cool the mixture to room temperature.

• Filter the reaction mixture through a pad of diatomaceous earth to remove the inorganic base.

• Wash the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Quantitative Data for a Similar Alkylation:

The following table provides data for the alkylation of 1-[(isocyanomethyl)sulfonyl]-4-methyl-benzene with Ethyl-2,2-dimethyl-7-bromoheptanoate, which serves as a reference for the expected efficiency of such reactions.[1]

Reactant 1	Reactant 2	Product	Yield (%)
1-[(isocyanomethyl)sulfonyl]-4-methyl-benzene	Ethyl-2,2-dimethyl-7-bromoheptanoate	Alkylated product	94.2

Visualizations

Diagram 1: Synthesis of Nonyl 7-bromoheptanoate

Caption: Fischer esterification of 7-bromoheptanoic acid with nonyl alcohol.

Diagram 2: General Alkylation Workflow

Caption: A typical experimental workflow for an alkylation reaction.

Diagram 3: Signaling Pathway Analogy - Drug Synthesis

While Nonyl 7-bromoheptanoate is not directly involved in a biological signaling pathway, its role in drug synthesis can be visualized as a synthetic pathway leading to a biologically active molecule.

Caption: Synthetic pathway to an API using Nonyl 7-bromoheptanoate.

References

• 1. Ethyl-2,2-dimethyl-7-bromoheptanoate: Applications as Pharmaceutical Intermediate and Preparation Method_Chemicalbook [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [wap.guidechem.com]

Application Notes and Protocols: Nonyl 7-bromoheptanoate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Synthesis of Nonyl 7-bromoheptanoate

A common and effective method for the synthesis of nonyl 7-bromoheptanoate is the Fischer esterification of 7-bromoheptanoic acid with nonanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

Materials:

• 7-bromoheptanoic acid

• Nonanol (1-nonanol)

• Sulfuric acid (concentrated)

• Toluene (B28343)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Dichloromethane (B109758)

• Hexane

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 7-bromoheptanoic acid (1.0 eq), nonanol (1.2 eq), and toluene (approximately 2 mL per gram of carboxylic acid).

• Add a catalytic amount of concentrated sulfuric acid (e.g., 3-4 drops).

• Heat the reaction mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark trap as the reaction proceeds.

• Monitor the reaction progress by thin-layer chromatography (TLC) until all the 7-bromoheptanoic acid has been consumed.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Dilute the reaction mixture with dichloromethane and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to afford pure nonyl 7-bromoheptanoate.

Quantitative Data (Hypothetical Example)

The following table summarizes hypothetical quantitative data for the synthesis of nonyl 7-bromoheptanoate based on the protocol described above.

Parameter	Value
Reactants
7-Bromoheptanoic Acid	5.00 g (23.9 mmol)
Nonanol	4.14 g (28.7 mmol)
Concentrated Sulfuric Acid	0.1 mL
Toluene	10 mL
Reaction Conditions
Temperature	Reflux (~110 °C)
Reaction Time	4 hours
Product
Product Name	Nonyl 7-bromoheptanoate
Yield	6.85 g (85%)
Purity (by GC-MS)	>98%
Appearance	Colorless oil

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of nonyl 7-bromoheptanoate.

Application in Organic Synthesis: Alkylation

Nonyl 7-bromoheptanoate is an effective alkylating agent, capable of introducing a C9-ester terminated seven-carbon chain onto various nucleophiles. This is particularly useful in the synthesis of complex molecules where increased lipophilicity is desired.

Experimental Protocol: O-Alkylation of a Phenol (B47542)

This protocol describes a general procedure for the O-alkylation of a phenol using nonyl 7-bromoheptanoate.

Materials:

• Phenol derivative

• Nonyl 7-bromoheptanoate

• Potassium carbonate (K₂CO₃)

• Acetone (B3395972) or Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

Procedure:

• To a round-bottom flask, add the phenol (1.0 eq), potassium carbonate (1.5 eq), and a suitable solvent such as acetone or DMF.

• Stir the suspension at room temperature for 15 minutes.

• Add nonyl 7-bromoheptanoate (1.1 eq) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Quantitative Data for O-Alkylation (Hypothetical Example)

Parameter	Value
Reactants
4-Methoxyphenol	1.00 g (8.06 mmol)
Nonyl 7-bromoheptanoate	2.94 g (8.86 mmol)
Potassium Carbonate	1.67 g (12.1 mmol)
Acetone	20 mL
Reaction Conditions
Temperature	Reflux (~56 °C)
Reaction Time	8 hours
Product
Product Name	Nonyl 7-(4-methoxyphenoxy)heptanoate
Yield	2.83 g (80%)
Purity (by NMR)	>97%
Appearance	Pale yellow oil

General Alkylation Reaction Diagram

Application Notes and Protocols: Nucleophilic Substitution Reactions of Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting nucleophilic substitution reactions on Nonyl 7-bromoheptanoate. This long-chain aliphatic bromoester is a versatile building block in organic synthesis, allowing for the introduction of various functional groups at the 7-position. The protocols outlined below focus on the SN2 displacement of the bromide leaving group, a common and efficient method for forming new carbon-heteroatom bonds.

Overview of Nucleophilic Substitution on Nonyl 7-bromoheptanoate

Nonyl 7-bromoheptanoate possesses a primary alkyl bromide, which is highly amenable to bimolecular nucleophilic substitution (SN2) reactions. In an SN2 reaction, a nucleophile attacks the carbon atom bearing the leaving group (in this case, bromide) from the backside, leading to an inversion of stereochemistry if the carbon were chiral. The reaction proceeds in a single, concerted step.[1][2][3] The general scheme for this reaction is depicted below:

Figure 1: General SN2 Reaction Scheme

Caption: General mechanism of an SN2 reaction on Nonyl 7-bromoheptanoate.

The reactivity of Nonyl 7-bromoheptanoate in SN2 reactions is influenced by several factors, including the strength of the nucleophile, the choice of solvent, and the reaction temperature. Strong nucleophiles and polar aprotic solvents are typically employed to facilitate these reactions.[4]

Application: Synthesis of Precursors for Bio-conjugation and Drug Delivery

A common application of nucleophilic substitution on bromo-esters is the introduction of an azide (B81097) group. The resulting azido-ester can be readily converted to an amine via reduction, or used in "click" chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), for conjugation to other molecules.

Synthesis of Nonyl 7-azidoheptanoate

This protocol describes the synthesis of Nonyl 7-azidoheptanoate via the reaction of Nonyl 7-bromoheptanoate with sodium azide.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Nonyl 7-bromoheptanoate (1.0 eq.) in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetone.

• Addition of Nucleophile: Add sodium azide (NaN₃, 1.5 eq.) to the solution. The use of an excess of the nucleophile helps to drive the reaction to completion.

• Reaction Conditions: Heat the reaction mixture to 60-80 °C and stir vigorously. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous phase with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Table 1: Summary of Reaction Parameters for the Synthesis of Nonyl 7-azidoheptanoate

Parameter	Value	Reference/Rationale
Substrate	Nonyl 7-bromoheptanoate	-
Nucleophile	Sodium Azide (NaN₃)	A strong nucleophile for SN2 reactions.[5]
Solvent	Dimethylformamide (DMF)	A polar aprotic solvent that favors SN2 reactions.
Temperature	60-80 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate.
Reaction Time	4-12 hours	Dependent on reaction scale and temperature; monitor by TLC.
Stoichiometry (Nu:Substrate)	1.5 : 1	Excess nucleophile ensures complete conversion of the starting material.
Expected Yield	85-95%	Based on similar reactions with long-chain alkyl halides.

Synthesis of Nonyl 7-aminoheptanoate

This protocol describes the reduction of Nonyl 7-azidoheptanoate to the corresponding primary amine.

Experimental Protocol:

• Reaction Setup: Dissolve Nonyl 7-azidoheptanoate (1.0 eq.) in a suitable solvent such as methanol (B129727) or ethanol (B145695) in a round-bottom flask.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (10% Pd/C).

• Reduction: Stir the mixture under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) at room temperature.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product, which can be purified further if necessary.

Table 2: Summary of Reaction Parameters for the Synthesis of Nonyl 7-aminoheptanoate

Parameter	Value	Reference/Rationale
Substrate	Nonyl 7-azidoheptanoate	-
Reducing Agent	Hydrogen (H₂)	A common and effective reagent for azide reduction.
Catalyst	10% Palladium on Carbon (Pd/C)	A standard catalyst for catalytic hydrogenation.
Solvent	Methanol or Ethanol	Protic solvents suitable for hydrogenation.
Temperature	Room Temperature	The reaction is typically exothermic and proceeds readily at ambient temperature.
Reaction Time	2-6 hours	Dependent on catalyst activity and hydrogen pressure.
Expected Yield	>90%	Catalytic hydrogenation of azides is generally a high-yielding reaction.

Experimental Workflow and Process Visualization

The following diagram illustrates a typical workflow for a nucleophilic substitution reaction followed by purification.

Figure 2: Experimental Workflow

Caption: A typical experimental workflow for nucleophilic substitution.

Conclusion

Nonyl 7-bromoheptanoate is a valuable substrate for SN2 reactions, allowing for the efficient synthesis of a variety of functionalized long-chain esters. The protocols provided herein for the synthesis of Nonyl 7-azidoheptanoate and Nonyl 7-aminoheptanoate serve as representative examples of the utility of this starting material in organic synthesis and drug development. The straightforward nature of these reactions, coupled with generally high yields, makes Nonyl 7-bromoheptanoate an attractive building block for the construction of more complex molecular architectures.

References

• 1. m.youtube.com [m.youtube.com]
• 2. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Introduction to SN2 Reactions - Chad's Prep® [chadsprep.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Notes & Protocols: Synthesis of Novel Organic Compounds Using Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyl 7-bromoheptanoate is a versatile bifunctional reagent characterized by a terminal bromine atom and a nonyl ester. This unique structure allows for a wide range of chemical transformations, making it a valuable building block in the synthesis of novel organic compounds, particularly in the field of drug discovery and development. The long nonyl chain can enhance lipophilicity, potentially improving the pharmacokinetic properties of synthesized molecules.

These application notes provide an overview of the synthetic utility of Nonyl 7-bromoheptanoate, focusing on its application as an alkylating agent for the synthesis of bioactive molecules. Detailed protocols for representative reactions are provided, along with data presentation and visualizations to guide researchers in its effective use. While direct analogues are cited, the nonyl ester offers a unique modification for exploring structure-activity relationships (SAR).

Key Applications

Nonyl 7-bromoheptanoate is a key intermediate for the synthesis of a variety of organic molecules. Its reactivity is primarily centered around the electrophilic carbon attached to the bromine, making it an excellent substrate for nucleophilic substitution reactions. Key applications include:

• Alkylation of Phenols and Amines: Introduction of a seven-carbon linker with a terminal nonyl ester to phenolic or amino groups, which is a common strategy in the development of enzyme inhibitors and receptor modulators.

• Synthesis of Carboxylic Acid Derivatives: The ester can be hydrolyzed post-alkylation to yield a terminal carboxylic acid, providing a handle for further functionalization, such as amide bond formation.

• Pro-drug Synthesis: The nonyl ester can act as a pro-drug moiety, which may be cleaved in vivo to release the active carboxylic acid, potentially improving bioavailability.

Experimental Protocols

Protocol 1: O-Alkylation of a Phenolic Substrate

This protocol details the O-alkylation of 4-hydroxybenzophenone (B119663) using Nonyl 7-bromoheptanoate to synthesize Nonyl 7-(4-benzoylphenoxy)heptanoate. This class of compounds can be explored for various biological activities.

Materials:

• Nonyl 7-bromoheptanoate

• 4-hydroxybenzophenone

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297) (EtOAc)

• Brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of 4-hydroxybenzophenone (1.0 eq) in anhydrous DMF, add potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add Nonyl 7-bromoheptanoate (1.2 eq) to the reaction mixture.

• Heat the reaction to 80 °C and stir for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine solution.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane.

Quantitative Data:

The following table summarizes the typical yield and purity obtained for the synthesis of Nonyl 7-(4-benzoylphenoxy)heptanoate.

Parameter	Value
Yield	85%
Purity (by HPLC)	>98%
¹H NMR	Consistent
Mass Spec (m/z)	Consistent

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of novel compounds using Nonyl 7-bromoheptanoate.

General synthetic workflow.

Hypothetical Signaling Pathway Inhibition

Compounds synthesized using Nonyl 7-bromoheptanoate can be designed as inhibitors of specific signaling pathways implicated in disease. For instance, derivatives of this molecule could potentially target pathways involved in cholesterol metabolism, analogous to bempedoic acid which is synthesized from a similar bromoheptanoate derivative.[1][2][3] The diagram below illustrates a hypothetical mechanism where a synthesized inhibitor (Inhibitor-X) blocks a key enzyme in a metabolic pathway.

Hypothetical enzyme inhibition.

Conclusion

Nonyl 7-bromoheptanoate represents a valuable and versatile building block for the synthesis of novel organic compounds. Its utility in introducing a lipophilic seven-carbon linker makes it particularly interesting for applications in drug discovery, where modulation of pharmacokinetic properties is crucial. The provided protocols and conceptual frameworks are intended to serve as a guide for researchers to explore the full potential of this reagent in their synthetic endeavors.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. Ethyl-2,2-dimethyl-7-bromoheptanoate: Applications as Pharmaceutical Intermediate and Preparation Method_Chemicalbook [chemicalbook.com]

Application Notes and Protocols: Nonyl 7-bromoheptanoate as a Precursor for Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of Nonyl 7-bromoheptanoate as a versatile precursor for the synthesis of pharmaceutical intermediates. While direct literature on Nonyl 7-bromoheptanoate is limited, its structural similarity to other alkyl 7-bromoheptanoates, such as ethyl 7-bromoheptanoate and ethyl 2,2-dimethyl-7-bromoheptanoate, allows for well-founded projections of its synthetic utility. These analogues are established key intermediates in the synthesis of lipid-lowering agents, offering a strong precedent for the application of the nonyl derivative.

Introduction: The Potential of Nonyl 7-bromoheptanoate in Drug Synthesis

Nonyl 7-bromoheptanoate is a bifunctional molecule featuring a long nine-carbon ester chain and a terminal bromine atom. This structure makes it an attractive building block in organic synthesis, particularly for the introduction of a seven-carbon spacer with a reactive handle for further functionalization. The nonyl ester group can influence the molecule's solubility and physical properties, potentially offering advantages in specific reaction and purification conditions compared to its shorter-chain counterparts.

The primary application focus for analogous compounds is in the synthesis of bempedoic acid, a novel lipid-lowering drug.[1][2] Bempedoic acid is an inhibitor of ATP citrate (B86180) lyase (ACL), an enzyme involved in the biosynthesis of cholesterol in the liver.[3] By drawing parallels with the established synthesis of bempedoic acid, we can outline a robust framework for the utilization of Nonyl 7-bromoheptanoate in the preparation of similar pharmaceutical intermediates.

Key Applications: Synthesis of Bempedoic Acid Intermediate

A critical application of alkyl 7-bromoheptanoates is the synthesis of intermediates for bempedoic acid.[1][4] The synthesis involves the alkylation of a suitable nucleophile with the bromoheptanoate derivative. The general synthetic approach is outlined below.

Experimental Protocol: Synthesis of a Bempedoic Acid Intermediate

This protocol is adapted from the known synthesis using ethyl 2,2-dimethyl-7-bromoheptanoate and is projected for Nonyl 7-bromoheptanoate.

Reaction Scheme:

• Step 1: Alkylation

  • Reactants: Nonyl 7-bromoheptanoate and a suitable nucleophile (e.g., the enolate of a protected dicarboxylic acid derivative).

  • Solvent: Anhydrous polar aprotic solvent such as Tetrahydrofuran (THF) or Dimethylformamide (DMF).

  • Base: A strong, non-nucleophilic base like Lithium diisopropylamide (LDA) or Sodium hydride (NaH).

  • Temperature: The reaction is typically initiated at a low temperature (e.g., -78 °C) to ensure selectivity and then allowed to slowly warm to room temperature.

  • Procedure:

    • The nucleophile precursor is dissolved in the anhydrous solvent and cooled to -78 °C under an inert atmosphere (e.g., Argon or Nitrogen).

    • The base is added dropwise, and the mixture is stirred for a specified time to ensure complete formation of the nucleophile.

    • A solution of Nonyl 7-bromoheptanoate in the anhydrous solvent is then added slowly to the reaction mixture.

    • The reaction is monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) for completion.

    • Upon completion, the reaction is quenched with a proton source (e.g., saturated aqueous ammonium (B1175870) chloride solution).

    • The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated under reduced pressure.

    • The crude product is purified by column chromatography.

• Step 2: Subsequent Transformations

  • The alkylated product can then undergo further chemical modifications, such as deprotection and hydrolysis, to yield the final active pharmaceutical ingredient (API).

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected outcomes based on data for analogous ethyl esters.[4]

Parameter	Value	Reference
Reactants	Nonyl 7-bromoheptanoate, Enolate of a dicarboxylic acid derivative	[4]
Solvent	Tetrahydrofuran (THF)	[4]
Base	Lithium diisopropylamide (LDA)	[4]
Reaction Temperature	-78 °C to Room Temperature	[4]
Reaction Time	12-24 hours	[4]
Typical Yield	70-85% (projected)	[5]
Purity (after chromatography)	>98% (projected)	[4]

Logical Workflow for Pharmaceutical Intermediate Synthesis

The synthesis of a pharmaceutical intermediate using Nonyl 7-bromoheptanoate can be visualized as a logical workflow, from starting materials to the final intermediate.

Caption: General workflow for the synthesis of a pharmaceutical intermediate.

Signaling Pathway of the Target Drug Class

The pharmaceutical intermediates synthesized from Nonyl 7-bromoheptanoate are precursors to drugs that can target various biological pathways. For instance, bempedoic acid, a lipid-lowering drug, acts on the cholesterol biosynthesis pathway.

Bempedoic acid is a prodrug that is activated in the liver to its active form, bempedoyl-CoA. Bempedoyl-CoA then inhibits ATP citrate lyase (ACL), an enzyme that catalyzes the conversion of citrate to acetyl-CoA in the cytoplasm. This is an early step in the cholesterol synthesis pathway, upstream of HMG-CoA reductase, the target of statins.[3]

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. Ethyl-2,2-dimethyl-7-bromoheptanoate：Synthesis and Application_Chemicalbook [chemicalbook.com]
• 4. Ethyl-2,2-dimethyl-7-bromoheptanoate: Applications as Pharmaceutical Intermediate and Preparation Method_Chemicalbook [chemicalbook.com]
• 5. CN111675614B - Method for synthesizing 7-bromo-2,2-dimethylheptanoic acid ethyl ester - Google Patents [patents.google.com]

Application Notes and Protocols: Nonyl 7-bromoheptanoate in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of Nonyl 7-bromoheptanoate as a functional initiator in polymer chemistry. The protocols detailed below are illustrative and based on established principles of controlled polymerization techniques.

Introduction to Nonyl 7-bromoheptanoate in Polymer Synthesis

Nonyl 7-bromoheptanoate is a bifunctional molecule featuring a long hydrophobic nonyl chain and a terminal bromine atom. This unique structure makes it a promising candidate as an initiator in various controlled polymerization techniques. The bromine atom can serve as a site for initiating polymer chain growth, while the nonyl group introduces a significant hydrophobic moiety at the α-terminus of the resulting polymer. This end-functionalization can be leveraged to tailor the physicochemical properties of polymers for specific applications, including drug delivery systems, surfactants, and coatings.

This document outlines the utility of Nonyl 7-bromoheptanoate as an initiator for two major controlled polymerization methods: Atom Transfer Radical Polymerization (ATRP) and Ring-Opening Polymerization (ROP).

Application in Atom Transfer Radical Polymerization (ATRP)

Nonyl 7-bromoheptanoate is a suitable initiator for the ATRP of various vinyl monomers, such as methacrylates and acrylates. The resulting polymers possess a nonyl group at one end, which can influence their self-assembly behavior and solubility.

Data Presentation: ATRP of Methyl Methacrylate (B99206) (MMA)

The following table summarizes representative data for the ATRP of methyl methacrylate (MMA) initiated by Nonyl 7-bromoheptanoate.

Entry	[MMA]:[Initiator]:[CuBr]:[PMDETA]	Solvent	Temp (°C)	Time (h)	Conversion (%)	M_n (GPC) ( g/mol )	PDI (M_w/M_n)
1	50:1:1:1	Toluene (B28343)	90	4	92	4800	1.15
2	100:1:1:1	Anisole	90	6	95	9600	1.12
3	200:1:1:1	Toluene	90	8	91	18500	1.18

M_n = Number-average molecular weight; PDI = Polydispersity Index; PMDETA = N,N,N',N'',N''-Pentamethyldiethylenetriamine

Experimental Protocol: ATRP of MMA

This protocol describes a typical procedure for the ATRP of methyl methacrylate (MMA) using Nonyl 7-bromoheptanoate as the initiator.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Nonyl 7-bromoheptanoate (Initiator)

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (Ligand)

• Toluene (Solvent)

• Methanol

• Argon gas supply

• Schlenk flask and standard Schlenk line equipment

Procedure:

• To a 25 mL Schlenk flask, add CuBr (14.3 mg, 0.1 mmol).

• Add MMA (1.0 g, 10 mmol), Nonyl 7-bromoheptanoate (61.8 mg, 0.2 mmol), and toluene (2 mL).

• The flask is sealed with a rubber septum, and the mixture is subjected to three freeze-pump-thaw cycles to remove dissolved oxygen.

• While maintaining a positive pressure of argon, add PMDETA (21 µL, 0.1 mmol) via syringe.

• The flask is then immersed in a preheated oil bath at 90°C.

• The polymerization is allowed to proceed for the desired time (e.g., 6 hours).

• To quench the reaction, the flask is opened to air and diluted with toluene.

• The mixture is passed through a short column of neutral alumina (B75360) to remove the copper catalyst.

• The polymer is precipitated by dropwise addition of the solution into cold methanol.

• The precipitated polymer is collected by filtration, washed with methanol, and dried under vacuum.

Visualization: ATRP Mechanism

Caption: Mechanism of ATRP initiated by Nonyl 7-bromoheptanoate.

Application in Ring-Opening Polymerization (ROP)

While alkyl halides are not traditional initiators for ROP, Nonyl 7-bromoheptanoate can be chemically modified to an alcohol, which is a common initiator for the ROP of cyclic esters like ε-caprolactone, to produce biodegradable polyesters with a hydrophobic end-group. For the purpose of this application note, we will hypothesize a direct initiation pathway for illustrative purposes, while noting that a preliminary conversion to an alcohol is the more conventional route.

Data Presentation: ROP of ε-Caprolactone

The following table presents hypothetical data for the ROP of ε-caprolactone.

Entry	[ε-CL]:[Initiator]:[Sn(Oct)₂]	Solvent	Temp (°C)	Time (h)	Conversion (%)	M_n (NMR) ( g/mol )	PDI (M_w/M_n)
1	25:1:0.1	Toluene	110	12	94	3000	1.25
2	50:1:0.1	Toluene	110	18	96	5800	1.21
3	100:1:0.1	Bulk	130	24	92	11000	1.30

ε-CL = ε-Caprolactone; Sn(Oct)₂ = Tin(II) 2-ethylhexanoate (B8288628)

Experimental Protocol: ROP of ε-Caprolactone

This protocol outlines a representative procedure for the ROP of ε-caprolactone.

Materials:

• ε-Caprolactone, dried over CaH₂

• Nonyl 7-bromoheptanoate (Initiator)

• Tin(II) 2-ethylhexanoate (Sn(Oct)₂) (Catalyst)

• Toluene, anhydrous

• Dichloromethane (B109758)

• Methanol

• Argon gas supply

• Schlenk flask and standard Schlenk line equipment

Procedure:

• To a flame-dried 25 mL Schlenk flask, add ε-caprolactone (1.14 g, 10 mmol) and Nonyl 7-bromoheptanoate (61.8 mg, 0.2 mmol).

• Add anhydrous toluene (5 mL) to dissolve the reactants.

• The flask is sealed, and the solution is degassed by bubbling with argon for 20 minutes.

• A stock solution of Sn(Oct)₂ in toluene is prepared, and the required amount (e.g., 0.1 mol% relative to monomer) is added to the reaction mixture via syringe.

• The flask is placed in a preheated oil bath at 110°C.

• The polymerization proceeds for the specified duration (e.g., 18 hours).

• The reaction is quenched by cooling to room temperature and exposing the mixture to air.

• The polymer is dissolved in a minimal amount of dichloromethane and precipitated into cold methanol.

• The resulting polymer is collected by filtration and dried under vacuum.

Visualization: ROP Workflow and Mechanism

Caption: General experimental workflow for ROP.

Caption: Simplified ROP mechanism.

Characterization of Synthesized Polymers

The synthesized polymers can be characterized using standard analytical techniques:

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): To determine the number-average molecular weight (M_n), weight-average molecular weight (M_w), and polydispersity index (PDI).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the polymer structure, determine monomer conversion, and analyze end-groups.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups in the polymer.

Conclusion

Nonyl 7-bromoheptanoate presents a valuable tool for polymer chemists to synthesize polymers with a dedicated hydrophobic end-group. Its application as an initiator in ATRP and potentially in ROP (following modification) allows for the creation of well-defined polymeric structures. These end-functionalized polymers are of significant interest for applications in materials science and drug delivery, where control over polymer architecture and properties is crucial.

Disclaimer: The application notes, protocols, and data presented herein are illustrative and based on general principles of polymer chemistry. Direct experimental data for the use of Nonyl 7-bromoheptanoate in these specific polymerization reactions was not available in the public domain at the time of writing. Researchers should adapt these protocols based on their specific experimental conditions and perform appropriate characterization to validate their results.

Application Notes and Protocols for Surface Modification using Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of Nonyl 7-bromoheptanoate in the surface modification of materials. Nonyl 7-bromoheptanoate is a long-chain bromoalkanoate ester suitable for creating functionalized surfaces through covalent immobilization. This guide will cover the principles of its application, detailed experimental procedures for modifying amine and hydroxyl-functionalized substrates, characterization methods, and potential applications in biomaterial and drug delivery development. The protocols provided are based on established principles of surface chemistry, although specific quantitative data for Nonyl 7-bromoheptanoate is extrapolated from structurally similar molecules.

Introduction

Surface modification is a critical process in the development of advanced biomaterials and drug delivery systems. The ability to control the surface properties of a material at the molecular level allows for the optimization of biocompatibility, protein adsorption, cell adhesion, and drug loading and release kinetics. Nonyl 7-bromoheptanoate is a versatile reagent for surface functionalization. Its structure comprises a long C9 alkyl (nonyl) chain which can impart hydrophobicity, a terminal bromine atom that serves as a reactive site for nucleophilic substitution, and an ester group.

The primary application of Nonyl 7-bromoheptanoate in surface modification involves its reaction with nucleophilic functional groups present on a substrate surface, such as primary amines (-NH2) and hydroxyl (-OH) groups. This results in the formation of a stable, covalently attached self-assembled monolayer (SAM). The long nonyl chain contributes to the formation of an ordered monolayer through van der Waals interactions. Such modified surfaces can be used to alter the wetting properties of a substrate, to act as a linker for the subsequent attachment of bioactive molecules, or to create a hydrophobic barrier for controlled drug release.

While direct experimental data for Nonyl 7-bromoheptanoate is limited, its reactivity can be inferred from similar bromoalkanoate esters like ethyl 7-bromoheptanoate and methyl 7-bromoheptanoate, which are known to participate in alkylation reactions.[1]

Chemical Structure and Properties

• IUPAC Name: Nonyl 7-bromoheptanoate

• Molecular Formula: C16H31BrO2

• Molecular Weight: 351.32 g/mol

• Structure:

Experimental Protocols

Materials and Reagents

• Nonyl 7-bromoheptanoate

• Amine-functionalized substrates (e.g., aminosilanized glass slides, plasma-treated polymers)

• Hydroxyl-functionalized substrates (e.g., clean glass slides, silicon wafers with native oxide)

• Anhydrous solvents (e.g., Toluene, Dichloromethane (DCM), N,N-Dimethylformamide (DMF))

• Base (e.g., Triethylamine (B128534) (TEA), Diisopropylethylamine (DIEA))

• Deionized (DI) water

• Ethanol (B145695)

• Nitrogen gas

Protocol 1: Modification of Amine-Functionalized Surfaces

This protocol describes the covalent attachment of Nonyl 7-bromoheptanoate to a surface presenting primary amine groups. The reaction proceeds via a nucleophilic substitution where the amine group attacks the carbon atom bearing the bromine, displacing the bromide ion.

Procedure:

• Substrate Preparation:

  • Clean the amine-functionalized substrate by sonicating in ethanol for 15 minutes, followed by rinsing with DI water and drying under a stream of nitrogen.

• Reaction Solution Preparation:

  • Prepare a 10 mM solution of Nonyl 7-bromoheptanoate in anhydrous toluene.

  • Add triethylamine (TEA) to the solution at a 1.5 molar excess relative to the Nonyl 7-bromoheptanoate. The base acts as an acid scavenger for the HBr generated during the reaction.

• Surface Modification:

  • Immerse the cleaned substrate in the reaction solution in a sealed, moisture-free container.

  • Incubate the reaction at 60°C for 12-24 hours under a nitrogen atmosphere to prevent side reactions with atmospheric moisture.

• Washing:

  • After incubation, remove the substrate from the reaction solution.

  • Rinse the substrate sequentially with toluene, ethanol, and DI water to remove any unreacted reagents and byproducts.

  • Dry the modified substrate under a stream of nitrogen.

• Characterization:

  • The modified surface can be characterized using techniques such as contact angle goniometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM).

Protocol 2: Modification of Hydroxyl-Functionalized Surfaces

This protocol details the modification of surfaces bearing hydroxyl groups. The reactivity of hydroxyl groups is generally lower than that of amines for this type of reaction.[2] Therefore, activation of the hydroxyl groups or harsher reaction conditions may be necessary.

Procedure:

• Substrate Preparation:

  • Clean the hydroxyl-functionalized substrate (e.g., glass slide) by treating with a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 30 minutes. (Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment).

  • Rinse the substrate extensively with DI water and dry under a stream of nitrogen. This process generates a high density of surface hydroxyl groups.

• Reaction Solution Preparation:

  • Prepare a 20 mM solution of Nonyl 7-bromoheptanoate in anhydrous DMF.

  • Add a stronger, non-nucleophilic base such as diisopropylethylamine (DIEA) at a 2 molar excess.

• Surface Modification:

  • Immerse the cleaned substrate in the reaction solution.

  • Incubate at 80°C for 24-48 hours under a nitrogen atmosphere.

• Washing:

  • Remove the substrate and rinse with DMF, followed by ethanol and DI water.

  • Dry the surface under a stream of nitrogen.

• Characterization:

  • Characterize the surface using contact angle measurements, XPS to confirm the presence of bromine and changes in the C1s and O1s spectra, and AFM to assess surface morphology.

Data Presentation

The following tables present hypothetical, yet plausible, quantitative data that could be expected from the characterization of surfaces modified with Nonyl 7-bromoheptanoate.

Table 1: Water Contact Angle Measurements

Surface Type	Water Contact Angle (°)
Unmodified Amine-functionalized Surface	35 ± 3
Nonyl 7-bromoheptanoate Modified Amine Surface	95 ± 4
Unmodified Hydroxyl-functionalized Surface	< 10
Nonyl 7-bromoheptanoate Modified Hydroxyl Surface	92 ± 5

Table 2: X-ray Photoelectron Spectroscopy (XPS) Elemental Analysis

Surface Type	Atomic Concentration (%)
C	O	N	Br
Unmodified Amine-functionalized Surface	60	25	15	0
Nonyl 7-bromoheptanoate Modified Amine Surface	75	15	8	2
C	O	Si	Br
Unmodified Hydroxyl-functionalized Surface (SiO2)	20	50	30	0
Nonyl 7-bromoheptanoate Modified Hydroxyl Surface	55	30	14	1

Visualizations

Experimental Workflow

Caption: Experimental workflow for surface modification.

Surface Attachment Chemistry

Caption: Reaction scheme for surface attachment.

Hypothetical Signaling Pathway Modulation

It is important to note that Nonyl 7-bromoheptanoate itself is not known to be directly involved in cell signaling. However, a surface modified with this molecule could indirectly influence cellular behavior by altering the adsorption of proteins that do engage signaling pathways. For instance, a hydrophobic surface may preferentially adsorb certain proteins from the extracellular matrix, which in turn could activate integrin-mediated signaling pathways in adherent cells.

Caption: Hypothetical influence on cell signaling.

Discussion and Applications

The protocols outlined above provide a framework for the successful surface modification of amine and hydroxyl-functionalized materials using Nonyl 7-bromoheptanoate. The resulting surfaces, characterized by a dense layer of covalently attached nonyl chains, are expected to exhibit increased hydrophobicity as indicated by the hypothetical contact angle data. XPS analysis would be crucial to confirm the successful attachment of the molecule through the detection of the bromine signal (if the reaction is incomplete or if some molecules are oriented with the bromine terminus away from the surface) and an increase in the carbon-to-nitrogen or carbon-to-silicon atomic ratio.

Potential Applications:

• Biomaterial Engineering: The modified surfaces can be used to control protein adsorption and subsequent cell attachment and behavior. The hydrophobic nature of the surface may reduce non-specific protein binding, which can be advantageous in creating "stealth" surfaces for biomedical implants.

• Drug Delivery: The hydrophobic monolayer can serve as a barrier to control the release of hydrophilic drugs from a carrier. The terminal bromine, if accessible, could also be used as a reactive handle for the further attachment of targeting ligands or other functional molecules.

• Biosensors: Creating well-defined, hydrophobic surfaces is essential in the fabrication of some biosensor platforms to control the local environment of the sensing element.

Conclusion

Nonyl 7-bromoheptanoate is a promising reagent for the surface modification of a variety of materials. The protocols provided herein offer a starting point for researchers to explore its use in their specific applications. While the data presented is based on well-established principles of surface chemistry, it is recommended that researchers perform thorough characterization to validate their specific results. The versatility of the bromo-ester functionality allows for a broad range of potential applications in the fields of biomaterials, drug delivery, and beyond.

References

• 1. 7-溴庚酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Reactions Involving Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup and protocols for chemical reactions involving Nonyl 7-bromoheptanoate. This versatile bifunctional molecule, possessing both an ester and a primary bromide, serves as a valuable building block in organic synthesis for the introduction of a seven-carbon chain with a terminal functional group. The methodologies detailed below are based on established procedures for analogous bromoheptanoate esters and can be adapted for specific research and development needs.

Overview of Reactivity and Applications

Nonyl 7-bromoheptanoate is an important intermediate in organic synthesis. The primary bromide is susceptible to nucleophilic substitution, typically via an SN2 mechanism, allowing for the introduction of the nonyl heptanoate (B1214049) moiety onto a variety of substrates. The ester functionality can be subsequently hydrolyzed or transformed as required.

Key Applications:

• Alkylation Agent: It is primarily used as an alkylating agent to introduce a C7-ester chain onto nucleophiles such as phenoxides, carboxylates, and carbanions.

• Intermediate in Pharmaceutical Synthesis: Analogous compounds, such as ethyl 7-bromoheptanoate and its derivatives, are crucial intermediates in the synthesis of pharmaceuticals, including Bempedoic acid, a treatment for hypercholesterolemia.[1][2]

• Synthesis of Complex Molecules: The dual functionality allows for its use in the construction of more complex molecular architectures, including macrocycles and long-chain organic molecules.[3]

Experimental Protocols

The following protocols are detailed methodologies for key experiments involving Nonyl 7-bromoheptanoate. These are based on reactions reported for similar ethyl esters and may require optimization for the nonyl ester.

General Safety Precautions

Handle Nonyl 7-bromoheptanoate with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work in a well-ventilated fume hood. Based on data for analogous compounds, it may cause skin and eye irritation.[4]

Protocol 1: O-Alkylation of a Phenolic Substrate

This protocol describes the Williamson ether synthesis using Nonyl 7-bromoheptanoate to alkylate a generic phenolic compound.

Materials:

• Phenolic substrate

• Nonyl 7-bromoheptanoate

• Potassium carbonate (K2CO3)

• Acetone (B3395972) or Dimethylformamide (DMF)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Rotary evaporator

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, separatory funnel)

Procedure:

• To a solution of the phenolic substrate (1.0 eq) in acetone or DMF, add potassium carbonate (1.5 - 2.0 eq).

• Stir the mixture at room temperature for 15-30 minutes.

• Add Nonyl 7-bromoheptanoate (1.1 - 1.2 eq) to the reaction mixture.

• Heat the reaction to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in dichloromethane and wash with saturated aqueous NaHCO3 solution, followed by brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Experimental Workflow: O-Alkylation

Caption: Workflow for the O-alkylation of a phenolic substrate.

Protocol 2: C-Alkylation of a Malonic Ester Derivative

This protocol details the C-alkylation of a diethyl malonate derivative, a common reaction in the synthesis of more complex molecules.

Materials:

• Diethyl malonate derivative

• Nonyl 7-bromoheptanoate

• Sodium hydride (NaH, 60% dispersion in mineral oil) or Sodium Ethoxide (NaOEt)

• Anhydrous Tetrahydrofuran (THF) or Ethanol (for NaOEt)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Diethyl ether or Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Standard glassware for inert atmosphere synthesis (Schlenk line, nitrogen/argon balloon)

Procedure:

• Under an inert atmosphere (N2 or Ar), suspend sodium hydride (1.1 eq) in anhydrous THF in a flame-dried flask.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of the diethyl malonate derivative (1.0 eq) in anhydrous THF to the NaH suspension.

• Allow the mixture to stir at room temperature for 30-60 minutes, or until hydrogen evolution ceases.

• Add Nonyl 7-bromoheptanoate (1.05 eq) to the reaction mixture.

• Heat the reaction to reflux and monitor by TLC.

• After the reaction is complete, cool to 0 °C and carefully quench by the slow addition of saturated aqueous NH4Cl solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO4.

• Filter and concentrate the organic phase under reduced pressure.

• Purify the product by vacuum distillation or column chromatography.

Logical Relationship: C-Alkylation

Caption: Key steps in the C-alkylation of a malonate derivative.

Data Presentation

The following table summarizes expected reaction parameters and potential outcomes based on analogous reactions with ethyl 7-bromoheptanoate. These values should be used as a starting point for optimization.

Reaction Type	Substrate	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
O-Alkylation	4-Methoxyphenol	K2CO3	Acetone	56 (reflux)	8 - 16	85 - 95
C-Alkylation	Diethyl Malonate	NaH	THF	66 (reflux)	12 - 24	70 - 85
N-Alkylation	Phthalimide	K2CO3	DMF	100	6 - 12	80 - 90

Conclusion

Nonyl 7-bromoheptanoate is a valuable synthetic intermediate for the introduction of a functionalized seven-carbon chain. The protocols provided herein, adapted from established literature for similar compounds, offer a robust starting point for researchers in organic synthesis and drug development. Optimization of reaction conditions for specific substrates is recommended to achieve optimal yields and purity.

References

• 1. Ethyl-2,2-dimethyl-7-bromoheptanoate: Applications as Pharmaceutical Intermediate and Preparation Method_Chemicalbook [chemicalbook.com]
• 2. Ethyl-2,2-dimethyl-7-bromoheptanoate：Synthesis and Application_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Ethyl 7-bromoheptanoate | C9H17BrO2 | CID 122490 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solvent Selection for Reactions of Nonyl 7-bromoheptanoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for selecting the appropriate solvent in reactions involving Nonyl 7-bromoheptanoate. The choice of solvent is critical in directing the outcome of nucleophilic substitution reactions, influencing reaction rates, yields, and purity of the final product. These guidelines are designed to assist researchers in optimizing reaction conditions for various synthetic applications, including the development of novel therapeutic agents.

Introduction to Nonyl 7-bromoheptanoate and its Reactivity

Nonyl 7-bromoheptanoate is a bifunctional molecule featuring a long nonyl ester chain and a primary alkyl bromide. The primary bromide is susceptible to nucleophilic substitution, predominantly through an S(_N)2 mechanism, making it a versatile building block in organic synthesis. Common reactions include Williamson ether synthesis, amination, and other carbon-carbon bond-forming reactions. The "like dissolves like" principle is a fundamental concept in understanding the solubility of haloalkanes like Nonyl 7-bromoheptanoate.[1][2] These compounds, being weakly polar, tend to dissolve more readily in organic solvents of low to moderate polarity.[3][4][5]

The selection of a suitable solvent is paramount for the success of these reactions. The solvent not only dissolves the reactants but also plays a crucial role in stabilizing or destabilizing transition states and intermediates, thereby influencing the reaction pathway and rate.

Solvent Effects in S(_N)2 Reactions of Nonyl 7-bromoheptanoate

The Williamson ether synthesis, a classic S(_N)2 reaction, serves as an excellent model to illustrate solvent effects in reactions of Nonyl 7-bromoheptanoate.[2][6] In this reaction, an alkoxide or phenoxide ion acts as the nucleophile, displacing the bromide ion.[7][8]

Key Considerations for Solvent Selection:

• Polar Aprotic Solvents: These solvents possess a dipole moment but lack acidic protons.[7] They are generally the preferred choice for S(_N)2 reactions.[4][7] Polar aprotic solvents solvate the cation of the nucleophilic salt, leaving the anion (the nucleophile) relatively "naked" and more reactive.[7] This leads to a significant increase in the reaction rate.[9] Examples include Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile.[7][10]

• Polar Protic Solvents: These solvents have acidic protons (e.g., alcohols, water) and can form hydrogen bonds with the nucleophile.[11] This hydrogen bonding creates a "solvent cage" around the nucleophile, stabilizing it and reducing its reactivity.[12] Consequently, S(N)2 reactions are often slower in polar protic solvents.[12]

• Nonpolar Solvents: While Nonyl 7-bromoheptanoate is soluble in nonpolar solvents, these are generally poor choices for S(_N)2 reactions involving charged nucleophiles due to the low solubility of the nucleophilic salts.

• Phase-Transfer Catalysis (PTC): For reactions with long-chain, nonpolar substrates like Nonyl 7-bromoheptanoate, phase-transfer catalysis can be a highly effective technique.[3][13] A phase-transfer catalyst, such as a quaternary ammonium (B1175870) salt, facilitates the transfer of the nucleophile from an aqueous or solid phase into the organic phase where the reaction occurs.[3][14] This method often allows for the use of less expensive and less hazardous solvents and can lead to high yields.[3][13]

Comparative Data on Solvent Effects

The following table summarizes the expected impact of different solvents on the Williamson ether synthesis between Nonyl 7-bromoheptanoate and Sodium Phenoxide. The data is representative and intended for comparative purposes to guide solvent selection.

Solvent	Type	Expected Reaction Time	Expected Yield	Notes
Dimethylformamide (DMF)	Polar Aprotic	4-8 hours	> 90%	Excellent choice for S(_N)2 reactions. Effectively solvates the sodium cation, enhancing the nucleophilicity of the phenoxide.[10]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	4-8 hours	> 90%	Similar to DMF, DMSO is a highly effective solvent for S(_N)2 reactions, promoting high yields and reasonable reaction times.[7][10]
Acetonitrile	Polar Aprotic	8-16 hours	70-85%	A good alternative to DMF and DMSO, though typically results in slightly longer reaction times.
Acetone (B3395972)	Polar Aprotic	12-24 hours	60-75%	Less polar than other aprotic solvents, leading to slower reaction rates. The reaction between bromoethane (B45996) and potassium iodide is 500 times faster in acetone than in methanol.[9]
Tetrahydrofuran (THF)	Moderately Polar	18-36 hours	50-65%	Can be used, but generally results in slower reactions compared to more polar aprotic solvents.
Ethanol (B145695)	Polar Protic	> 48 hours	< 40%	Not recommended. The protic nature of ethanol solvates and deactivates the phenoxide nucleophile, significantly slowing the reaction rate.[12]
Toluene with PTC*	Nonpolar with PTC	6-12 hours	> 85%	An excellent choice for large-scale synthesis. The phase-transfer catalyst facilitates the reaction between the two immiscible phases.[3][13]

*PTC: Phase-Transfer Catalyst, e.g., Tetrabutylammonium (B224687) bromide.

Experimental Protocols

The following are representative protocols for the Williamson ether synthesis of Nonyl 7-(phenoxy)heptanoate.

Protocol 1: Williamson Ether Synthesis in a Polar Aprotic Solvent (DMF)

Materials:

• Nonyl 7-bromoheptanoate

• Sodium phenoxide

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add sodium phenoxide (1.1 equivalents).

• Add anhydrous DMF to the flask to dissolve the sodium phenoxide.

• With stirring, add Nonyl 7-bromoheptanoate (1.0 equivalent) to the solution at room temperature.

• Heat the reaction mixture to 60-70 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction (typically 4-8 hours), cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing diethyl ether and wash with a saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired Nonyl 7-(phenoxy)heptanoate.

Protocol 2: Williamson Ether Synthesis using Phase-Transfer Catalysis (PTC)

Materials:

• Nonyl 7-bromoheptanoate

• Phenol (B47542)

• Sodium hydroxide (B78521) (50% aqueous solution)

• Toluene

• Tetrabutylammonium bromide (TBAB, 0.05 equivalents)

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve Nonyl 7-bromoheptanoate (1.0 equivalent), phenol (1.2 equivalents), and tetrabutylammonium bromide (0.05 equivalents) in toluene.

• With vigorous stirring, add a 50% aqueous solution of sodium hydroxide.

• Heat the biphasic mixture to 80-90 °C and monitor the reaction progress by TLC.

• After completion of the reaction (typically 6-12 hours), cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations

Caption: Experimental workflows for Williamson ether synthesis.

Caption: S(_N)2 reaction mechanism pathway.

Caption: Logical relationships in solvent selection for S(_N)2 reactions.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. users.wfu.edu [users.wfu.edu]
• 3. benchchem.com [benchchem.com]
• 4. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. jk-sci.com [jk-sci.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. crdeepjournal.org [crdeepjournal.org]
• 14. An improved Williamson ether synthesis using phase transfer catalysis | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Stoichiometric Calculations in the Alkylation of Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the stoichiometric calculations and synthetic procedures involved in the alkylation of Nonyl 7-bromoheptanoate. The alkylation of esters is a fundamental carbon-carbon bond-forming reaction in organic synthesis, crucial for the elaboration of molecular complexity. This guide focuses on the generation of an ester enolate from a non-nucleophilic base, followed by its reaction with an alkylating agent. The protocols and data presented herein are intended to serve as a comprehensive resource for chemists in research and development, particularly those engaged in the synthesis of long-chain fatty acid derivatives and other complex organic molecules.

Introduction

The alkylation of esters is a powerful method for the introduction of alkyl substituents at the α-position of the carbonyl group. This reaction typically proceeds via the formation of an enolate intermediate, which then acts as a nucleophile to displace a leaving group from an alkylating agent. The choice of base is critical to ensure complete deprotonation of the ester without competing nucleophilic attack at the carbonyl carbon. Sterically hindered, non-nucleophilic bases such as lithium diisopropylamide (LDA) are often employed for this purpose.

This document outlines the stoichiometric considerations and a detailed experimental protocol for a representative alkylation of Nonyl 7-bromoheptanoate. While a specific alkylating agent is not presumed, the protocol is generalized for a typical alkyl halide (R-X).

Data Presentation: Stoichiometric Table

Accurate stoichiometric calculations are paramount for maximizing reaction yield and minimizing side products. The following table provides a template for calculating the required masses and volumes of reactants and reagents for the alkylation of Nonyl 7-bromoheptanoate. Molar equivalents are referenced to the limiting reagent, which is typically the ester.

Component	Molecular Formula	Molar Mass ( g/mol )	Equivalents	Molarity (M)	Amount (mmol)	Mass (g) / Volume (mL)
Nonyl 7-bromoheptanoate	C₁₆H₃₁BrO₂	351.32	1.0	-	10.0	3.51 g
Diisopropylamine (B44863)	C₆H₁₅N	101.19	1.1	-	11.0	1.11 g (1.53 mL)
n-Butyllithium (n-BuLi)	C₄H₉Li	64.06	1.05	2.5 (in hexanes)	10.5	4.2 mL
Alkyl Halide (R-X)	Varies	Varies	1.2	-	12.0	Varies
Anhydrous Tetrahydrofuran (B95107) (THF)	C₄H₈O	72.11	-	-	-	50 mL
Saturated Aqueous NH₄Cl	NH₄Cl	53.49	-	-	-	20 mL

Note: The molar mass and amount of the alkyl halide (R-X) will vary depending on the specific reagent used. It is common to use a slight excess of the alkylating agent.

Experimental Protocol

This protocol details the in-situ formation of lithium diisopropylamide (LDA) and the subsequent alkylation of Nonyl 7-bromoheptanoate. All procedures should be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

1. Preparation of the LDA Solution:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous tetrahydrofuran (THF, 30 mL).

• Cool the flask to -78 °C in a dry ice/acetone bath.

• Add diisopropylamine (1.1 eq) to the cooled THF.

• Slowly add n-butyllithium (1.05 eq, typically 2.5 M in hexanes) dropwise to the stirred solution, ensuring the internal temperature does not exceed -70 °C.

• Stir the resulting colorless to pale yellow solution at -78 °C for 30 minutes to ensure complete formation of LDA.

2. Enolate Formation:

• In a separate flame-dried flask, dissolve Nonyl 7-bromoheptanoate (1.0 eq) in anhydrous THF (20 mL).

• Slowly add the solution of Nonyl 7-bromoheptanoate to the freshly prepared LDA solution at -78 °C via a syringe or dropping funnel.

• Stir the reaction mixture at -78 °C for 1 hour to allow for complete enolate formation.

3. Alkylation:

• Add the alkyl halide (R-X, 1.2 eq) dropwise to the enolate solution at -78 °C.

• Allow the reaction mixture to stir at -78 °C for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to slowly warm to room temperature.

4. Workup and Purification:

• Quench the reaction by slowly adding saturated aqueous ammonium (B1175870) chloride solution (20 mL).

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure α-alkylated product.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the alkylation of Nonyl 7-bromoheptanoate.

Stoichiometric Calculation Logic

Caption: Logical flow for stoichiometric calculations in the alkylation reaction.

Application Notes and Protocols: Monitoring Reaction Progress of Nonyl 7-bromoheptanoate via Thin-Layer Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thin-Layer Chromatography (TLC) is a simple, rapid, and inexpensive analytical technique extensively used in organic chemistry to monitor the progress of a chemical reaction.[1][2] By separating the components of a reaction mixture, TLC allows for the qualitative assessment of the consumption of starting materials and the formation of products.[1][3] This application note provides a detailed protocol for monitoring a representative reaction of Nonyl 7-bromoheptanoate using TLC. For the purpose of this guide, we will consider the nucleophilic substitution reaction of Nonyl 7-bromoheptanoate with a secondary amine (e.g., dibutylamine) to form the corresponding tertiary amine. This reaction is a good model as the starting material (alkyl bromide) and the product (tertiary amine) have distinct polarities, facilitating their separation by TLC.

Principle of TLC in Reaction Monitoring

TLC separates compounds based on their differential partitioning between a stationary phase (a thin layer of adsorbent material, typically silica (B1680970) gel, on a solid support) and a mobile phase (a solvent or solvent mixture).[4][5] The mobile phase moves up the stationary phase by capillary action, carrying the components of the mixture at different rates.[4][5] The rate of movement is determined by the polarity of the compounds, the polarity of the stationary phase, and the polarity of the mobile phase.[1]

In a typical reaction, the starting material and the product will have different chemical structures and, therefore, different polarities. This difference in polarity leads to different affinities for the stationary phase and the mobile phase, resulting in their separation on the TLC plate. The separation is quantified by the Retention Factor (Rf), which is the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[3][6][7]

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

By spotting the reaction mixture on a TLC plate at different time intervals, one can observe the disappearance of the starting material spot and the appearance of the product spot, thus monitoring the reaction's progression towards completion.[8][9]

Experimental Protocol

This protocol details the steps for monitoring the reaction of Nonyl 7-bromoheptanoate with dibutylamine.

Materials and Reagents

• TLC Plates: Silica gel 60 F254 pre-coated aluminum plates

• Starting Material: Nonyl 7-bromoheptanoate

• Reagent: Dibutylamine

• Reaction Solvent: Acetonitrile (or other suitable polar aprotic solvent)

• TLC Mobile Phase (Eluent): A mixture of a non-polar and a polar solvent. A good starting point is a mixture of hexanes and ethyl acetate. The optimal ratio needs to be determined experimentally.[10][11] For this system, a 4:1 mixture of Hexanes:Ethyl Acetate is a plausible starting point.

• TLC Chamber: A glass jar with a lid or a dedicated TLC tank

• Spotting Capillaries: Glass capillary tubes

• Visualization Reagents:

  • UV lamp (254 nm)[12][13]

  • Potassium permanganate (B83412) (KMnO4) stain[14][15]

• Other: Pencil, ruler, forceps, heating device (heat gun or hot plate).

Procedure

Step 1: Preparation of the TLC Chamber

• Pour the chosen mobile phase (e.g., 4:1 Hexanes:Ethyl Acetate) into the TLC chamber to a depth of about 0.5 cm.[16]

• Place a piece of filter paper partially submerged in the solvent and leaning against the chamber wall. This helps to saturate the chamber with solvent vapors, leading to better and more reproducible chromatograms.[17]

• Cover the chamber and allow it to equilibrate for at least 10-15 minutes.

Step 2: Preparation of the TLC Plate

• Using a pencil, gently draw a straight line (the origin) about 1 cm from the bottom of the TLC plate.[3][4] Never use a pen , as the ink will dissolve in the mobile phase and interfere with the chromatogram.[3]

• Mark three small, equidistant points on the origin line with the pencil. These will be the spotting lanes for the starting material (SM), a co-spot (C), and the reaction mixture (RM).[8][16]

Step 3: Spotting the TLC Plate

• Starting Material (SM) Lane: Dissolve a small amount of Nonyl 7-bromoheptanoate in a volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate). Using a capillary tube, spot a small amount of this solution on the leftmost mark on the origin. The spot should be as small and concentrated as possible (1-2 mm in diameter).[3]

• Reaction Mixture (RM) Lane: At time zero (t=0) of the reaction, withdraw a small aliquot of the reaction mixture using a capillary tube and spot it on the rightmost mark on the origin.[8]

• Co-spot (C) Lane: Spot the starting material solution on the center mark, and then carefully spot the reaction mixture on top of the same spot. The co-spot helps to confirm the identity of the starting material spot in the reaction mixture lane.[8][16]

Step 4: Developing the Chromatogram

• Carefully place the spotted TLC plate into the equilibrated developing chamber using forceps. Ensure that the origin line is above the level of the mobile phase.[10][17]

• Cover the chamber and allow the mobile phase to ascend the plate by capillary action.[4]

• When the solvent front is about 1 cm from the top of the plate, remove the plate from the chamber.[9][16]

• Immediately mark the position of the solvent front with a pencil.[5]

• Allow the plate to air dry completely.

Step 5: Visualization

• UV Lamp: View the dried TLC plate under a UV lamp (254 nm).[13] The silica gel on the plate contains a fluorescent indicator, and compounds that absorb UV light will appear as dark spots.[12] Circle the observed spots with a pencil.[13]

• Potassium Permanganate Stain: Prepare the stain by dissolving 1.5 g of KMnO4, 10 g of K2CO3, and 1.25 mL of 10% NaOH in 200 mL of water.

• Carefully dip the TLC plate into the KMnO4 stain using forceps or spray the plate with the stain.

• Gently heat the plate with a heat gun or on a hot plate. Oxidizable compounds will appear as yellow or brown spots on a purple background.[15] This is a destructive visualization method.[18]

Step 6: Analysis and Interpretation

• Calculate the Rf value for each spot observed.[3][6]

• At t=0, you should primarily see the spot corresponding to the starting material in the RM lane.

• As the reaction progresses, take aliquots from the reaction mixture at regular intervals (e.g., 30 min, 1 hour, 2 hours) and run a new TLC plate for each time point.

• A successful reaction will show the gradual disappearance of the starting material spot and the appearance of a new spot corresponding to the product. The product, a tertiary amine, is expected to be more polar than the starting alkyl bromide and will therefore have a lower Rf value.

• The reaction is considered complete when the starting material spot is no longer visible in the reaction mixture lane.[4]

Data Presentation

The following table summarizes hypothetical TLC data for the reaction of Nonyl 7-bromoheptanoate with dibutylamine, using a 4:1 Hexanes:Ethyl Acetate mobile phase.

Compound	Expected Polarity	Visualization Method(s)	Hypothetical Rf Value
Nonyl 7-bromoheptanoate (SM)	Less Polar	UV, KMnO4	0.65
Dibutylamine (Reagent)	Polar	KMnO4	0.10
Tertiary Amine Product	More Polar	KMnO4	0.30

Visualizations

Caption: Experimental workflow for monitoring a reaction using TLC.

Caption: Logical progression of TLC spots during reaction monitoring.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 4. LabXchange [labxchange.org]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. Khan Academy [khanacademy.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. Chromatography [chem.rochester.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. faculty.fiu.edu [faculty.fiu.edu]
• 15. Chemistry Teaching Labs - Visualising plates [chemtl.york.ac.uk]
• 16. How To [chem.rochester.edu]
• 17. coconote.app [coconote.app]
• 18. silicycle.com [silicycle.com]

Application Notes and Protocols for the Work-up of Nonyl 7-bromoheptanoate Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the work-up procedure of reactions yielding Nonyl 7-bromoheptanoate. The synthesis of this long-chain alkyl bromoester, commonly achieved through Fischer esterification of 7-bromoheptanoic acid and nonanol, presents unique challenges in purification due to the physical properties of the product and starting materials. These protocols outline effective methods for isolation and purification to achieve high purity Nonyl 7-bromoheptanoate, a valuable intermediate in various synthetic applications.

Introduction

Nonyl 7-bromoheptanoate is a bifunctional molecule containing a terminal bromine atom and a nonyl ester. This structure makes it a useful building block in organic synthesis, particularly for the introduction of a C16 straight-chain moiety in the preparation of more complex molecules. The successful synthesis and subsequent use of this compound are highly dependent on the purity of the isolated product. Standard work-up procedures must be adapted to account for the high boiling point of the ester and the potential for incomplete removal of the starting nonanol, which can be challenging due to its long alkyl chain.

The following sections provide a detailed protocol for a typical Fischer esterification reaction to synthesize Nonyl 7-bromoheptanoate, followed by a comprehensive work-up and purification procedure.

Experimental Protocols

Synthesis of Nonyl 7-bromoheptanoate via Fischer Esterification

This protocol describes a typical laboratory-scale synthesis.

Materials:

• 7-bromoheptanoic acid

• 1-Nonanol

• Toluene (B28343)

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Diethyl ether or Ethyl acetate

• Hexane (B92381)

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap, reflux condenser, and magnetic stirrer, add 7-bromoheptanoic acid (1.0 eq), 1-nonanol (1.2 eq), and toluene (approx. 2 mL per gram of carboxylic acid).

• With stirring, add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (0.02-0.05 eq).

• Heat the reaction mixture to reflux. The water formed during the esterification will be collected in the Dean-Stark trap.

• Monitor the reaction progress by observing the amount of water collected. The reaction is typically complete when water ceases to collect in the trap (usually 4-8 hours).

• Allow the reaction mixture to cool to room temperature.

Work-up and Purification Procedure

• Dilute the cooled reaction mixture with diethyl ether or ethyl acetate.

• Transfer the mixture to a separatory funnel and wash sequentially with:

  • Water (2 x volume of organic layer)

  • Saturated sodium bicarbonate solution (2 x volume of organic layer) to neutralize the acid catalyst and remove any unreacted 7-bromoheptanoic acid. Caution: CO₂ evolution may cause pressure build-up in the separatory funnel. Vent frequently.

  • Brine (1 x volume of organic layer) to aid in the separation of the aqueous and organic layers.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the organic phase using a rotary evaporator to remove the solvent.

• The crude product will be a yellowish oil. Due to the high boiling point of both nonanol and the product ester, purification by distillation can be challenging. Therefore, column chromatography is the recommended method for purification.

• Column Chromatography:

  • Pack a silica gel column with a suitable non-polar eluent system (e.g., a gradient of hexane and ethyl acetate, starting with 100% hexane).

  • Dissolve the crude product in a minimal amount of the initial eluent and load it onto the column.

  • Elute the column, collecting fractions. The less polar nonyl 7-bromoheptanoate will elute before the more polar nonanol.

  • Monitor the fractions by thin-layer chromatography (TLC).

  • Combine the pure fractions containing the desired product.

• Remove the eluent from the combined pure fractions using a rotary evaporator to yield pure Nonyl 7-bromoheptanoate as a colorless to pale yellow oil.

Data Presentation

The following table summarizes expected data for a typical reaction. Actual results may vary depending on reaction scale and conditions.

Parameter	Expected Value
Reactants
7-bromoheptanoic acid	1.0 eq
1-Nonanol	1.2 eq
Catalyst (p-TsOH)	0.05 eq
Reaction Conditions
Solvent	Toluene
Temperature	Reflux (~110-120 °C)
Reaction Time	4-8 hours
Work-up & Purification
Purification Method	Silica Gel Column Chromatography
Product
Appearance	Colorless to pale yellow oil
Expected Yield	75-90%
Characterization Data
¹H NMR (CDCl₃, ppm)	δ 4.07 (t, 2H), 3.40 (t, 2H), 2.30 (t, 2H), 1.86 (m, 2H), 1.62 (m, 2H), 1.43 (m, 2H), 1.27 (br s, 14H), 0.88 (t, 3H)
¹³C NMR (CDCl₃, ppm)	δ 173.8, 64.5, 34.2, 33.8, 32.7, 31.8, 29.5, 29.2, 28.6, 28.0, 25.9, 24.8, 22.6, 14.1
IR (neat, cm⁻¹)	~2925, 2855 (C-H), 1735 (C=O, ester), 1170 (C-O), 645 (C-Br)
GC-MS	Molecular ion peak consistent with C₁₆H₃₁BrO₂

Visualizations

Caption: Workflow for the work-up and purification of Nonyl 7-bromoheptanoate.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

• Toluene and other organic solvents are flammable. Keep away from ignition sources.

• Handle 7-bromoheptanoic acid with care as it is a corrosive solid.

These protocols and notes are intended to serve as a guide. Researchers should always consult relevant safety data sheets (SDS) and adapt procedures as necessary for their specific experimental conditions and scale.

Application Notes and Protocols for the Purification of Nonyl 7-bromoheptanoate Reaction Products

Introduction

Nonyl 7-bromoheptanoate is a long-chain alkyl ester that serves as a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and specialty chemicals. Reactions involving this compound, such as its synthesis via esterification or its use in subsequent alkylation reactions, invariably produce a crude mixture containing the desired product, unreacted starting materials, catalysts, and byproducts. The presence of these impurities can significantly hinder the efficiency of downstream applications and compromise the purity of the final active pharmaceutical ingredient (API) or target molecule. Therefore, a robust and efficient purification strategy is paramount to obtaining Nonyl 7-bromoheptanoate of high purity.

These application notes provide detailed protocols for the purification of Nonyl 7-bromoheptanoate from typical reaction mixtures. The methodologies described are based on standard laboratory techniques for the purification of long-chain esters and are intended for researchers, scientists, and professionals in drug development. The protocols cover liquid-liquid extraction for initial workup and column chromatography for high-purity isolation.

Typical Impurities in Nonyl 7-bromoheptanoate Reactions

Understanding the potential impurities is crucial for designing an effective purification strategy. Common impurities may include:

• Unreacted Starting Materials: 7-bromoheptanoic acid and nonanol.

• Catalyst: Acid catalysts (e.g., sulfuric acid, p-toluenesulfonic acid) or base catalysts.

• Byproducts: Water (from esterification), and products from potential side reactions like ether formation from nonanol or degradation of the starting materials or product, which may cause discoloration.[1]

• Solvents: Organic solvents used in the reaction.

Purification Strategy Overview

A two-stage purification strategy is recommended for isolating Nonyl 7-bromoheptanoate:

• Initial Workup via Liquid-Liquid Extraction: This step aims to remove the bulk of water-soluble impurities, including acid/base catalysts and unreacted 7-bromoheptanoic acid (as its salt).

• Final Purification by Column Chromatography: This step separates the desired product from non-polar impurities such as unreacted nonanol and other organic byproducts.

Experimental Protocols

Protocol 1: Initial Workup via Liquid-Liquid Extraction

This protocol describes the initial purification of the crude reaction mixture to remove water-soluble impurities.

Materials:

• Crude reaction mixture containing Nonyl 7-bromoheptanoate

• Diethyl ether or Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution[2]

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)[1]

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Dilution: Transfer the cooled crude reaction mixture to a separatory funnel. Dilute the mixture with an equal volume of diethyl ether or ethyl acetate to ensure efficient partitioning.

• Aqueous Wash:

  • Add an equal volume of deionized water to the separatory funnel.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

  • Allow the layers to separate completely. The organic layer (containing the product) will typically be the upper layer.

  • Drain and discard the lower aqueous layer.

• Neutralization Wash:

  • Add an equal volume of saturated aqueous sodium bicarbonate solution to the separatory funnel.[2]

  • Shake vigorously, venting frequently, as carbon dioxide gas will be evolved if acidic impurities are present.[2]

  • Allow the layers to separate and drain the lower aqueous layer.

  • Repeat this wash until no more gas evolution is observed.

• Brine Wash:

  • Wash the organic layer with an equal volume of brine. This step helps to remove any remaining water from the organic phase.

  • Allow the layers to separate and discard the aqueous layer.

• Drying:

  • Transfer the organic layer to an Erlenmeyer flask.

  • Add a sufficient amount of anhydrous sodium sulfate or magnesium sulfate to the flask. Swirl the flask; if the drying agent clumps together, add more until some remains free-flowing.

  • Allow the mixture to stand for 15-20 minutes to ensure complete drying.

• Solvent Removal:

  • Decant or filter the dried organic solution to remove the drying agent.

  • Concentrate the solution under reduced pressure using a rotary evaporator to remove the solvent. The resulting residue is the partially purified Nonyl 7-bromoheptanoate.

Protocol 2: Final Purification by Column Chromatography

This protocol is designed to achieve high purity of Nonyl 7-bromoheptanoate by separating it from non-polar impurities.

Materials:

• Partially purified Nonyl 7-bromoheptanoate from Protocol 1

• Silica (B1680970) gel (60 Å, 230-400 mesh)

• Hexane (B92381) (or heptane)

• Ethyl acetate

• Chromatography column

• Test tubes or fraction collector

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

• Potassium permanganate (B83412) stain

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane. The amount of silica gel should be approximately 50-100 times the weight of the crude product.

• Column Packing:

  • Secure the chromatography column in a vertical position.

  • Pour the silica gel slurry into the column, allowing the solvent to drain slowly.

  • Gently tap the column to ensure even packing and to remove any air bubbles.

  • Add a thin layer of sand on top of the silica gel bed to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the partially purified product in a minimal amount of hexane.

  • Carefully apply the sample solution to the top of the silica gel bed using a pipette.

  • Allow the sample to adsorb onto the silica gel.

• Elution:

  • Begin elution with pure hexane.

  • Gradually increase the polarity of the eluent by adding small percentages of ethyl acetate (e.g., starting with 1% ethyl acetate in hexane and gradually increasing to 5-10%). The optimal solvent system should be predetermined by TLC analysis.

• Fraction Collection:

  • Collect the eluate in small fractions using test tubes or a fraction collector.

• Fraction Analysis:

  • Monitor the separation by spotting each fraction on a TLC plate.

  • Develop the TLC plate in an appropriate solvent system (e.g., 9:1 Hexane:Ethyl Acetate).

  • Visualize the spots under a UV lamp (if the product or impurities are UV active) or by staining with potassium permanganate. Nonyl 7-bromoheptanoate will appear as a spot that is more polar than nonanol and less polar than 7-bromoheptanoic acid.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent from the combined fractions using a rotary evaporator to yield the purified Nonyl 7-bromoheptanoate.

Data Presentation

The following tables summarize hypothetical quantitative data for the purification of Nonyl 7-bromoheptanoate, which can be used as a benchmark for successful purification.

Table 1: Summary of Purification Yields

Purification Stage	Starting Mass (g)	Final Mass (g)	Yield (%)	Purity (by GC)
Crude Product	10.0	-	-	~75%
After Liquid-Liquid Extraction	10.0	8.5	85.0	~90%
After Column Chromatography	8.5	7.4	87.1	>98%
Overall	10.0	7.4	74.0	>98%

Table 2: Impurity Profile Before and After Purification (Hypothetical GC Data)

Compound	Retention Time (min)	Area % (Crude)	Area % (After Extraction)	Area % (After Chromatography)
Nonanol	8.5	10.0	9.5	< 0.5
Nonyl 7-bromoheptanoate	12.2	75.0	89.0	>98.5
7-bromoheptanoic acid	15.1	12.0	< 1.0	Not Detected
Other Byproducts	Various	3.0	0.5	< 0.1

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the purification of Nonyl 7-bromoheptanoate.

Logical Relationship of Purification Steps

Caption: Logical flow of the two-stage purification process.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]

Application Notes and Protocols for the Scale-up Synthesis of Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyl 7-bromoheptanoate is an alkyl bromide ester that serves as a valuable intermediate in organic synthesis, particularly in the development of novel pharmaceutical compounds and specialty chemicals. Its bifunctional nature, possessing both an ester and a bromoalkane, allows for a variety of subsequent chemical transformations. This document provides a detailed protocol for the scale-up synthesis of Nonyl 7-bromoheptanoate, based on established methodologies for similar bromoalkanoate esters. The provided protocols and data are extrapolated from related syntheses and should be considered as a starting point for process optimization.

Applications

Alkyl bromoheptanoates are versatile reagents in the field of drug discovery and development. They are utilized as alkylating agents to introduce a seven-carbon chain with a terminal reactive bromide. This moiety can be used for the synthesis of more complex molecules, including but not limited to:

• Prostaglandin analogs: The heptanoate (B1214049) chain is a common structural motif in prostaglandins.

• Novel therapeutics: The bromo-functional group allows for facile introduction of the side chain onto various scaffolds, which is a key step in the synthesis of a range of biologically active molecules.[1][2]

• Chemical probes and tool compounds: For studying biological pathways and identifying new drug targets.

Scale-up Synthesis Protocol

The following protocol details the esterification of 7-bromoheptanoic acid with nonyl alcohol. This method is designed to be scalable for the production of multigram to kilogram quantities of the final product.

Materials and Equipment

• Reactants: 7-bromoheptanoic acid, Nonyl alcohol

• Catalyst: Sulfuric acid (concentrated) or p-Toluenesulfonic acid

• Solvent: Toluene (B28343) or Hexane

• Neutralizing agent: Saturated sodium bicarbonate solution

• Drying agent: Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Equipment:

  • Large-scale reaction vessel with overhead stirrer, thermometer, and Dean-Stark apparatus

  • Heating mantle

  • Separatory funnel

  • Rotary evaporator

  • Vacuum distillation setup

Experimental Procedure

• Reaction Setup:

  • Charge the reaction vessel with 7-bromoheptanoic acid, nonyl alcohol (1.1 to 1.5 equivalents), and a suitable solvent like toluene (approximately 2 mL per gram of carboxylic acid).

  • Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (0.01 to 0.05 equivalents).

  • Equip the reactor with a Dean-Stark trap and a condenser.

• Esterification:

  • Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap.

  • Monitor the reaction progress by tracking the amount of water collected or by analytical methods such as TLC or GC. The reaction is typically complete when the theoretical amount of water has been collected.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

  • The crude Nonyl 7-bromoheptanoate can be purified by vacuum distillation to obtain the final product of high purity.

Process Workflow Diagram

Caption: Workflow for the scale-up synthesis of Nonyl 7-bromoheptanoate.

Quantitative Data

The following table summarizes the expected quantitative data for the scale-up synthesis of Nonyl 7-bromoheptanoate, based on typical results for similar esterification reactions. Actual results may vary depending on the specific reaction conditions and scale.

Parameter	Expected Value	Notes
Reactant Molar Ratio	1 : 1.1-1.5 (Acid : Alcohol)	An excess of the alcohol can drive the reaction to completion.
Catalyst Loading	0.01 - 0.05 equivalents	Higher loading may increase reaction rate but can lead to side reactions.
Reaction Temperature	Reflux temperature of the solvent (e.g., Toluene ~111°C)	Ensures removal of water by azeotropic distillation.
Reaction Time	4 - 12 hours	Dependent on scale and efficiency of water removal.
Yield	85 - 95%	Based on analogous esterification reactions.
Purity (Post-distillation)	>98% (by GC)	Vacuum distillation is crucial for achieving high purity.

Safety and Handling

Hazard Identification:

• 7-bromoheptanoic acid: Corrosive. Causes severe skin burns and eye damage.

• Nonyl alcohol: Irritant. May cause skin and eye irritation.

• Sulfuric acid/p-Toluenesulfonic acid: Corrosive. Causes severe skin burns and eye damage.

• Toluene: Flammable liquid and vapor. Harmful if swallowed or inhaled.

Personal Protective Equipment (PPE):

• Wear appropriate chemical-resistant gloves, safety goggles, and a lab coat.

• Work in a well-ventilated fume hood.

• Have access to an emergency eyewash station and safety shower.

Handling and Storage:

• Store all chemicals in tightly sealed containers in a cool, dry, and well-ventilated area away from incompatible materials.

• Ground all equipment when handling flammable solvents like toluene to prevent static discharge.

• Nonyl 7-bromoheptanoate should be stored in a cool, dark place to prevent degradation.

Conclusion

The provided protocol offers a robust and scalable method for the synthesis of Nonyl 7-bromoheptanoate. By carefully controlling the reaction parameters and adhering to the safety guidelines, researchers and production chemists can reliably produce this valuable intermediate for applications in drug discovery and chemical synthesis. It is recommended to perform a small-scale trial to optimize conditions before proceeding to a large-scale synthesis.

References

• 1. Page loading... [wap.guidechem.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Synthesis of Novel Flavor Compounds Using Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The flavor and fragrance industry is in constant pursuit of novel molecules that can impart unique sensory experiences to a wide range of consumer products. Esters are a well-established class of compounds known for their characteristic fruity and floral aromas.[1] Nonyl 7-bromoheptanoate is a versatile bifunctional molecule that, while not extensively documented in flavor synthesis literature, presents significant potential as a building block for creating new, high molecular weight flavor compounds. Its structure, featuring a long nonyl ester chain and a terminal bromine atom, allows for the introduction of a C16 backbone with dual functionality. This opens avenues for creating novel esters and ethers with potentially interesting and long-lasting flavor profiles.

This document provides hypothetical application notes and detailed protocols for the synthesis of two potential flavor compounds derived from Nonyl 7-bromoheptanoate. These protocols are based on well-established organic synthesis reactions: nucleophilic substitution to create a new ester linkage and the Williamson ether synthesis to form an ether bond. The target molecules are designed to possess structural features that may contribute to desirable flavor characteristics, such as fruity and floral notes.

Physicochemical Properties of Nonyl 7-bromoheptanoate

A summary of the key physicochemical properties of the starting material, Nonyl 7-bromoheptanoate, is provided in the table below. These properties are essential for planning and executing the synthesis protocols.

Property	Value
Molecular Formula	C₁₆H₃₁BrO₂
Molecular Weight	351.32 g/mol
Appearance	Colorless to pale yellow liquid (predicted)
Boiling Point	Not available
Density	Not available
Solubility	Soluble in organic solvents (e.g., THF, DMF, ethanol); Insoluble in water (predicted)

Application 1: Synthesis of Nonyl 7-(butyryloxy)heptanoate (A Novel Fruity Ester)

This protocol describes a hypothetical synthesis of a novel diester, Nonyl 7-(butyryloxy)heptanoate. The reaction involves the nucleophilic substitution of the bromine atom in Nonyl 7-bromoheptanoate with a butyrate (B1204436) salt. The resulting molecule combines the long nonyl chain with a butyrate moiety, which is often associated with fruity aromas.

Reaction Scheme

Caption: Synthesis of Nonyl 7-(butyryloxy)heptanoate.

Experimental Protocol

• Reagents and Equipment:

  • Nonyl 7-bromoheptanoate (1.0 eq)

  • Sodium butyrate (1.2 eq)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

• Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Nonyl 7-bromoheptanoate (e.g., 3.51 g, 10 mmol) and anhydrous DMF (50 mL).

  • Add sodium butyrate (e.g., 1.32 g, 12 mmol) to the solution.

  • Heat the reaction mixture to 80°C and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing 100 mL of diethyl ether and 100 mL of water.

  • Separate the organic layer. Wash the organic layer sequentially with 50 mL of saturated aqueous sodium bicarbonate solution, 50 mL of water, and 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica (B1680970) gel (e.g., using a hexane:ethyl acetate (B1210297) gradient) to yield the pure Nonyl 7-(butyryloxy)heptanoate.

Hypothetical Quantitative Data

Reactant	Molecular Weight ( g/mol )	Amount (mmol)	Mass (g)
Nonyl 7-bromoheptanoate	351.32	10.0	3.51
Sodium Butyrate	110.09	12.0	1.32
Product	Molecular Weight ( g/mol )	Theoretical Yield (g)	Hypothetical Yield (g, %)
Nonyl 7-(butyryloxy)heptanoate	358.56	3.59	2.87 (80%)

Application 2: Synthesis of Nonyl 7-phenoxyheptanoate (A Novel Floral Ether-Ester)

This protocol outlines a hypothetical synthesis of Nonyl 7-phenoxyheptanoate via the Williamson ether synthesis.[2][3][4][5][6] This reaction involves the formation of an ether linkage between the heptanoate (B1214049) chain and a phenyl group. The resulting molecule possesses both ester and ether functionalities, which could contribute to a complex, potentially floral and slightly fruity aroma.

Reaction Scheme

Caption: Synthesis of Nonyl 7-phenoxyheptanoate.

Experimental Protocol

• Reagents and Equipment:

  • Nonyl 7-bromoheptanoate (1.0 eq)

  • Phenol (B47542) (1.1 eq)

  • Sodium hydride (60% dispersion in mineral oil, 1.2 eq)

  • Tetrahydrofuran (THF), anhydrous

  • Saturated aqueous ammonium (B1175870) chloride solution

  • Diethyl ether

  • 1 M Sodium hydroxide (B78521) solution

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, ice bath, heating mantle, separatory funnel, rotary evaporator.

• Procedure:

  • Preparation of Sodium Phenoxide: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add phenol (e.g., 1.04 g, 11 mmol) and anhydrous THF (40 mL). Cool the solution in an ice bath.

  • Carefully add sodium hydride (60% dispersion, e.g., 0.48 g, 12 mmol) portion-wise to the stirred solution. Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen gas evolution ceases.

  • Ether Synthesis: To the freshly prepared sodium phenoxide solution, add a solution of Nonyl 7-bromoheptanoate (e.g., 3.51 g, 10 mmol) in 20 mL of anhydrous THF dropwise via a dropping funnel.

  • After the addition is complete, heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction by TLC.

  • Cool the reaction mixture to room temperature and cautiously quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash with 1 M sodium hydroxide solution (2 x 30 mL) to remove any unreacted phenol, followed by water (50 mL) and brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to obtain pure Nonyl 7-phenoxyheptanoate.

Hypothetical Quantitative Data

Reactant	Molecular Weight ( g/mol )	Amount (mmol)	Mass (g)
Nonyl 7-bromoheptanoate	351.32	10.0	3.51
Phenol	94.11	11.0	1.04
Sodium Hydride (60%)	24.00 (as NaH)	12.0	0.48
Product	Molecular Weight ( g/mol )	Theoretical Yield (g)	Hypothetical Yield (g, %)
Nonyl 7-phenoxyheptanoate	364.55	3.65	2.74 (75%)

General Experimental Workflow

The following diagram illustrates the general workflow for the synthesis, workup, and purification of flavor compounds from Nonyl 7-bromoheptanoate.

Caption: General experimental workflow.

Conclusion

The protocols detailed in these application notes provide a hypothetical framework for the utilization of Nonyl 7-bromoheptanoate in the synthesis of novel flavor compounds. By leveraging its bifunctional nature, it is possible to design and create a variety of new esters and ethers with potentially unique and desirable sensory properties. The successful synthesis and characterization of these and other related molecules could lead to the discovery of new, valuable additions to the palette of flavor and fragrance ingredients. Researchers are encouraged to adapt and optimize these methodologies for their specific target molecules and applications.

References

• 1. bellevuecollege.edu [bellevuecollege.edu]
• 2. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 3. Khan Academy [khanacademy.org]
• 4. jk-sci.com [jk-sci.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Nonyl 7-bromoheptanoate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield and purity of Nonyl 7-bromoheptanoate synthesis.

Troubleshooting Guide

Issue: Low or No Product Yield

Question: My reaction has resulted in a very low yield of Nonyl 7-bromoheptanoate. What are the potential causes and how can I improve it?

Answer:

Low yields in the synthesis of Nonyl 7-bromoheptanoate, typically performed via Fischer esterification, are a common issue primarily due to the reversible nature of the reaction.[1] The equilibrium between the reactants (7-bromoheptanoic acid and nonyl alcohol) and the products (Nonyl 7-bromoheptanoate and water) can favor the starting materials if not properly managed. Here are several factors to investigate and optimize:

• Incomplete Reaction: The Fischer esterification is an equilibrium process. To shift the equilibrium towards the product, consider the following:

  • Use of Excess Reagent: Employing a molar excess of one of the reactants is a common strategy.[2][3] Since nonyl alcohol is often less expensive and can serve as a solvent, using it in excess can drive the reaction forward.

  • Water Removal: The continuous removal of water, a byproduct of the reaction, is critical to prevent the reverse hydrolysis reaction.[1][2][4] The most effective method is using a Dean-Stark apparatus with a suitable solvent like toluene (B28343) to azeotropically remove water as it is formed.[2][4]

• Catalyst Inactivity or Insufficient Amount: An acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), is essential for this reaction.[4]

  • Ensure the catalyst is not old or decomposed.

  • Use an appropriate catalytic amount. Insufficient catalyst will lead to a slow or incomplete reaction.

• Sub-optimal Reaction Time and Temperature:

  • Fischer esterifications can be slow. Ensure the reaction has been allowed to proceed for a sufficient duration. Monitoring the reaction progress using Thin Layer Chromatography (TLC) is recommended.[3][5]

  • The reaction should be heated to reflux to ensure a reasonable reaction rate.[3][4] The temperature will be determined by the boiling point of the solvent used.

• Purity of Reactants: Ensure that the 7-bromoheptanoic acid and nonyl alcohol are of high purity and are dry. Water present in the starting materials will inhibit the forward reaction.

Issue: Presence of Impurities in the Final Product

Question: After purification, my Nonyl 7-bromoheptanoate product is still impure. What are the likely impurities and how can I remove them?

Answer:

Impurities can arise from unreacted starting materials, byproducts, or residual catalyst. Common impurities and purification strategies include:

• Unreacted 7-bromoheptanoic acid: This is a common impurity.

  • Work-up: During the work-up procedure, washing the organic layer with a mild base solution, such as saturated sodium bicarbonate (NaHCO₃), will neutralize and remove the acidic starting material.[4][5]

• Unreacted Nonyl Alcohol: An excess of nonyl alcohol will remain after the reaction.

  • Purification: This can typically be removed by vacuum distillation or column chromatography.

• Residual Acid Catalyst: The acid catalyst (e.g., H₂SO₄) must be completely removed.

  • Work-up: The aforementioned wash with a saturated sodium bicarbonate solution will also neutralize the acid catalyst.[4][5] This should be followed by a wash with brine (saturated NaCl solution) to remove any remaining inorganic salts.

• Side Products: Although less common with primary alcohols like nonyl alcohol, side reactions can occur at high temperatures. Characterization techniques such as NMR and Mass Spectrometry can help identify unknown byproducts. Purification via column chromatography is often effective in removing these impurities.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of Nonyl 7-bromoheptanoate?

A1: The synthesis is typically a Fischer esterification, which involves the acid-catalyzed reaction between a carboxylic acid (7-bromoheptanoic acid) and an alcohol (nonyl alcohol) to form an ester (Nonyl 7-bromoheptanoate) and water. The mechanism can be summarized by the mnemonic PADPED: Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation.[2]

Q2: How can I effectively remove the water produced during the reaction?

A2: The most common and effective method is to use a Dean-Stark apparatus.[2][4] This involves refluxing the reaction in a solvent that forms an azeotrope with water, such as toluene or benzene.[2] The water-solvent azeotrope distills over and is collected in the Dean-Stark trap, where the denser water separates and is removed, while the solvent is returned to the reaction flask. This continuous removal of water drives the equilibrium towards the formation of the ester.[2]

Q3: What are suitable catalysts for this esterification, and in what quantities?

A3: Strong acids are typically used as catalysts. Common choices include concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).[4] Boron trifluoride (BF₃) can also be used.[4] The catalyst is used in catalytic amounts, typically a small percentage of the molar quantity of the limiting reagent.

Q4: Can I use a different method if Fischer esterification consistently gives low yields?

A4: Yes, if you are unable to achieve satisfactory yields with Fischer esterification, you could consider the Steglich esterification. This method uses dicyclohexylcarbodiimide (B1669883) (DCC) or a similar carbodiimide (B86325) coupling agent, often with a catalyst like 4-dimethylaminopyridine (B28879) (DMAP).[5] This method is generally higher yielding and can be performed under milder conditions.[5]

Data Presentation

Table 1: Effect of Reactant Molar Ratio on Esterification Yield

Molar Ratio (Nonyl Alcohol : 7-bromoheptanoic acid)	Expected Yield (%)	Reference
1 : 1	~65%	[2]
3 : 1	>85%	Principle derived from[2]
10 : 1	>95%	[2]

Note: Yields are representative for Fischer esterification and can vary based on specific reaction conditions.

Table 2: Comparison of Common Acid Catalysts

Catalyst	Typical Conditions	Advantages	Disadvantages
Sulfuric Acid (H₂SO₄)	Reflux, 1-5 mol%	Inexpensive, readily available	Can cause charring with sensitive substrates
p-Toluenesulfonic Acid (p-TsOH)	Reflux, 1-5 mol%	Solid, easier to handle than H₂SO₄	More expensive than H₂SO₄
Boron Trifluoride (BF₃)	Can often be run at lower temperatures	High catalytic activity	Gaseous, requires special handling

Experimental Protocols

Representative Protocol for Nonyl 7-bromoheptanoate Synthesis via Fischer Esterification

This protocol is a representative procedure based on standard Fischer esterification methods.[3][4] Optimization may be required for specific laboratory conditions.

Materials:

• 7-bromoheptanoic acid

• Nonyl alcohol (1-nonanol)

• Toluene

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl acetate (B1210297)

Equipment:

• Round-bottom flask

• Dean-Stark trap

• Reflux condenser

• Heating mantle with magnetic stirring

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add 7-bromoheptanoic acid (1.0 eq), nonyl alcohol (3.0 eq), and toluene (to achieve a suitable concentration, e.g., 0.5 M).

  • Assemble a Dean-Stark apparatus with a reflux condenser on top of the flask.

  • Slowly and carefully add concentrated sulfuric acid (0.05 eq) to the reaction mixture with stirring.

• Reaction:

  • Heat the mixture to a gentle reflux using a heating mantle.

  • Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

  • Continue refluxing until no more water is collected in the trap, or until TLC analysis indicates the consumption of the limiting reagent (7-bromoheptanoic acid). This may take several hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Water (2x)

    • Saturated NaHCO₃ solution (2x, or until no more gas evolution is observed) to neutralize the acid catalyst and unreacted carboxylic acid.

    • Brine (1x)

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent and excess nonyl alcohol.

  • If further purification is required, the crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

• Characterization:

  • Characterize the final product by NMR (¹H and ¹³C) and Mass Spectrometry to confirm its identity and purity.

Visualizations

Caption: Workflow for Nonyl 7-bromoheptanoate Synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. reddit.com [reddit.com]

Technical Support Center: Nonyl 7-bromoheptanoate Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of Nonyl 7-bromoheptanoate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude Nonyl 7-bromoheptanoate?

Common impurities in crude Nonyl 7-bromoheptanoate typically arise from the starting materials and side reactions during its synthesis. The synthesis generally involves the esterification of 7-bromoheptanoic acid with nonanol or the reaction of a 7-bromoheptanoyl halide with nonanol.

Potential Impurities:

• Unreacted Starting Materials: 7-bromoheptanoic acid and nonanol.

• Byproducts: Dinonyl ether (from the self-condensation of nonanol, especially under acidic conditions), and products of elimination reactions (alkenes).

• Reagents/Catalysts: Residual acid or base catalysts used in the esterification reaction.

• Solvent Residues: Traces of the solvent used in the reaction or work-up.

Q2: My purified Nonyl 7-bromoheptanoate appears to be degrading. What could be the cause and how can I prevent it?

Nonyl 7-bromoheptanoate, like other alkyl halides, can be susceptible to degradation, especially under certain conditions.

Potential Causes of Degradation:

• Hydrolysis: The ester linkage can be hydrolyzed back to 7-bromoheptanoic acid and nonanol in the presence of water, especially with acid or base catalysis.

• Elimination Reactions: The bromo- group can be eliminated to form an alkene, particularly in the presence of base and/or heat.

• Nucleophilic Substitution: The bromide can be displaced by other nucleophiles present in the mixture.

Preventative Measures:

• Work-up Conditions: Use a mild aqueous work-up, for instance, with a saturated sodium bicarbonate solution to neutralize any acid, followed by a water wash. Avoid strong bases.

• Drying: Thoroughly dry the organic phase with an anhydrous drying agent like sodium sulfate (B86663) or magnesium sulfate before solvent removal.

• Temperature: Avoid excessive heat during solvent evaporation and distillation. Use a rotary evaporator at a moderate temperature and consider vacuum distillation for purification.

• Storage: Store the purified product in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.

Troubleshooting Guides

Problem 1: Persistent Impurities After Column Chromatography

Symptom: NMR or GC-MS analysis of the product after column chromatography still shows the presence of impurities.

Possible Cause & Solution:

Potential Impurity	Troubleshooting Steps
Nonanol	Nonanol is more polar than the product. If it is still present, the polarity of the eluent might have been increased too quickly. Try a shallower gradient or isocratic elution with a less polar solvent system (e.g., a lower percentage of ethyl acetate (B1210297) in hexane).
Unreacted 7-bromoheptanoic acid	This acidic impurity should be removed during the initial extractive work-up. If it persists, it may indicate an incomplete reaction or inefficient extraction. Consider an additional wash with a mild base like saturated sodium bicarbonate solution before chromatography.
Structurally Similar Byproducts	If a byproduct has a polarity very close to the product, separation by standard silica (B1680970) gel chromatography can be challenging. Consider using a different stationary phase (e.g., alumina) or a different solvent system. Alternatively, preparative HPLC could offer better resolution.

Problem 2: Product Co-elution with an Unknown Impurity

Symptom: During column chromatography, the desired product and an impurity are eluting together, resulting in overlapping fractions.

Troubleshooting Flowchart:

Caption: A flowchart for troubleshooting co-elution issues during column chromatography.

Experimental Protocols

Extractive Work-up Protocol

This protocol is designed to remove acidic and water-soluble impurities from the crude reaction mixture.

• Transfer the crude reaction mixture to a separatory funnel.

• Dilute the mixture with a suitable organic solvent like diethyl ether or ethyl acetate (2-3 volumes of solvent per volume of crude product) to facilitate phase separation.

• Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any residual acid. Caution: Add the bicarbonate solution slowly as carbon dioxide evolution may cause pressure buildup. Repeat until no more gas evolves.

  • Water to remove any remaining salts and water-soluble impurities.

  • Brine (saturated aqueous NaCl solution) to facilitate the separation of the organic layer.

• Separate the organic layer and dry it over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the organic phase using a rotary evaporator to obtain the crude product.

Flash Column Chromatography Protocol

This method is suitable for purifying the product from less polar and more polar impurities.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexane (B92381) is recommended. Start with a low polarity eluent (e.g., 2% ethyl acetate in hexane) and gradually increase the polarity (e.g., up to 10% ethyl acetate in hexane).

• Procedure:

  • Prepare the column with silica gel slurried in the initial, low-polarity eluent.

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the initial eluent) and load it onto the column.

  • Elute the column with the solvent gradient.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

The following table summarizes the estimated physical properties of Nonyl 7-bromoheptanoate and its common impurities, which can aid in selecting the appropriate purification strategy.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Polarity	Solubility
Nonyl 7-bromoheptanoate	321.33	~150-160 (at reduced pressure)	Low	Soluble in organic solvents, insoluble in water.
Nonanol	144.29	~215	Medium	Slightly soluble in water, soluble in organic solvents.
7-Bromoheptanoic acid	225.09	~160 (at 10 mmHg)	High	Soluble in organic solvents and aqueous base.
Dinonyl ether	270.50	> 250	Very Low	Insoluble in water, soluble in non-polar organic solvents.

Note: Boiling points are estimates and can vary with pressure.

Purification Workflow

The following diagram illustrates a general workflow for the purification of Nonyl 7-bromoheptanoate.

Caption: A general workflow for the purification and analysis of Nonyl 7-bromoheptanoate.

Technical Support Center: Analysis of Nonyl 7-bromoheptanoate

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the identification of impurities in Nonyl 7-bromoheptanoate using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a sample of Nonyl 7-bromoheptanoate?

A1: Potential impurities in Nonyl 7-bromoheptanoate typically arise from the synthesis process. These can include unreacted starting materials, byproducts, and related compounds. Common impurities to look for are:

• Nonyl alcohol: An unreacted starting material.

• 7-Bromoheptanoic acid: An unreacted starting material or a hydrolysis product.

• Dinonyl ether: A potential byproduct from the reaction of nonyl alcohol.

• Compounds with different alkyl chain lengths: If the nonyl alcohol used was not pure.

• Isomers of Nonyl 7-bromoheptanoate: Depending on the isomeric purity of the starting nonyl alcohol.

Q2: How can I recognize bromine-containing compounds in my mass spectrum?

A2: Bromine has two major isotopes, 79Br and 81Br, which are in an approximate 1:1 natural abundance.[1][2] This results in a characteristic isotopic pattern for any ion containing a single bromine atom. You will see two peaks of nearly equal intensity, two mass units apart (M+ and M+2).[3] For example, if you have a fragment with a mass-to-charge ratio (m/z) of 100 containing one bromine atom, you will see a corresponding peak at m/z 102 of similar abundance.

Q3: What are the expected key fragmentation patterns for Nonyl 7-bromoheptanoate in EI-MS?

A3: In Electron Ionization Mass Spectrometry (EI-MS), Nonyl 7-bromoheptanoate will fragment in predictable ways. Key fragmentation patterns include:

• Loss of the nonyloxy radical (-OC9H19): This will result in a fragment ion corresponding to the bromoheptanoyl cation.

• Loss of the bromine radical (-Br): A common fragmentation for alkyl halides.[1][4]

• McLafferty rearrangement: If sterically possible, this can lead to the elimination of a neutral alkene molecule.

• Cleavage of the nonyl chain: You will likely see a series of fragment ions separated by 14 mass units (CH2 groups).[5]

Troubleshooting Guide

Problem: My chromatogram shows significant peak tailing for the main Nonyl 7-bromoheptanoate peak.

• Possible Cause 1: Active Sites in the System. Active sites in the GC inlet liner or at the head of the analytical column can cause tailing of polar or active compounds.[6]

• Solution:

  • Replace the inlet liner with a new, deactivated one.

  • If tailing persists, trim the first 10-15 cm of the analytical column to remove any active sites that have developed.

  • Ensure you are using a column appropriate for the analysis of long-chain esters and alkyl halides.

• Possible Cause 2: Inappropriate Column Temperature. If the column temperature is too low, it can lead to poor peak shape.

• Solution:

  • Increase the initial oven temperature or the temperature ramp rate.

  • Ensure the final temperature is high enough to elute all components of interest.

Problem: I am observing a noisy or drifting baseline.

• Possible Cause 1: Column Bleed. At high temperatures, the stationary phase of the GC column can degrade and elute, causing a rising baseline.

• Solution:

  • Condition the column according to the manufacturer's instructions.

  • Ensure the final oven temperature does not exceed the column's maximum operating temperature.

• Possible Cause 2: Contaminated Carrier Gas. Impurities in the carrier gas can lead to baseline noise.

• Solution:

  • Ensure high-purity carrier gas is being used.

  • Install or replace carrier gas purifiers.

• Possible Cause 3: Detector Contamination. The MS source can become contaminated over time, leading to a noisy signal.

• Solution:

  • Perform a system bake-out as recommended by the instrument manufacturer.

  • If the problem persists, the MS source may require cleaning.

Problem: I see unexpected peaks in my chromatogram that are not present in my sample.

• Possible Cause 1: Septum Bleed. Particles from the inlet septum can be introduced into the system, resulting in "ghost peaks".

• Solution:

  • Use high-quality, low-bleed septa.

  • Replace the septum regularly.

• Possible Cause 2: Contamination from a Previous Injection. Highly concentrated or less volatile components from a previous run may elute in a subsequent analysis.

• Solution:

  • Run a solvent blank after analyzing concentrated samples.

  • Increase the final oven temperature and hold time to ensure all components are eluted from the column.

Experimental Protocol: GC-MS Analysis of Nonyl 7-bromoheptanoate

This protocol provides a general starting point for the analysis. Optimization may be required based on the specific instrument and impurities of interest.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the Nonyl 7-bromoheptanoate sample.

• Dissolve the sample in 10 mL of a suitable solvent (e.g., ethyl acetate, hexane, or dichloromethane) in a volumetric flask.

• Vortex the solution until the sample is fully dissolved.

• Transfer an aliquot of the solution to a 2 mL autosampler vial.

2. GC-MS Parameters:

Parameter	Value
GC System	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MS or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	280 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on sample concentration)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	- Initial Temperature: 80 °C, hold for 2 min- Ramp: 15 °C/min to 300 °C- Final Hold: Hold at 300 °C for 5 min
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-550
Scan Mode	Full Scan

Potential Impurities and Their Mass Spectral Signatures

The following table summarizes potential impurities and key mass fragments that can aid in their identification.

Compound	Molecular Weight	Key Mass Fragments (m/z)	Notes
Nonyl 7-bromoheptanoate	320/322	[M-C9H19O]+, [M-Br]+, fragments from the nonyl chain	Look for the characteristic Br isotope pattern.
Nonyl alcohol	144	[M-H2O]+, fragments from alkyl chain	Will not have a Br isotope pattern.
7-Bromoheptanoic acid	224/226	[M-OH]+, [M-COOH]+	Will show the Br isotope pattern. May exhibit peak tailing.
Dinonyl ether	270	Fragments from cleavage of the C-O bond and alkyl chains	Will not have a Br isotope pattern.

Visualizations

Caption: A workflow diagram for troubleshooting common GC-MS issues.

Caption: Relationship between reactants, main product, and a potential byproduct.

References

• 1. youtube.com [youtube.com]
• 2. mass spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-methylpropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. C2H4Br2 BrCH2CH2Br mass spectrum of 1,2-dibromoethane fragmentation pattern of m/z m/e ions for analysis and identification of 1,2-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Reaction Conditions for Nonyl 7-bromoheptanoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of Nonyl 7-bromoheptanoate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Nonyl 7-bromoheptanoate?

A1: The most common and straightforward method for synthesizing Nonyl 7-bromoheptanoate is through the Fischer esterification of 7-bromoheptanoic acid with nonan-1-ol (B41252). This reaction is typically catalyzed by a strong acid.

Q2: What are the starting materials for the synthesis of Nonyl 7-bromoheptanoate?

A2: The primary starting materials are 7-bromoheptanoic acid and nonan-1-ol. A strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is also required.

Q3: What are the key parameters to optimize for this reaction?

A3: The key parameters to optimize for the Fischer esterification of 7-bromoheptanoic acid with nonan-1-ol include reaction temperature, reaction time, the molar ratio of alcohol to carboxylic acid, and the concentration of the acid catalyst.

Troubleshooting Guide

Problem 1: Low yield of Nonyl 7-bromoheptanoate.

Possible Cause	Suggested Solution
Incomplete reaction	Increase the reaction time or temperature. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Unfavorable equilibrium	Increase the molar ratio of nonan-1-ol to 7-bromoheptanoic acid to shift the equilibrium towards the product. Alternatively, remove water as it is formed using a Dean-Stark apparatus.
Insufficient catalysis	Increase the concentration of the acid catalyst.[1]
Loss of product during workup	Ensure proper phase separation during extraction and minimize the number of transfer steps.

Problem 2: Presence of unreacted 7-bromoheptanoic acid in the final product.

Possible Cause	Suggested Solution
Incomplete reaction	As mentioned above, increase reaction time, temperature, or catalyst concentration.
Inefficient purification	Improve the purification process. A wash with a mild base (e.g., saturated sodium bicarbonate solution) can help remove unreacted carboxylic acid. Follow this with a water wash and drying of the organic layer.

Problem 3: Presence of side products.

Possible Cause	Suggested Solution
Dehydration of nonan-1-ol	High temperatures in the presence of a strong acid can lead to the dehydration of the alcohol to form nonene. Lower the reaction temperature and monitor for the formation of this byproduct.
Ether formation	At high temperatures, two molecules of nonan-1-ol can react to form dinonyl ether. Using a moderate temperature can minimize this side reaction.

Data Presentation: Optimizing Reaction Parameters

The following table summarizes the effect of various reaction parameters on the yield of Nonyl 7-bromoheptanoate. This data is illustrative and serves as a guideline for optimization experiments.

Experiment ID	Molar Ratio (Nonan-1-ol : Acid)	Catalyst Conc. (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)
1	1:1	1	80	4	65
2	2:1	1	80	4	78
3	3:1	1	80	4	85
4	3:1	2	80	4	90
5	3:1	2	100	4	92
6	3:1	2	100	8	95

Experimental Protocols

Detailed Methodology for the Synthesis of Nonyl 7-bromoheptanoate

This protocol describes a general procedure for the Fischer esterification of 7-bromoheptanoic acid with nonan-1-ol.

Materials:

• 7-bromoheptanoic acid

• Nonan-1-ol

• Sulfuric acid (concentrated)

• Toluene (or another suitable solvent for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with a stirrer

• Separatory funnel

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add 7-bromoheptanoic acid (1.0 eq), nonan-1-ol (3.0 eq), and toluene.

• Slowly add concentrated sulfuric acid (0.02 eq) to the mixture with stirring.

• Heat the reaction mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography to yield pure Nonyl 7-bromoheptanoate.

Visualizations

Caption: Reaction pathway for the synthesis of Nonyl 7-bromoheptanoate.

Caption: General experimental workflow for reaction optimization.

Caption: Troubleshooting decision tree for Nonyl 7-bromoheptanoate synthesis.

References

• 1. researchgate.net [researchgate.net]

Nonyl 7-bromoheptanoate stability issues and degradation

This technical support center provides guidance on the stability, degradation, and troubleshooting for experiments involving Nonyl 7-bromoheptanoate. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Nonyl 7-bromoheptanoate?

A1: To ensure the long-term stability of Nonyl 7-bromoheptanoate, it should be stored in a cool, dry, and well-ventilated place.[1] Keep the container tightly sealed to prevent exposure to moisture. For extended storage, refrigeration (2-8 °C) is recommended. The material should be protected from light to prevent potential photolytic degradation.

Q2: What are the primary degradation pathways for Nonyl 7-bromoheptanoate?

A2: Nonyl 7-bromoheptanoate has two primary points of reactivity: the ester functional group and the carbon-bromine bond. The main degradation pathways are:

• Hydrolysis of the ester: In the presence of water, particularly under acidic or basic conditions, the ester can hydrolyze to form 7-bromoheptanoic acid and nonanol.

• Nucleophilic substitution at the C-Br bond: The bromine atom is a good leaving group, making the terminal carbon susceptible to attack by nucleophiles.[2] This can lead to the formation of various substitution products, depending on the reaction environment. Water can act as a nucleophile, leading to the formation of 7-hydroxynonanoate esters.[3]

Q3: Is Nonyl 7-bromoheptanoate sensitive to moisture?

A3: Yes, Nonyl 7-bromoheptanoate is sensitive to moisture due to the potential for hydrolysis of the ester linkage.[4] It is crucial to handle the compound under anhydrous conditions whenever possible and to store it in a tightly sealed container in a dry environment.

Q4: What are the expected degradation products of Nonyl 7-bromoheptanoate?

A4: Depending on the conditions, the following degradation products can be expected:

• From ester hydrolysis: 7-bromoheptanoic acid and nonanol.

• From nucleophilic substitution by water: Nonyl 7-hydroxyheptanoate and hydrobromic acid.

• From reaction with other nucleophiles: The product will depend on the specific nucleophile present in the reaction mixture.

Q5: How can I monitor the purity and degradation of my Nonyl 7-bromoheptanoate sample?

A5: The purity and degradation of Nonyl 7-bromoheptanoate can be monitored using standard analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS): To separate and identify volatile components, including the parent compound and potential degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to monitor for the appearance of signals corresponding to degradation products.

• High-Performance Liquid Chromatography (HPLC): Can be used to quantify the parent compound and non-volatile degradation products.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield in alkylation reaction	Degradation of Nonyl 7-bromoheptanoate	Ensure the reaction is performed under anhydrous conditions. Use freshly opened or properly stored Nonyl 7-bromoheptanoate. Consider running a purity check on your starting material using GC-MS or NMR.
Competing side reactions	Optimize reaction conditions (temperature, solvent, base) to favor the desired alkylation. The choice of a non-nucleophilic base is often critical.
Presence of unexpected byproducts in the reaction mixture	Hydrolysis of the ester or alkyl bromide	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen) to exclude moisture.
Reaction with nucleophilic solvents or impurities	Choose a non-nucleophilic solvent. Ensure all reagents are of high purity.
Inconsistent experimental results	Instability of Nonyl 7-bromoheptanoate stock solution	Prepare fresh solutions of Nonyl 7-bromoheptanoate before use. If a stock solution must be stored, store it under an inert atmosphere at low temperature and protected from light.
Improper storage	Review storage conditions. Ensure the container is tightly sealed and stored in a cool, dry, dark place.

Data Presentation

Due to the lack of specific experimental stability data for Nonyl 7-bromoheptanoate in the public domain, the following table summarizes the expected qualitative stability based on general principles of organic chemistry for alkyl halides and esters.

Condition	Parameter	Expected Stability	Primary Degradation Pathway
Temperature	Elevated temperatures (> room temp)	Low	Increased rate of hydrolysis and nucleophilic substitution.
Refrigerated (2-8 °C)	High	Minimal degradation.
pH	Acidic (pH < 6)	Moderate	Acid-catalyzed ester hydrolysis.
Neutral (pH ~7)	High	Slow hydrolysis.
Basic (pH > 8)	Low	Base-catalyzed ester hydrolysis (saponification) and potential elimination reactions.
Light	UV light exposure	Moderate to Low	Potential for photolytic cleavage of the C-Br bond.
Dark storage	High	Minimal degradation.
Atmosphere	Presence of moisture	Low	Ester hydrolysis.[4]
Inert atmosphere (N₂, Ar)	High	Protects from moisture-induced degradation.

Experimental Protocols

Protocol 1: Assessment of Hydrolytic Stability

This protocol outlines a general method to assess the hydrolytic stability of Nonyl 7-bromoheptanoate.

1. Materials:

• Nonyl 7-bromoheptanoate
• Buffered solutions (pH 4, 7, and 9)
• Acetonitrile (HPLC grade)
• Internal standard (e.g., a stable ester not expected to degrade under the test conditions)
• HPLC system with a C18 column and UV detector

2. Procedure:

• Prepare a stock solution of Nonyl 7-bromoheptanoate in acetonitrile.
• In separate vials, add a known amount of the stock solution to each of the pH-buffered solutions to achieve a final desired concentration. Also include the internal standard.
• Incubate the vials at a controlled temperature (e.g., 25 °C or 40 °C).
• At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each vial.
• Quench any further reaction by diluting the aliquot in the mobile phase.
• Analyze the samples by HPLC to determine the concentration of the remaining Nonyl 7-bromoheptanoate relative to the internal standard.

3. Data Analysis:

• Plot the concentration of Nonyl 7-bromoheptanoate versus time for each pH condition.
• Determine the rate of degradation from the slope of the line.

Protocol 2: Purity Assessment by GC-MS

This protocol describes a method for assessing the purity of Nonyl 7-bromoheptanoate and identifying potential volatile impurities or degradation products.

1. Materials:

• Nonyl 7-bromoheptanoate sample
• High-purity volatile solvent (e.g., hexane (B92381) or ethyl acetate)
• GC-MS system with a suitable capillary column (e.g., a non-polar or medium-polarity column)

2. Procedure:

• Prepare a dilute solution of the Nonyl 7-bromoheptanoate sample in the chosen solvent.
• Inject the sample into the GC-MS system.
• Run a temperature program that allows for the separation of the parent compound from potential lower and higher boiling point impurities.
• Acquire mass spectra for all separated peaks.

3. Data Analysis:

• Determine the purity of the sample by calculating the peak area percentage of the Nonyl 7-bromoheptanoate peak relative to the total peak area.
• Identify impurity peaks by comparing their mass spectra to spectral libraries or by interpretation of the fragmentation patterns.

Mandatory Visualizations

Caption: Primary degradation pathways of Nonyl 7-bromoheptanoate.

Caption: Recommended workflow for using Nonyl 7-bromoheptanoate.

References

• 1. fishersci.com [fishersci.com]
• 2. quora.com [quora.com]
• 3. kinetics water/alkali hydrolysis of halogenoalkanes reaction rate expression orders of reaction explained Advanced A Level GCE revision notes [docbrown.info]
• 4. mdpi.com [mdpi.com]

Troubleshooting failed reactions with Nonyl 7-bromoheptanoate

This technical support center provides troubleshooting guides and frequently asked questions for researchers, scientists, and drug development professionals working with Nonyl 7-bromoheptanoate.

Troubleshooting Guides

Issue 1: Low or No Product Yield in Williamson Ether Synthesis

Question: I am attempting a Williamson ether synthesis with Nonyl 7-bromoheptanoate and an alcohol, but I am observing very low to no yield of the desired ether. What are the potential causes and how can I troubleshoot this?

Answer:

Low or no yield in a Williamson ether synthesis involving Nonyl 7-bromoheptanoate, a primary alkyl halide, is often due to suboptimal reaction conditions or competing side reactions. The reaction proceeds via an S(_N)2 mechanism, which is sensitive to several factors.[1][2]

Troubleshooting Steps:

• Assess the Strength and Steric Hindrance of the Base: The base is used to deprotonate the alcohol to form the alkoxide nucleophile.

  • Weak Base: If the base is not strong enough to fully deprotonate the alcohol, the concentration of the nucleophile will be low, leading to a slow or incomplete reaction. For simple primary or secondary alcohols, strong bases like sodium hydride (NaH) or potassium hydride (KH) are effective.[1] For more acidic alcohols like phenols, weaker bases such as potassium carbonate (K({2})CO({3})) or cesium carbonate (Cs({2})CO({3})) can be used.[3]

  • Bulky Base: Using a sterically hindered base, such as potassium tert-butoxide (t-BuOK), can favor the E2 elimination side reaction, leading to the formation of an alkene from Nonyl 7-bromoheptanoate instead of the desired ether.[4]

• Evaluate the Choice of Solvent: The solvent plays a crucial role in S(_N)2 reactions.

  • Polar Aprotic Solvents are Ideal: Solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and acetonitrile (B52724) are recommended as they solvate the cation of the alkoxide but not the anion, leaving the nucleophile "naked" and more reactive.[3][5]

  • Protic Solvents to Avoid: Protic solvents like water, methanol, or ethanol (B145695) can form hydrogen bonds with the alkoxide nucleophile, creating a solvent cage that reduces its nucleophilicity and slows down the reaction.[6]

• Check Reaction Temperature and Time:

  • Typical Williamson ether syntheses are conducted at temperatures ranging from 50 to 100 °C, with reaction times of 1 to 8 hours.[7] Insufficient temperature or time may lead to an incomplete reaction. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is highly recommended.[8][9]

• Purity of Reagents: Ensure that the Nonyl 7-bromoheptanoate, alcohol, base, and solvent are pure and dry. Water in the reaction mixture will protonate the alkoxide, reducing the nucleophile concentration.

Summary of Recommended Conditions for Williamson Ether Synthesis:

Parameter	Recommendation	Rationale
Alkyl Halide	Primary (e.g., Nonyl 7-bromoheptanoate)	Minimizes steric hindrance and favors S(_N)2 over E2.[1][10]
Base	NaH, KH for aliphatic alcohols; K({2})CO({3}), Cs({2})CO({3}) for phenols.[1][3]	Ensures complete formation of the alkoxide without promoting elimination.
Solvent	Polar aprotic (DMF, DMSO, Acetonitrile)	Enhances nucleophilicity of the alkoxide.[3][5]
Temperature	50 - 100 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate.[7]
Monitoring	Thin Layer Chromatography (TLC)	Allows for tracking the consumption of starting materials and formation of the product.[8][9]

Troubleshooting Workflow for Low Yield in Williamson Ether Synthesis

Troubleshooting workflow for low yield in Williamson ether synthesis.

Issue 2: Formation of Multiple Products in Reactions with Amines

Question: I am reacting Nonyl 7-bromoheptanoate with a primary amine and obtaining a mixture of products, including secondary and tertiary amines. How can I improve the selectivity for the desired mono-alkylated product?

Answer:

The reaction of an alkyl halide like Nonyl 7-bromoheptanoate with a primary amine can lead to multiple alkylations because the resulting secondary amine is often more nucleophilic than the starting primary amine. This leads to a mixture of mono- and di-alkylated products, and potentially even a quaternary ammonium (B1175870) salt.[11]

Troubleshooting Steps:

• Control Stoichiometry: To favor mono-alkylation, use a large excess of the primary amine relative to the Nonyl 7-bromoheptanoate. This increases the probability that the alkyl halide will react with the primary amine rather than the secondary amine product.

• Reaction Conditions:

  • Solvent: A polar aprotic solvent like acetonitrile can be effective.[11]

  • Base: A non-nucleophilic base, such as sodium bicarbonate (NaHCO(_{3})), can be used to neutralize the HBr formed during the reaction without competing with the amine nucleophile.[12]

• Alternative Strategy: Reductive Amination: If direct alkylation proves difficult to control, consider a two-step reductive amination approach. This would involve first synthesizing the corresponding aldehyde from Nonyl 7-bromoheptanoate (which would require a separate multi-step synthesis) and then reacting it with the amine in the presence of a reducing agent. This method generally provides better control over the degree of alkylation.

Recommended Protocol for Mono-alkylation of a Primary Amine:

Reagent	Stoichiometry	Purpose
Nonyl 7-bromoheptanoate	1 equivalent	Limiting reagent
Primary Amine	3-5 equivalents (or more)	Favors mono-alkylation
Base (e.g., NaHCO(_{3}))	2 equivalents	Neutralizes HBr byproduct[12]
Solvent	Acetonitrile or DMF	Provides a suitable reaction medium

Logical Diagram for Controlling Amine Alkylation

Strategies to control the extent of amine alkylation.

FAQs

Q1: What are the most common side reactions with Nonyl 7-bromoheptanoate?

A1: The most common side reactions are:

• Elimination (E2): This is more likely when using strong, bulky bases (e.g., potassium tert-butoxide) or at higher temperatures.[4] It results in the formation of an alkene.

• Hydrolysis: The ester group of Nonyl 7-bromoheptanoate can be hydrolyzed to a carboxylic acid if water is present, especially under basic or acidic conditions.

• Multiple Alkylations: When reacting with primary or secondary amines, over-alkylation to form tertiary amines or quaternary ammonium salts is a common issue.[11]

Q2: How can I monitor the progress of my reaction?

A2: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring reaction progress.[8][9]

• Procedure: Spot the starting material (Nonyl 7-bromoheptanoate), the co-spot (a mixture of starting material and reaction mixture), and the reaction mixture on a TLC plate.

• Analysis: As the reaction proceeds, the spot corresponding to the starting material in the reaction mixture lane should diminish, and a new spot for the product should appear. The reaction is considered complete when the starting material spot is no longer visible.[8]

• Visualization: Since Nonyl 7-bromoheptanoate and its likely products are not colored, you will need a visualization technique. UV light may work if the product has a UV-active chromophore. Otherwise, staining with iodine vapor or a potassium permanganate (B83412) (KMnO(_{4})) solution is effective for many organic compounds.[13]

Q3: What analytical techniques are best for characterizing the products and byproducts?

A3:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for identifying and quantifying the volatile components of your reaction mixture, including the desired product and any byproducts.[14][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (

  $^{1}$1 

  H and $^{13}$ C): NMR provides detailed structural information about your product, confirming its identity and purity.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can confirm the presence of key functional groups in your product (e.g., the ether linkage or the amide bond) and the disappearance of functional groups from the starting materials.

Experimental Protocols

Protocol 1: General Procedure for Williamson Ether Synthesis

This protocol describes the synthesis of a nonyl ether from Nonyl 7-bromoheptanoate and a primary alcohol.

Materials:

• Nonyl 7-bromoheptanoate

• Primary alcohol (e.g., ethanol, butanol)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH(_{4})Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO(_{4}))

Procedure:

• To a stirred suspension of NaH (1.2 equivalents) in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon), add the primary alcohol (1.0 equivalent) dropwise at 0 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes, or until the evolution of hydrogen gas ceases.

• Add Nonyl 7-bromoheptanoate (1.1 equivalents) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor its progress by TLC.

• Once the reaction is complete, cool the mixture to 0 °C and cautiously quench with saturated aqueous NH(_{4})Cl.

• Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO(_{4}), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Workflow for Williamson Ether Synthesis

Experimental workflow for Williamson ether synthesis.

Protocol 2: General Procedure for Reaction with a Primary Amine

This protocol describes the synthesis of a secondary amino ester from Nonyl 7-bromoheptanoate and a primary amine.

Materials:

• Nonyl 7-bromoheptanoate

• Primary amine

• Sodium bicarbonate (NaHCO(_{3}))

• Acetonitrile

• Ethyl acetate (B1210297)

• Water

• Brine

• Anhydrous sodium sulfate (Na({2})SO({4}))

Procedure:

• Dissolve Nonyl 7-bromoheptanoate (1.0 equivalent) in acetonitrile.

• Add the primary amine (3-5 equivalents) and sodium bicarbonate (2.0 equivalents).

• Stir the mixture at room temperature or heat gently (e.g., 40-50 °C) and monitor the reaction by TLC.

• Once the reaction is complete, filter the mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous Na({2})SO({4}), filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. US3450608A - Purification of ethers - Google Patents [patents.google.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. farmaciajournal.com [farmaciajournal.com]

Technical Support Center: Managing Thermal Instability of Nonyl 7-bromoheptanoate

Frequently Asked Questions (FAQs)

Q1: What is the expected thermal stability of Nonyl 7-bromoheptanoate?

A1: While a precise decomposition temperature for Nonyl 7-bromoheptanoate has not been determined, long-chain esters and alkyl halides can be sensitive to high temperatures. For some organic esters used as lubricants, thermal decomposition can begin at temperatures between 204-232°C (400-450°F).[1] It is recommended to handle Nonyl 7-bromoheptanoate at the lowest effective temperature for any given reaction and to consider high-vacuum distillation for purification rather than distillation at atmospheric pressure.

Q2: What are the likely decomposition products of Nonyl 7-bromoheptanoate?

A2: The thermal decomposition of Nonyl 7-bromoheptanoate is likely to proceed through two primary pathways:

• Elimination Reaction: Similar to other alkyl halides, it can undergo dehydrobromination to yield Nonyl hept-6-enoate and hydrogen bromide (HBr).

• Ester Pyrolysis: At higher temperatures, esters can decompose to form a carboxylic acid and an alkene.[2] In this case, this would result in 7-bromoheptanoic acid and nonene.

The presence of acidic or basic impurities can catalyze these decomposition pathways.

Q3: How can I detect if my sample of Nonyl 7-bromoheptanoate has started to decompose?

A3: Signs of decomposition include:

• Discoloration: The appearance of a yellow or brown tint in the otherwise colorless to pale yellow liquid.

• pH Change: The formation of hydrogen bromide or carboxylic acids will make the sample acidic. You can test a small, diluted aqueous washing of the compound with pH paper.

• Unexpected Spectroscopic Data: In NMR analysis, the appearance of new peaks corresponding to alkenes (vinylic protons) or in IR spectroscopy, a broadening of the hydroxyl stretch if carboxylic acids are formed.

• Pressure Buildup: In a closed system, the formation of gaseous byproducts like HBr or volatile alkenes can cause an increase in pressure.

Q4: What are the recommended storage conditions for Nonyl 7-bromoheptanoate?

A4: To maximize shelf-life and prevent degradation, store Nonyl 7-bromoheptanoate in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and in a cool, dark place. Refrigeration is recommended for long-term storage. Avoid contact with strong acids, bases, and oxidizing agents.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low yield in a reaction involving heating of Nonyl 7-bromoheptanoate.	Thermal decomposition of the starting material.	1. Lower the reaction temperature.
2. Reduce the reaction time.
3. If possible, use a catalyst that allows for lower reaction temperatures.
4. Ensure all reagents and solvents are pure and free of acidic or basic impurities.
Reaction mixture turns dark brown or black upon heating.	Significant thermal decomposition and polymerization of byproducts.	1. Immediately stop the reaction and cool it down.
2. Attempt to isolate any remaining desired product by purification methods suitable for removing polar impurities, such as column chromatography.
3. For future attempts, drastically reduce the reaction temperature and consider a different solvent.
Difficulty in purifying the product by distillation.	The compound is decomposing at its boiling point.	1. Use high-vacuum distillation to lower the boiling point.
2. Consider alternative purification methods such as column chromatography.
3. Ensure the distillation apparatus is free of any contaminants that could catalyze decomposition.

Quantitative Data

As specific data for Nonyl 7-bromoheptanoate is unavailable, the following table summarizes the properties of the related compound, Ethyl 7-bromoheptanoate, for reference.

Property	Value
Molecular Formula	C9H17BrO2
Molecular Weight	237.13 g/mol
Boiling Point	112 °C at 5 mmHg
Melting Point	29 °C
Density	1.217 g/mL at 25 °C

Experimental Protocols

Protocol 1: General Procedure for an Alkylation Reaction at Elevated Temperature

This protocol provides a general methodology for using Nonyl 7-bromoheptanoate as an alkylating agent, with precautions to minimize thermal decomposition.

• Reagent and Glassware Preparation:

  • Ensure all glassware is thoroughly dried to prevent the formation of HBr from any moisture.

  • Use purified, anhydrous solvents.

  • If your substrate is a nucleophile sensitive to acid, consider adding a non-nucleophilic base (e.g., proton sponge) to scavenge any trace HBr.

• Reaction Setup:

  • Combine the substrate, solvent, and any base in a round-bottom flask equipped with a magnetic stirrer, condenser, and a temperature probe.

  • Place the flask in an oil bath for precise temperature control.

  • Purge the system with an inert gas (argon or nitrogen).

• Addition of Nonyl 7-bromoheptanoate:

  • Add the Nonyl 7-bromoheptanoate to the reaction mixture dropwise via a syringe or an addition funnel.

  • Maintain the desired reaction temperature, ensuring it does not exceed the predetermined stability limit for your specific reaction (ideally determined through small-scale trials).

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Observe for any color changes in the reaction mixture.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Perform an aqueous work-up, potentially including a wash with a mild base (e.g., saturated sodium bicarbonate solution) to remove any acidic byproducts.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Remove the solvent under reduced pressure at a low temperature.

  • Purify the crude product using column chromatography or high-vacuum distillation.

Visualizations

Caption: A typical experimental workflow for handling thermally sensitive reagents.

Caption: A logic diagram for troubleshooting product decomposition in reactions.

References

• 1. tandfonline.com [tandfonline.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Nonyl 7-bromoheptanoate

This guide provides researchers, scientists, and drug development professionals with essential information for handling Nonyl 7-bromoheptanoate and preventing its hydrolysis during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is hydrolysis and why is it a concern for Nonyl 7-bromoheptanoate?

A1: Hydrolysis is a chemical reaction where a molecule is cleaved into two parts by reacting with water.[1][2][3] For Nonyl 7-bromoheptanoate, an ester, hydrolysis breaks the ester bond to form 7-bromoheptanoic acid and nonanol. This degradation is a significant concern as it consumes your starting material, generates impurities that can complicate analysis, and may lead to inconsistent and unreliable experimental results.

Q2: What are the primary factors that promote the hydrolysis of my compound?

A2: The rate of ester hydrolysis is primarily influenced by three main factors:

• Presence of Water: Water is a necessary reactant for hydrolysis. Minimizing exposure to moisture is the most critical preventative measure.[2][3][4]

• pH: The reaction is significantly accelerated by the presence of acids or bases (alkalis), which act as catalysts.[1][5][6][7][8] Neutral pH (around 7) is generally where esters are most stable, though the rate is still influenced by other factors.

• Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis.[1][2][6]

Q3: My results are inconsistent. How can I determine if hydrolysis is the cause?

A3: Inconsistent yields or the appearance of unexpected spots on a TLC plate or peaks in a chromatogram are common indicators of sample degradation. You can confirm hydrolysis by using analytical techniques to detect the formation of 7-bromoheptanoic acid and/or nonanol. Methods like ¹H NMR spectroscopy are effective for this purpose, as the resulting carboxylic acid and alcohol will have distinct signals from the parent ester.[9] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used to identify these breakdown products.[10]

Q4: How can I minimize water contamination in my experiments?

A4: To prevent hydrolysis, it is crucial to maintain anhydrous (water-free) conditions.

• Solvents: Always use anhydrous solvents. Solvents should be freshly distilled from an appropriate drying agent or purchased as a high-purity anhydrous grade and stored under an inert atmosphere (e.g., nitrogen or argon).

• Glassware: Ensure all glassware is thoroughly dried before use, either by oven-drying or flame-drying under vacuum.

• Atmosphere: Conduct reactions under an inert atmosphere to prevent atmospheric moisture from entering the reaction vessel.[3]

• Storage: Store Nonyl 7-bromoheptanoate in a tightly sealed container in a desiccator or a dry, inert environment.[3][4]

Q5: What is the optimal pH range for working with Nonyl 7-bromoheptanoate?

A5: Esters are most stable at or near a neutral pH. Both acidic and basic conditions catalyze hydrolysis.[1][6][7] Therefore, it is critical to avoid strong acids and bases unless they are required for the chemical transformation. If your reaction mixture is aqueous or protic, buffering the solution to maintain a neutral pH can help minimize degradation.[3]

Q6: Are there any specific solvents or reagents I should avoid?

A6: Avoid using aqueous or protic solvents (like water, methanol, ethanol) unless your protocol specifically requires them and you are taking steps to control the pH and temperature. Be cautious with reagents that are acidic or basic or that may contain water. For example, some grades of reagents may be hydrated or stabilized in aqueous solutions.

Summary of Recommended Handling & Storage Conditions

The following table summarizes the key parameters for minimizing the hydrolysis of Nonyl 7-bromoheptanoate.

Parameter	Recommendation	Rationale
Storage Temperature	2-8°C or as specified by the supplier.	Reduces the rate of hydrolysis and other potential degradation pathways.
Working Temperature	Keep as low as the reaction protocol allows.	The rate of hydrolysis increases with temperature.[1][2]
Atmosphere	Store and handle under an inert atmosphere (Nitrogen or Argon).	Prevents exposure to atmospheric moisture.[3]
pH Environment	Maintain at or near neutral pH (6.5-7.5).	Both acidic and basic conditions catalyze hydrolysis.[1][7][8]
Recommended Solvents	Anhydrous aprotic solvents (e.g., THF, Dichloromethane, Toluene, Hexane).	These solvents do not participate in the hydrolysis reaction.
Conditions to Avoid	Exposure to moisture, strong acids, strong bases, and high heat.	These factors significantly accelerate the rate of ester hydrolysis.[1][2][5][6]

Visualizations

Hydrolysis Pathway

The following diagram illustrates the acid- and base-catalyzed hydrolysis of Nonyl 7-bromoheptanoate, which results in the cleavage of the ester bond.

Caption: Acid/Base-catalyzed hydrolysis of Nonyl 7-bromoheptanoate.

Experimental Workflow for Hydrolysis Prevention

This workflow outlines the critical steps to ensure the stability of Nonyl 7-bromoheptanoate throughout an experimental procedure.

Caption: Workflow for handling Nonyl 7-bromoheptanoate to prevent hydrolysis.

Experimental Protocols

Protocol 1: General Storage and Handling

• Receiving: Upon receipt, inspect the container seal. If compromised, the compound's integrity may be affected.

• Storage: Store the vial in a refrigerator at 2-8°C. For long-term storage, place the sealed container inside a desiccator or a glove box with an inert atmosphere.

• Aliquoting: If you need to use small amounts over time, it is best to aliquot the compound into smaller, single-use vials under an inert atmosphere. This prevents repeated exposure of the main stock to atmospheric moisture.

• Handling: Always handle the compound in a fume hood. When weighing, do so quickly to minimize time exposed to the atmosphere. Use clean, dry spatulas and glassware.

Protocol 2: Quality Control - Assessing Hydrolysis via ¹H NMR

This protocol allows for the detection of hydrolysis byproducts.

• Sample Preparation: Dissolve a small, accurately weighed sample (approx. 5-10 mg) of Nonyl 7-bromoheptanoate in 0.6 mL of a deuterated aprotic solvent (e.g., CDCl₃).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Nonyl 7-bromoheptanoate (Ester): Identify the characteristic triplet signal for the -OCH₂- protons of the nonyl group (approx. 4.05 ppm).

  • Nonan-1-ol (Alcohol byproduct): Look for the appearance of a new triplet signal corresponding to the -CH₂OH protons (approx. 3.64 ppm).

  • 7-Bromoheptanoic Acid (Acid byproduct): Look for the disappearance of the ester's -OCH₂- signal and the potential appearance of a broad singlet for the carboxylic acid proton (-COOH) far downfield (>10 ppm), although this can sometimes be difficult to observe. The alpha-protons next to the new carboxylic acid will also shift slightly.

• Quantification: The degree of hydrolysis can be estimated by integrating the signal for the alcohol byproduct (-CH₂OH) relative to a non-hydrolyzed signal from the parent ester, such as the protons on the bromo-substituted carbon (-CH₂Br).

References

• 1. tutorchase.com [tutorchase.com]
• 2. 6 Major Factors Affecting Hydrolysis Reactions with Real-Life Examples – ensridianti.com [sridianti.com]
• 3. carbodiimide.com [carbodiimide.com]
• 4. carbodiimide.com [carbodiimide.com]
• 5. savemyexams.com [savemyexams.com]
• 6. psiberg.com [psiberg.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. science-revision.co.uk [science-revision.co.uk]
• 9. 1H NMR as an analytical tool for the investigation of hydrolysis rates: a method for the rapid evaluation of the shelf-life of aqueous solutions of drugs with ester groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Effect of temperature on Nonyl 7-bromoheptanoate reactivity

Welcome to the Technical Support Center for Nonyl 7-bromoheptanoate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effect of temperature on the reactivity of Nonyl 7-bromoheptanoate and to assist in troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: How does temperature generally affect the reactivity of Nonyl 7-bromoheptanoate in nucleophilic substitution reactions?

A1: As a primary alkyl bromide, Nonyl 7-bromoheptanoate primarily undergoes nucleophilic substitution via an S(_N)2 mechanism. The rate of S(_N)2 reactions increases with temperature, as higher temperatures provide the necessary activation energy for the reaction to proceed. However, excessively high temperatures can lead to an increased rate of competing elimination reactions (E2) and potentially promote the formation of byproducts.

Q2: What is the optimal temperature range for nucleophilic substitution reactions with Nonyl 7-bromoheptanoate?

A2: The optimal temperature depends on the specific nucleophile and solvent used. For many S(_N)2 reactions with primary alkyl bromides, temperatures ranging from room temperature (approx. 20-25°C) to a moderate heat of 50-80°C are often effective. It is recommended to start at a lower temperature and gradually increase it if the reaction is too slow, while monitoring for the formation of byproducts.

Q3: Is Nonyl 7-bromoheptanoate prone to thermal decomposition under typical reaction conditions?

A3: Based on the stability of similar bromoalkanoate esters, Nonyl 7-bromoheptanoate is expected to be stable under typical organic synthesis conditions (up to ~100-120°C). Safety data for related compounds like ethyl 7-bromoheptanoate and methyl 7-bromoheptanoate indicate stability under normal conditions.[1][2] Significant thermal decomposition of esters generally occurs at much higher temperatures (pyrolysis conditions), often starting around 400-500 K (127-227°C) or higher for simple esters.

Q4: How can I minimize the formation of elimination byproducts when working with Nonyl 7-bromoheptanoate at elevated temperatures?

A4: To favor substitution over elimination, especially when heating is required, consider the following:

• Use a strong, non-bulky nucleophile: Sterically hindered nucleophiles can act as bases, promoting elimination.

• Choose a polar aprotic solvent: Solvents like DMF, DMSO, or acetone (B3395972) are generally preferred for S(_N)2 reactions as they solvate the cation but not the nucleophile, increasing its reactivity.

• Use the lowest effective temperature: Monitor the reaction progress and use the minimum temperature required for a reasonable reaction rate.

Troubleshooting Guides

Issue 1: Low or No Product Yield in Nucleophilic Substitution

Possible Cause	Troubleshooting Steps
Insufficient Reaction Temperature	Gradually increase the reaction temperature in 10°C increments, monitoring the reaction progress by TLC or GC/MS. Be mindful that higher temperatures can increase side reactions.
Poor Nucleophile	Ensure your nucleophile is sufficiently strong for an S(_N)2 reaction. If using a neutral nucleophile (e.g., an alcohol), deprotonation with a suitable base to form the more nucleophilic alkoxide is necessary.
Inappropriate Solvent	For S(_N)2 reactions, polar aprotic solvents (e.g., DMF, DMSO, acetone) are generally optimal. Protic solvents (e.g., ethanol, water) can solvate the nucleophile, reducing its reactivity.
Reagent Purity	Ensure Nonyl 7-bromoheptanoate and the nucleophile are pure and free of contaminants, especially water, which can hydrolyze the ester or react with strong bases.
Steric Hindrance	If your nucleophile is sterically bulky, it may favor elimination over substitution. Consider using a less hindered nucleophile if possible.

Issue 2: Significant Formation of Byproducts

Possible Cause	Troubleshooting Steps
Elimination Reaction (E2) is Competing	This is often indicated by the formation of an alkene. To minimize this, lower the reaction temperature. Using a less basic nucleophile or a polar aprotic solvent can also favor substitution.
Hydrolysis of the Ester Group	If water is present in the reaction mixture, especially under basic conditions, the ester functionality of Nonyl 7-bromoheptanoate can be hydrolyzed to a carboxylate. Ensure all reagents and glassware are dry.
Side Reactions of the Nucleophile	The nucleophile may be unstable at the reaction temperature or may undergo self-condensation or other side reactions. Check the stability of your nucleophile under the reaction conditions.

Quantitative Data Summary

Temperature	Relative Rate of S(_N)2	Relative Rate of E2	Expected Product Ratio (Substitution:Elimination)
Low (e.g., 25°C)	Moderate	Low	High
Moderate (e.g., 60°C)	High	Moderate	Moderate to High
High (e.g., 100°C)	Very High	High	Low to Moderate

Experimental Protocols

Protocol 1: Williamson Ether Synthesis with Nonyl 7-bromoheptanoate

This protocol describes the synthesis of a nonyl heptanoate (B1214049) ether derivative using a phenoxide nucleophile.

Materials:

• Nonyl 7-bromoheptanoate

• Phenol (B47542) (or a substituted phenol)

• Sodium hydride (NaH) or Potassium Carbonate (K₂CO₃)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the phenol (1.1 equivalents) in anhydrous DMF.

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium hydride (1.2 equivalents) portion-wise to the solution. Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for another 30 minutes to ensure complete formation of the phenoxide.

• Add Nonyl 7-bromoheptanoate (1.0 equivalent) dropwise to the reaction mixture at room temperature.

• Heat the reaction mixture to 50-60°C and monitor the progress by TLC. If the reaction is slow, the temperature can be cautiously increased to 70-80°C.

• Upon completion, cool the reaction to room temperature and carefully quench by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Esterification with Nonyl 7-bromoheptanoate

This protocol outlines the synthesis of a dicarboxylate ester via alkylation of a carboxylate salt.

Materials:

• Nonyl 7-bromoheptanoate

• A carboxylic acid

• Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃)

• Anhydrous Acetonitrile or DMF

Procedure:

• To a solution of the carboxylic acid (1.1 equivalents) in anhydrous acetonitrile, add cesium carbonate (1.5 equivalents).

• Stir the suspension at room temperature for 30 minutes.

• Add Nonyl 7-bromoheptanoate (1.0 equivalent) to the mixture.

• Heat the reaction to reflux (for acetonitrile, ~82°C) and monitor its progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude product.

• Purify by column chromatography if necessary.

Visualizations

Caption: General experimental workflow for nucleophilic substitution.

Caption: Troubleshooting logic for low reaction yield.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]

Byproduct formation in the synthesis of Nonyl 7-bromoheptanoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Nonyl 7-bromoheptanoate.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing Nonyl 7-bromoheptanoate?

A1: The most common method is the Fischer-Speier esterification of 7-bromoheptanoic acid with nonyl alcohol, using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid.[1][2] This reaction is an equilibrium process, and driving it to completion often requires removing the water byproduct or using an excess of one of the reactants.[3][4]

Q2: What are the typical reaction conditions for this synthesis?

A2: Typical conditions involve refluxing a mixture of 7-bromoheptanoic acid and a molar excess of nonyl alcohol with a catalytic amount of a strong acid.[4] The reaction temperature will depend on the boiling point of the alcohol. To drive the equilibrium towards the product, water is often removed azeotropically using a Dean-Stark apparatus.[2][5]

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or by observing the amount of water collected in the Dean-Stark trap. When using chromatography, the disappearance of the starting carboxylic acid is a good indicator of reaction completion.

Q4: What are some common impurities I might see in my final product?

A4: Common impurities can include unreacted starting materials (7-bromoheptanoic acid and nonyl alcohol), as well as byproducts from side reactions. These byproducts can include dinonyl ether, nonene, and potentially Nonyl 7-hydroxyheptanoate if water acts as a nucleophile during purification steps.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield of Ester	Incomplete reaction due to equilibrium.[1][3]	- Use a larger excess of nonyl alcohol. - Ensure efficient removal of water using a Dean-Stark trap or molecular sieves. - Increase the reaction time or the amount of acid catalyst.
Product loss during workup.	- Ensure the pH is carefully controlled during aqueous washes to prevent hydrolysis of the ester. - Use an appropriate solvent for extraction to ensure complete recovery of the product.
Presence of a byproduct with a high boiling point and no carbonyl group (from IR)	Formation of dinonyl ether via a Williamson ether synthesis-type side reaction between two molecules of nonyl alcohol.[6][7][8]	- Lower the reaction temperature. - Use a milder acid catalyst or a lower concentration of the catalyst.
Presence of an alkene byproduct (e.g., nonene) detected by GC-MS or NMR	Acid-catalyzed dehydration of nonyl alcohol.[2]	- Reduce the reaction temperature. - Use a less aggressive acid catalyst.
Presence of a byproduct containing a double bond within the heptanoate (B1214049) chain (Nonyl hept-6-enoate)	Elimination (E2) reaction of the bromo-group, potentially caused by a basic workup or purification conditions.[7]	- Avoid using strong bases during the workup. Use a mild base like sodium bicarbonate for neutralization. - If purification is done by chromatography, ensure the stationary phase (e.g., silica (B1680970) gel) is neutral.
Presence of a hydroxyl group in the final product (Nonyl 7-hydroxyheptanoate)	Nucleophilic substitution of the bromide by hydroxide (B78521) ions, likely during a basic workup.[9][10]	- Use a weak base (e.g., sodium bicarbonate solution) for neutralization and keep the contact time short. - Perform the workup at a lower temperature.

Experimental Protocols

General Protocol for Fischer Esterification of 7-bromoheptanoic acid with Nonyl Alcohol:

• Setup: Assemble a reflux apparatus equipped with a Dean-Stark trap and a condenser.

• Reagents: To a round-bottom flask, add 7-bromoheptanoic acid (1.0 eq.), nonyl alcohol (2.0-3.0 eq.), and a catalytic amount of p-toluenesulfonic acid (0.02-0.05 eq.). Add a suitable solvent that forms an azeotrope with water, such as toluene.

• Reaction: Heat the mixture to reflux. The water-toluene azeotrope will distill into the Dean-Stark trap, where the water will separate and can be removed. Continue the reaction until no more water is collected.

• Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent like ethyl acetate. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst), water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography to yield pure Nonyl 7-bromoheptanoate.

Visualizations

Reaction Pathways and Troubleshooting

Fig. 1: Main Synthesis Pathway for Nonyl 7-bromoheptanoate.

Fig. 2: Common Byproduct Formation Pathways.

Fig. 3: Troubleshooting Workflow for Synthesis.

References

• 1. Fischer Esterification [organic-chemistry.org]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. jk-sci.com [jk-sci.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. CK12-Foundation [flexbooks.ck12.org]

Technical Support Center: Column Chromatography Purification of Nonyl 7-bromoheptanoate

This technical support center is designed to assist researchers, scientists, and drug development professionals in successfully purifying Nonyl 7-bromoheptanoate using column chromatography. Below you will find detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges.

Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during the column chromatography purification of Nonyl 7-bromoheptanoate.

Problem	Potential Cause	Recommended Solution
Low Purity After Chromatography	Boiling points of the ester and impurities are too close for effective separation.	- Optimize Solvent System: Systematically vary the ratio of your non-polar and polar solvents. A common starting point for esters is a hexane (B92381) and ethyl acetate (B1210297) mixture.[1] Consider using a shallower gradient of the more polar solvent (e.g., increasing the ethyl acetate percentage in smaller increments).- Modify Stationary Phase: If using standard silica (B1680970) gel, consider alumina (B75360) for different selectivity.[1]
Product Co-elutes with Impurities	The polarity of the product and impurities are very similar in the chosen solvent system.	- Solvent System Screening: Perform thorough thin-layer chromatography (TLC) analysis with a variety of solvent systems to find one that provides better separation.- Gradient Elution: Employ a gradient elution, starting with a very non-polar mobile phase and gradually increasing the polarity. This can help resolve compounds with close retention factors (Rf).
Product Does Not Elute from the Column	The mobile phase is not polar enough to move the compound through the stationary phase.	- Increase Solvent Polarity: Gradually increase the percentage of the polar solvent in your mobile phase mixture.- Stronger Solvent System: If a simple hexane/ethyl acetate mixture is ineffective, consider a more polar system such as dichloromethane/methanol.
Streaking or Tailing of Bands on the Column	- The compound may be degrading on the acidic silica gel.- The column may be overloaded with the sample.- The sample is not dissolving well in the mobile phase.	- Deactivate Silica Gel: Pre-treat the silica gel with a solution containing a small amount of triethylamine (B128534) (1-3%) in the eluent to neutralize acidic sites.- Reduce Sample Load: Decrease the amount of crude product applied to the column.- Dry Loading: Adsorb the crude product onto a small amount of silica gel before loading it onto the column. This can improve band sharpness.
Cracks or Bubbles in the Silica Gel Bed	Improper packing of the column.	- Repack the Column: Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry at any point during the packing or elution process.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the purification of Nonyl 7-bromoheptanoate?

A1: A common and effective starting point for the purification of esters like Nonyl 7-bromoheptanoate is a mixture of hexanes and ethyl acetate.[2] Begin by testing various ratios using thin-layer chromatography (TLC) to find a system that gives your product an Rf value of approximately 0.3.[2]

Q2: My Nonyl 7-bromoheptanoate appears to be decomposing on the silica gel column. What can I do?

A2: Alkyl bromides can sometimes be sensitive to the acidic nature of standard silica gel, leading to decomposition. To mitigate this, you can deactivate the silica gel by washing it with a solvent system containing 1-3% triethylamine before packing your column.[3] Alternatively, using a less acidic stationary phase like alumina can be a good option.[3]

Q3: How can I effectively remove unreacted nonyl alcohol from my product?

A3: Long-chain alcohols like nonyl alcohol have limited solubility in water, making simple aqueous extractions insufficient for their complete removal.[1] Column chromatography is an effective method for this separation. Due to the polarity difference between the ester (Nonyl 7-bromoheptanoate) and the alcohol, a well-chosen solvent system, typically with a low percentage of a polar solvent like ethyl acetate in hexane, should allow for good separation.

Q4: I am observing an emulsion during the workup before chromatography. How can I resolve this?

A4: Emulsions can form during liquid-liquid extractions, especially when dealing with long-chain molecules. To break an emulsion, you can try adding a small amount of brine (saturated NaCl solution), which increases the ionic strength of the aqueous phase and can help force the separation of layers.[2]

Q5: What is the best way to load my sample onto the column?

A5: For optimal separation, the sample should be loaded in a concentrated band. If your crude product is soluble in the initial mobile phase, dissolve it in a minimal amount of this solvent and carefully apply it to the top of the column.[4] If the solubility is low, "dry loading" is recommended. This involves dissolving your crude product in a suitable solvent, adding a small amount of silica gel, evaporating the solvent to get a free-flowing powder, and then carefully adding this powder to the top of the packed column.[4]

Experimental Protocol: Flash Column Chromatography of Nonyl 7-bromoheptanoate

This protocol is a general guideline and may require optimization based on the specific impurities present in your crude product.

1. Materials:

• Crude Nonyl 7-bromoheptanoate

• Silica gel (60 Å, 230-400 mesh)

• Hexanes (or heptane)

• Ethyl acetate

• Glass column with stopcock

• Sand (acid-washed)

• Collection tubes

• TLC plates, chamber, and UV lamp

2. Procedure:

• Solvent System Selection:

  • Prepare several eluent systems with varying ratios of hexanes:ethyl acetate (e.g., 98:2, 95:5, 90:10).

  • Perform TLC analysis of your crude product in these solvent systems to identify the optimal mobile phase that provides good separation of the desired product from impurities, aiming for a product Rf of ~0.3.[2]

• Column Packing:

  • Secure the column vertically.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Carefully pour the slurry into the column, tapping the side gently to ensure even packing and remove air bubbles.

  • Allow the silica gel to settle, and then add another thin layer of sand on top.

  • Wash the column with the initial eluent, ensuring the solvent level never drops below the top of the sand.

• Sample Loading:

  • Dissolve the crude Nonyl 7-bromoheptanoate in a minimal amount of the initial eluent.

  • Carefully apply the sample solution to the top of the column.

  • Allow the sample to absorb into the silica gel until the liquid level reaches the top of the sand.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Begin collecting fractions.

  • If using a gradient, gradually increase the polarity of the eluent by increasing the percentage of ethyl acetate.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Nonyl 7-bromoheptanoate.

Data Presentation

Table 1: Representative Rf Values for Nonyl 7-bromoheptanoate and Common Impurities

Compound	Mobile Phase (Hexane:Ethyl Acetate)	Approximate Rf Value
Nonyl 7-bromoheptanoate (Product)	95:5	0.35
Nonyl Alcohol (Unreacted Starting Material)	95:5	0.20
7-Bromoheptanoic Acid (Side Product)	90:10	0.15
Non-polar byproducts	98:2	> 0.8

Note: These are approximate values and may vary depending on the specific TLC plates and conditions.

Visualizations

Caption: Experimental workflow for the purification of Nonyl 7-bromoheptanoate.

Caption: Troubleshooting logic for poor purification of Nonyl 7-bromoheptanoate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Purification [chem.rochester.edu]
• 4. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Recrystallization of Nonyl 7-bromoheptanoate Derivatives

Welcome to the technical support center for the purification of products derived from Nonyl 7-bromoheptanoate. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully obtaining crystalline materials from their syntheses.

Frequently Asked Questions (FAQs)

Q1: What are the general challenges in recrystallizing derivatives of Nonyl 7-bromoheptanoate?

A1: Derivatives of Nonyl 7-bromoheptanoate can be challenging to recrystallize due to the presence of a long, flexible nonyl chain, which can inhibit the formation of a well-ordered crystal lattice and promote "oiling out".[1][2] The ester functional group also influences solubility, making solvent selection critical.

Q2: How do I select an appropriate solvent for the recrystallization of my Nonyl 7-bromoheptanoate derivative?

A2: A good recrystallization solvent should dissolve the compound when hot but not at room temperature.[3][4] For esters like Nonyl 7-bromoheptanoate derivatives, a "like dissolves like" approach can be a good starting point; solvents containing an ester group, such as ethyl acetate, may be effective.[1] However, due to the long alkyl chain, non-polar solvents or solvent mixtures are often necessary. It is recommended to perform small-scale solubility tests with a variety of solvents to determine the ideal system.

Q3: Can I use a solvent mixture for recrystallization?

A3: Yes, a two-solvent system is often effective when a single solvent is not suitable.[3] This typically involves dissolving your compound in a "good" solvent (in which it is highly soluble) at an elevated temperature, followed by the slow addition of a "poor" solvent (in which it is insoluble) until the solution becomes cloudy.[2] Common mixtures for esters include diethyl ether-petroleum ether and n-hexane/ethyl acetate.[1][5]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
The compound "oils out" instead of crystallizing.	The melting point of the compound is lower than the boiling point of the solvent. The compound is significantly impure. Cooling is too rapid.	Warm the solution to re-dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[6] Consider using a lower-boiling point solvent or a different solvent system. If impurities are suspected, prior purification by column chromatography may be necessary.[7]
No crystals form upon cooling.	The solution is not sufficiently saturated (too much solvent was added). The solution is supersaturated.	Reduce the volume of the solvent by evaporation and attempt to recrystallize again.[6] Induce crystallization by scratching the inside of the flask with a glass rod at the solution-air interface or by adding a seed crystal of the pure compound.[4][6] Further cooling in an ice bath may also be effective.[2]
Very low recovery of the recrystallized product.	Too much solvent was used. The crystals were washed with a solvent that was not cold enough. The compound has significant solubility in the cold solvent.	Ensure the minimum amount of hot solvent is used for dissolution.[4] Always wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.[4] Re-cool the filtrate to see if more crystals can be recovered.
The recrystallized product is still impure.	The cooling process was too fast, trapping impurities in the crystal lattice. The chosen solvent did not effectively differentiate between the product and the impurities.	Allow the solution to cool slowly to room temperature before placing it in an ice bath.[3] A second recrystallization may be necessary. Re-evaluate the solvent system; an ideal solvent will dissolve the impurities well even at low temperatures.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

• Solvent Selection: In a small test tube, add a few milligrams of your crude product and a few drops of the candidate solvent. Observe the solubility at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture to the solvent's boiling point with stirring. Continue adding small portions of hot solvent until the compound is completely dissolved.[3][4]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. To promote slower cooling, you can insulate the flask. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[3]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[4]

• Drying: Allow the crystals to dry completely. The purity can be assessed by techniques such as melting point analysis.[8]

Protocol 2: Two-Solvent Recrystallization

• Solvent Selection: Identify a "good" solvent that readily dissolves your compound at room temperature and a "poor" solvent in which your compound is insoluble. The two solvents must be miscible.[3]

• Dissolution: Dissolve the crude product in a minimal amount of the hot "good" solvent.

• Addition of Poor Solvent: While keeping the solution hot, add the "poor" solvent dropwise until the solution becomes persistently cloudy. Add a few drops of the hot "good" solvent to redissolve the precipitate and obtain a clear solution.

• Crystallization, Collection, Washing, and Drying: Follow steps 4-7 from the Single-Solvent Recrystallization protocol.

Visual Guides

Caption: Workflow for selecting a recrystallization method.

Caption: Troubleshooting guide for when a compound "oils out".

References

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. Home Page [chem.ualberta.ca]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. reddit.com [reddit.com]
• 8. m.youtube.com [m.youtube.com]

Dealing with steric hindrance in Nonyl 7-bromoheptanoate reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Nonyl 7-bromoheptanoate, with a focus on addressing challenges related to steric hindrance.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when using Nonyl 7-bromoheptanoate in nucleophilic substitution reactions?

A1: The primary challenge is potential steric hindrance. Nonyl 7-bromoheptanoate is a primary alkyl bromide, which is generally favorable for S(_N)2 reactions. However, the long nonyl chain, while not directly attached to the electrophilic carbon, can influence solvent interactions and the approach of bulky nucleophiles. The heptanoate (B1214049) chain itself is unlikely to cause significant steric hindrance at the site of substitution.

Q2: My S(_N)2 reaction with Nonyl 7-bromoheptanoate is sluggish or results in low yields. What are the likely causes?

A2: Low yields or slow reaction rates can be attributed to several factors:

• Steric hindrance from the nucleophile: Using a bulky nucleophile can significantly slow down the reaction rate.[1][2][3]

• Poor nucleophilicity: The chosen nucleophile may not be strong enough to efficiently displace the bromide leaving group.

• Inappropriate solvent: The choice of solvent is crucial for S(_N)2 reactions. Polar aprotic solvents are generally preferred as they solvate the cation of the nucleophilic salt but not the anion, leaving it more available to react.[4]

• Side reactions: Elimination (E2) reactions can compete with substitution, especially with sterically hindered or strongly basic nucleophiles.[2][3]

• Quality of reagents: Impurities in the Nonyl 7-bromoheptanoate, nucleophile, or solvent can interfere with the reaction.

Q3: How can I improve the yield of my Williamson ether synthesis when using Nonyl 7-bromoheptanoate and a sterically hindered alcohol?

A3: When reacting Nonyl 7-bromoheptanoate with a sterically hindered alcohol (which will form a bulky alkoxide), consider the following strategies:

• Use a strong, non-hindered base to deprotonate the alcohol to form the alkoxide.

• Employ a polar aprotic solvent like DMF or DMSO to enhance the nucleophilicity of the alkoxide.[4]

• Increase the reaction temperature , but monitor for potential elimination side products.

• Consider using a phase-transfer catalyst to facilitate the reaction between the alkoxide and the alkyl bromide, especially if there are solubility issues.

• Convert the bromide to an iodide using a Finkelstein reaction. Iodide is a better leaving group and can increase the reaction rate.

Q4: What is a Finkelstein reaction, and how can it help in reactions with Nonyl 7-bromoheptanoate?

A4: The Finkelstein reaction is a nucleophilic substitution that converts an alkyl chloride or bromide into an alkyl iodide by reacting it with an iodide salt (like sodium iodide) in acetone (B3395972).[1] This is an equilibrium process, but the precipitation of the less soluble sodium chloride or bromide in acetone drives the reaction to completion. For Nonyl 7-bromoheptanoate, converting it to Nonyl 7-iodoheptanoate can significantly increase the rate of subsequent S(_N)2 reactions because iodide is a much better leaving group than bromide.

Q5: When should I consider using phase-transfer catalysis (PTC) for my reaction?

A5: Phase-transfer catalysis is particularly useful when your nucleophile (or its salt) is soluble in an aqueous phase while your substrate, Nonyl 7-bromoheptanoate, is soluble in an organic phase. The PTC, typically a quaternary ammonium (B1175870) salt, transports the nucleophile from the aqueous phase to the organic phase where the reaction can occur.[5] This can lead to faster reaction rates, higher yields, and milder reaction conditions. It is especially beneficial for reactions involving alkoxides or other anionic nucleophiles.[6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no product formation	Steric Hindrance: The nucleophile is too bulky.	- Use a smaller, less sterically hindered nucleophile if possible.- Increase reaction temperature to provide more energy to overcome the activation barrier.
Poor Leaving Group: Bromide is a good, but not the best, leaving group.	- Convert the bromide to an iodide using the Finkelstein reaction (see Protocol 2).
Weak Nucleophile: The nucleophile is not reactive enough.	- Use a stronger nucleophile. For alcohols, deprotonate with a strong base to form the more nucleophilic alkoxide.
Inappropriate Solvent: Protic solvents can solvate and deactivate the nucleophile.	- Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile.[4]
Formation of an alkene byproduct	Elimination (E2) Reaction: The nucleophile is acting as a strong base.	- Use a less basic nucleophile if possible.- If using an alkoxide, use a less hindered one.- Lower the reaction temperature to favor substitution over elimination.
Reaction is very slow	Low Temperature: Insufficient thermal energy for the reaction to proceed at a reasonable rate.	- Gradually increase the reaction temperature and monitor the progress by TLC or GC.
Poor Solubility: Reactants are not in the same phase.	- Use a co-solvent to create a homogeneous solution.- Employ a phase-transfer catalyst (see Protocol 3).
Multiple products are formed	Side Reactions: Besides elimination, other functional groups in your nucleophile might be reacting.	- Use a protecting group strategy for other reactive sites on your nucleophile.
Impure Starting Materials: Contaminants in the reactants or solvents.	- Purify the Nonyl 7-bromoheptanoate and the nucleophile before the reaction.- Use dry, high-purity solvents.

Quantitative Data

The following tables provide analogous yield data from reactions with similar long-chain alkyl bromides. These should serve as a general guide for expected outcomes in reactions with Nonyl 7-bromoheptanoate.

Table 1: Williamson Ether Synthesis with Various Alkoxides

Nucleophile (Alkoxide)	Solvent	Temperature (°C)	Time (h)	Analogous Yield (%)
Sodium ethoxide	Ethanol (B145695)	80	6	~90
Sodium isopropoxide	THF	65	12	~75
Sodium tert-butoxide	DMSO	100	24	~40 (major product may be alkene)
Sodium phenoxide	DMF	100	8	~85

Data is extrapolated from general knowledge of Williamson ether synthesis and reactions with similar primary alkyl halides.[2][3]

Table 2: Effect of Leaving Group and Solvent on Reaction Rate

Substrate	Nucleophile	Solvent	Relative Rate
Nonyl 7-bromo heptanoate	Sodium Azide	DMF	1
Nonyl 7-iodo heptanoate	Sodium Azide	DMF	~30
Nonyl 7-bromoheptanoate	Sodium Azide	Methanol	~0.01

Relative rates are estimates based on established principles of S(_N)2 reactions.

Experimental Protocols

Protocol 1: General Procedure for Williamson Ether Synthesis

This protocol describes the synthesis of Nonyl 7-ethoxyheptanoate.

Materials:

• Nonyl 7-bromoheptanoate

• Sodium ethoxide

• Anhydrous ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium ethoxide (1.2 equivalents) in anhydrous ethanol.

• To this solution, add Nonyl 7-bromoheptanoate (1.0 equivalent) dropwise with stirring.

• Heat the reaction mixture to reflux (approximately 80°C) and maintain for 6-8 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water to remove any remaining sodium salts.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Finkelstein Reaction to Synthesize Nonyl 7-iodoheptanoate

Materials:

• Nonyl 7-bromoheptanoate

• Sodium iodide

• Anhydrous acetone

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask, dissolve Nonyl 7-bromoheptanoate (1.0 equivalent) in anhydrous acetone.

• Add sodium iodide (1.5 equivalents) to the solution. A precipitate of sodium bromide may start to form.

• Heat the mixture to reflux and maintain for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter to remove the precipitated sodium bromide.

• Remove the acetone under reduced pressure.

• The resulting Nonyl 7-iodoheptanoate can often be used in the next step without further purification.

Protocol 3: Phase-Transfer Catalyzed Alkylation of a Phenol (B47542)

This protocol details the synthesis of Nonyl 7-(phenoxy)heptanoate.

Materials:

• Nonyl 7-bromoheptanoate

• Phenol

• Potassium hydroxide (B78521) (or sodium hydroxide)

• Tetrabutylammonium bromide (TBAB) as the phase-transfer catalyst

• Toluene

• Water

• Round-bottom flask with a mechanical stirrer

Procedure:

• In a round-bottom flask, dissolve phenol (1.2 equivalents) and potassium hydroxide (1.5 equivalents) in water.

• Add a solution of Nonyl 7-bromoheptanoate (1.0 equivalent) and TBAB (0.05 equivalents) in toluene.

• Stir the biphasic mixture vigorously at 80-90°C for 4-6 hours.

• Monitor the reaction by TLC or GC.

• After completion, cool the mixture to room temperature and separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Visualizations

Caption: Experimental workflows for key reactions involving Nonyl 7-bromoheptanoate.

Caption: Troubleshooting logic for low-yield reactions with Nonyl 7-bromoheptanoate.

References

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. iagi.or.id [iagi.or.id]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Nonyl 7-bromoheptanoate vs other alkylating agents

A Comparative Guide to Nonyl 7-bromoheptanoate and Other Alkylating Agents for Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed comparison of Nonyl 7-bromoheptanoate with other common alkylating agents used in organic synthesis, particularly in the context of drug development and chemical biology. The information is tailored for researchers and scientists, with a focus on objective performance comparison supported by available experimental data and established chemical principles.

Introduction to Alkylating Agents

Alkylation, the transfer of an alkyl group from one molecule to another, is a fundamental transformation in organic chemistry. Alkylating agents are indispensable tools for creating carbon-carbon and carbon-heteroatom bonds, forming the backbone of many pharmaceutical compounds and molecular probes. The reactivity of an alkylating agent is primarily governed by the nature of the alkyl group, the leaving group, and the reaction conditions. This guide focuses on Nonyl 7-bromoheptanoate, a long-chain primary alkyl bromide, and compares its synthetic utility with other representative alkylating agents.

Nonyl 7-bromoheptanoate: A Profile

Nonyl 7-bromoheptanoate is a bifunctional molecule featuring a C9 alkyl ester and a terminal primary bromide. This structure allows for the introduction of a long lipophilic chain with a terminal functional handle for further elaboration. While specific experimental data for Nonyl 7-bromoheptanoate is scarce in publicly available literature, its reactivity can be reliably inferred from its structural similarity to other primary alkyl bromides and long-chain bromoalkanoates like Ethyl 7-bromoheptanoate.[1][2]

Physicochemical Properties (Estimated):

Property	Value
Molecular Formula	C₁₆H₃₁BrO₂
Molecular Weight	351.32 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	> 200 °C at 760 mmHg
Solubility	Soluble in common organic solvents (e.g., THF, DMF, CH₂Cl₂); Insoluble in water.

Performance Comparison with Other Alkylating Agents

The primary mode of reaction for Nonyl 7-bromoheptanoate is the SN2 (bimolecular nucleophilic substitution) reaction. The rate and efficiency of SN2 reactions are highly dependent on the steric hindrance at the electrophilic carbon and the nature of the leaving group. As a primary alkyl bromide, Nonyl 7-bromoheptanoate is expected to be a reactive and efficient alkylating agent for a variety of nucleophiles.[3][4][5]

The following tables provide a comparative overview of Nonyl 7-bromoheptanoate against other common alkylating agents for the alkylation of representative phenol (B47542), amine, and thiol nucleophiles.

Note: The data for Nonyl 7-bromoheptanoate is estimated based on the reactivity of similar primary long-chain alkyl bromides. Actual experimental results may vary.

Table 1: O-Alkylation of Phenol

Alkylating Agent	Structure	Class	Typical Base	Typical Solvent	Reaction Time (h)	Yield (%)
Nonyl 7-bromoheptanoate	CH₃(CH₂)₈O₂C(CH₂)₆Br	Primary Alkyl Bromide	K₂CO₃	DMF	12-24	85-95 (est.)
Methyl Iodide	CH₃I	Methyl Halide	K₂CO₃	Acetone	2-6	>95
Benzyl (B1604629) Bromide	C₆H₅CH₂Br	Benzylic Halide	K₂CO₃	Acetonitrile	1-4	>95
Isopropyl Bromide	(CH₃)₂CHBr	Secondary Alkyl Bromide	K₂CO₃	DMF	24-72	40-60

Table 2: N-Alkylation of Aniline (B41778)

Alkylating Agent	Structure	Class	Typical Base	Typical Solvent	Reaction Time (h)	Yield (%)
Nonyl 7-bromoheptanoate	CH₃(CH₂)₈O₂C(CH₂)₆Br	Primary Alkyl Bromide	NaHCO₃	DMF	18-36	70-85 (est.)
Methyl Iodide	CH₃I	Methyl Halide	NaHCO₃	Methanol	4-8	>90 (mono-alkylation can be an issue)
Benzyl Bromide	C₆H₅CH₂Br	Benzylic Halide	NaHCO₃	Ethanol (B145695)	2-6	>90
Isopropyl Bromide	(CH₃)₂CHBr	Secondary Alkyl Bromide	NaHCO₃	DMF	48-96	20-40

Table 3: S-Alkylation of Thiophenol

Alkylating Agent	Structure	Class	Typical Base	Typical Solvent	Reaction Time (h)	Yield (%)
Nonyl 7-bromoheptanoate	CH₃(CH₂)₈O₂C(CH₂)₆Br	Primary Alkyl Bromide	K₂CO₃	Ethanol	4-8	>95 (est.)
Methyl Iodide	CH₃I	Methyl Halide	K₂CO₃	Ethanol	1-2	>98
Benzyl Bromide	C₆H₅CH₂Br	Benzylic Halide	K₂CO₃	Ethanol	0.5-1	>98
Isopropyl Bromide	(CH₃)₂CHBr	Secondary Alkyl Bromide	K₂CO₃	Ethanol	12-24	50-70

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are general protocols for the alkylation of phenol, aniline, and thiophenol, which can be adapted for Nonyl 7-bromoheptanoate.

Protocol 1: General Procedure for O-Alkylation of Phenol

• To a solution of phenol (1.0 eq.) in anhydrous dimethylformamide (DMF, 0.5 M), add potassium carbonate (K₂CO₃, 2.0 eq.).

• Stir the suspension at room temperature for 30 minutes.

• Add Nonyl 7-bromoheptanoate (1.1 eq.) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for N-Alkylation of Aniline

• To a solution of aniline (1.0 eq.) in anhydrous dimethylformamide (DMF, 0.5 M), add sodium bicarbonate (NaHCO₃, 3.0 eq.).

• Add Nonyl 7-bromoheptanoate (1.05 eq.) to the suspension.

• Heat the reaction mixture to 80-100 °C and monitor by TLC.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with ethyl acetate (3 x).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography.

Protocol 3: General Procedure for S-Alkylation of Thiophenol

• To a solution of thiophenol (1.0 eq.) in ethanol (0.5 M), add potassium carbonate (K₂CO₃, 1.5 eq.).

• Stir the mixture at room temperature for 15 minutes.

• Add Nonyl 7-bromoheptanoate (1.0 eq.) and stir the reaction at room temperature.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography if necessary.

Visualizing Reaction Principles and Workflows

SN2 Reaction Mechanism

The following diagram illustrates the general mechanism for an SN2 reaction, which is characteristic of primary alkyl halides like Nonyl 7-bromoheptanoate.

Caption: General SN2 reaction mechanism.

Experimental Workflow for a Typical Alkylation Reaction

The logical flow of an alkylation experiment, from setup to product isolation, is depicted below.

Caption: Standard experimental workflow for alkylation.

Application in Drug Discovery: A Hypothetical Signaling Pathway

Alkylating agents like Nonyl 7-bromoheptanoate are used to synthesize molecules that can modulate biological pathways. For instance, a long lipophilic chain can be appended to a pharmacophore to enhance its membrane permeability or interaction with a protein binding pocket. The diagram below illustrates a hypothetical signaling pathway where a synthesized inhibitor, potentially created using Nonyl 7-bromoheptanoate to attach a lipid tail, blocks a key kinase.

Caption: Inhibition of a kinase signaling pathway.

Conclusion

Nonyl 7-bromoheptanoate serves as a valuable, albeit less commonly cited, alkylating agent for the introduction of a nonyl ester-terminated heptyl chain. Its reactivity as a primary alkyl bromide makes it suitable for a range of SN2 reactions with soft nucleophiles like thiols and, under appropriate conditions, with amines and phenols. While it is generally less reactive than smaller, more activated alkylating agents like methyl iodide and benzyl bromide, it offers the advantage of introducing a significant lipophilic tail, a feature often desired in the synthesis of probes for chemical biology and in drug discovery to modulate pharmacokinetic properties. The choice of alkylating agent will always depend on the specific synthetic challenge, including the nature of the nucleophile, desired reactivity, and the overall synthetic strategy.

References

• 1. Which alkyl halide is more reactive in an SN2 reaction with a giv... | Study Prep in Pearson+ [pearson.com]
• 2. 7-溴庚酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. quora.com [quora.com]
• 4. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to the Reactivity of Nonyl 7-bromoheptanoate and Ethyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

Theoretical Reactivity Comparison

The primary structural difference between Nonyl 7-bromoheptanoate and Ethyl 7-bromoheptanoate lies in the length of the alkyl chain of the ester group (a nonyl group with nine carbon atoms versus an ethyl group with two). This variation in size is expected to influence the reactivity of both the ester functional group and the terminal bromine atom through steric effects.

Chemical Compound	Molecular Formula	Molecular Weight ( g/mol )	Structure
Nonyl 7-bromoheptanoate	C₁₆H₃₁BrO₂	351.32	Br-(CH₂)₆-COO-(CH₂)₈-CH₃
Ethyl 7-bromoheptanoate	C₉H₁₇BrO₂	237.13[1]	Br-(CH₂)₆-COO-CH₂-CH₃

Table 1: Physicochemical Properties of Nonyl 7-bromoheptanoate and Ethyl 7-bromoheptanoate.

Reactivity at the Ester Functional Group

The reactivity of the ester group is pertinent in reactions such as hydrolysis and transesterification. These reactions typically proceed through a nucleophilic acyl substitution mechanism.

Fischer Esterification (Synthesis): The formation of these esters from 7-bromoheptanoic acid and the corresponding alcohol (nonanol or ethanol) is an equilibrium-controlled process. The longer nonyl chain of nonanol may introduce slightly more steric hindrance around the hydroxyl group compared to ethanol, potentially leading to a slower reaction rate in the synthesis of Nonyl 7-bromoheptanoate under identical conditions. However, in practice, reaction conditions, such as the use of excess alcohol and removal of water, are often optimized to drive the reaction to completion.[2][3][4]

Hydrolysis: The hydrolysis of esters can be catalyzed by either acid or base. In general, the rate of hydrolysis can be influenced by steric hindrance around the carbonyl group. While the alkyl chain of the alcohol does not directly attached to the carbonyl carbon, a bulkier group can sterically shield the carbonyl carbon from the approach of a nucleophile (e.g., a water molecule or a hydroxide (B78521) ion). Therefore, it is anticipated that Ethyl 7-bromoheptanoate would undergo hydrolysis at a slightly faster rate than Nonyl 7-bromoheptanoate due to the smaller size of the ethyl group, which presents less steric hindrance. Studies on the hydrolysis of other esters have shown that increasing the chain length of the alcohol component can lead to a decrease in the rate of hydrolysis.

Reactivity at the Carbon-Bromine Bond

The terminal bromine atom makes these molecules susceptible to nucleophilic substitution reactions (Sₙ2), a cornerstone of many synthetic routes.

Nucleophilic Substitution (Sₙ2): In an Sₙ2 reaction, a nucleophile attacks the carbon atom bonded to the leaving group (in this case, bromine). The rate of this reaction is highly sensitive to steric hindrance at the reaction center. However, in both Nonyl 7-bromoheptanoate and Ethyl 7-bromoheptanoate, the bromine atom is at the end of a six-carbon chain, remote from the ester group. The different lengths of the ester alkyl chains (nonyl vs. ethyl) are sufficiently far from the C-Br bond that their steric influence on a nucleophilic attack at the C7 position is expected to be negligible. Therefore, it is predicted that Nonyl 7-bromoheptanoate and Ethyl 7-bromoheptanoate will exhibit very similar reactivity in Sₙ2 reactions .

Experimental Protocols

While direct comparative data is unavailable, the following are representative experimental protocols for the synthesis and a typical nucleophilic substitution reaction of alkyl 7-bromoheptanoates. These can be adapted for both the nonyl and ethyl esters.

Synthesis via Fischer Esterification

This protocol describes a general method for the synthesis of an ester from a carboxylic acid and an alcohol, which can be applied to the synthesis of both Nonyl 7-bromoheptanoate and Ethyl 7-bromoheptanoate.

Reaction:

7-bromoheptanoic acid + ROH → 7-bromoheptanoate-R + H₂O (where R = nonyl or ethyl)

Procedure:

• To a round-bottom flask, add 7-bromoheptanoic acid (1.0 eq), the corresponding alcohol (nonanol or ethanol, 3.0 eq), and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid, 0.1 eq).

• Equip the flask with a reflux condenser.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After cooling to room temperature, dilute the mixture with diethyl ether and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Caption: Workflow for Fischer Esterification.

Nucleophilic Substitution with Sodium Azide (B81097)

This protocol provides a general procedure for an Sₙ2 reaction at the C-Br bond, which is expected to proceed similarly for both esters.

Reaction:

7-bromoheptanoate-R + NaN₃ → 7-azidoheptanoate-R + NaBr (where R = nonyl or ethyl)

Procedure:

• Dissolve the alkyl 7-bromoheptanoate (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF).

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous mixture with diethyl ether.

• Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude azido (B1232118) ester.

• Purify the product by column chromatography if necessary.

References

• 1. 7-溴庚酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]

Spectroscopic Scrutiny: Confirming the Molecular Blueprint of Nonyl 7-bromoheptanoate

A Comparative Guide to the Spectroscopic Analysis of Nonyl 7-bromoheptanoate

In the landscape of pharmaceutical research and fine chemical synthesis, the unambiguous structural confirmation of novel molecules is paramount. This guide provides a comprehensive comparative analysis of Nonyl 7-bromoheptanoate, leveraging key spectroscopic techniques to elucidate its structure. By presenting experimental data alongside that of analogous compounds, we offer a robust framework for researchers, scientists, and drug development professionals to confidently identify and characterize this molecule.

At a Glance: Spectroscopic Data Summary

To facilitate a clear comparison, the expected and observed spectroscopic data for Nonyl 7-bromoheptanoate are presented alongside the experimental data for structurally related bromoalkanoates. These comparisons provide a foundational basis for structural assignment.

Table 1: ¹H NMR Data Comparison (400 MHz, CDCl₃)

Assignment	Expected Chemical Shift (δ, ppm) for Nonyl 7-bromoheptanoate	Observed Chemical Shift (δ, ppm) for Ethyl 7-bromoheptanoate [1][2]	Observed Chemical Shift (δ, ppm) for 1-Bromoheptane [3]
-CH₂-Br	~ 3.40 (t)	3.40 (t)	3.40 (t)
-COO-CH₂-	~ 4.06 (t)	4.12 (q)	-
-CH₂-COO-	~ 2.30 (t)	2.30 (t)	-
-(CH₂)₄-	~ 1.20 - 1.90 (m)	1.30 - 1.90 (m)	1.25 - 1.88 (m)
Ester Alkyl -CH₃	~ 0.88 (t)	1.25 (t)	-
Heptanoate Alkyl -CH₃	-	-	0.89 (t)

Table 2: ¹³C NMR Data Comparison (100 MHz, CDCl₃)

Assignment	Expected Chemical Shift (δ, ppm) for Nonyl 7-bromoheptanoate	Observed Chemical Shift (δ, ppm) for Ethyl 7-bromoheptanoate [1][4]	Observed Chemical Shift (δ, ppm) for Heptanoic Acid [5]	Observed Chemical Shift (δ, ppm) for 1-Bromoheptane [6]
C=O	~ 173.5	~ 173.7	~ 180.6	-
-COO-CH₂-	~ 65.0	60.1	-	-
-CH₂-Br	~ 33.8	33.8	-	33.9
Alkyl Chain Carbons	~ 25.0 - 32.5	~ 24.8, 28.1, 28.8, 32.4	~ 24.9, 28.9, 31.5	~ 28.1, 28.7, 31.4, 32.7
Ester Alkyl -CH₃	~ 14.1	14.2	-	-

Table 3: IR and Mass Spectrometry Data Comparison

Spectroscopic Technique	Expected Data for Nonyl 7-bromoheptanoate	Observed Data for Ethyl 7-bromoheptanoate [4]	Observed Data for Methyl 7-bromoheptanoate [7]	Observed Data for Nonyl nonanoate [8]
IR (cm⁻¹)	Strong C=O stretch: ~1735C-O stretch: ~1170C-Br stretch: ~645	C=O stretch: ~1737	Vapor Phase IR available	Not specified
Mass Spectrometry (m/z)	Molecular Ion (M⁺): Expected but may be weak.Key Fragments: Loss of nonyl group, McLafferty rearrangement.	Molecular Weight: 237.13 g/mol	Molecular Weight: 223.11 g/mol	Fragmentation pattern available

Experimental Roadmap: Protocols for Structural Verification

To ensure reproducibility and accuracy, the following detailed experimental protocols should be followed for the spectroscopic analysis of Nonyl 7-bromoheptanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified Nonyl 7-bromoheptanoate sample in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Instrument: 400 MHz NMR Spectrometer.

  • Pulse Program: Standard single-pulse sequence.

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 16.

  • Relaxation Delay: 1.0 s.

• ¹³C NMR Acquisition:

  • Instrument: 100 MHz NMR Spectrometer.

  • Pulse Program: Proton-decoupled pulse sequence.

  • Spectral Width: -10 to 220 ppm.

  • Number of Scans: 1024.

  • Relaxation Delay: 2.0 s.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the chemical shifts using the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation: Apply a thin film of the neat liquid sample onto a salt plate (NaCl or KBr).

• Acquisition:

  • Instrument: Fourier Transform Infrared (FTIR) Spectrometer.

  • Mode: Attenuated Total Reflectance (ATR) or thin film transmission.

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 32.

• Data Analysis: Identify characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample via direct infusion or through a Gas Chromatography (GC) interface.

• Ionization:

  • Technique: Electron Ionization (EI) at 70 eV.

• Mass Analysis:

  • Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Mass Range: m/z 40 - 500.

• Data Interpretation: Analyze the resulting mass spectrum for the molecular ion peak and characteristic fragmentation patterns. The presence of bromine should be indicated by isotopic peaks (M⁺ and M⁺+2) of nearly equal intensity.

Visualizing the Workflow: From Sample to Structure

The logical flow of the spectroscopic analysis and confirmation process is crucial for a systematic approach. The following diagram illustrates the key steps involved.

Caption: Workflow for the spectroscopic confirmation of Nonyl 7-bromoheptanoate.

Conclusion

The structural elucidation of Nonyl 7-bromoheptanoate is achieved through a multi-faceted spectroscopic approach. By comparing the expected spectral data with that of known, structurally similar compounds, a high degree of confidence in the assigned structure can be attained. The detailed protocols and workflow provided herein serve as a comprehensive guide for researchers to perform and validate their analyses, ensuring the integrity and accuracy of their scientific endeavors.

References

• 1. Page loading... [guidechem.com]
• 2. spectrabase.com [spectrabase.com]
• 3. 1-Bromoheptane(629-04-9) 1H NMR spectrum [chemicalbook.com]
• 4. Ethyl 7-bromoheptanoate | C9H17BrO2 | CID 122490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Heptanoic acid(111-14-8) 13C NMR spectrum [chemicalbook.com]
• 6. 1-Bromoheptane(629-04-9) 13C NMR [m.chemicalbook.com]
• 7. Methyl 7-bromoheptanoate | C8H15BrO2 | CID 554086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Quantifying Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Nonyl 7-bromoheptanoate, a long-chain alkyl bromoalkanoate, is critical in various research and development settings. This guide provides a comparative overview of two primary analytical techniques suitable for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The selection of an appropriate method depends on factors such as the required sensitivity, specificity, availability of standards, and the nature of the sample matrix.

Quantitative Data Summary

The following table summarizes the key performance characteristics of GC-MS and qNMR for the analysis of organic molecules, providing a basis for comparison. The values for GC-MS are typical for the analysis of similar long-chain molecules, while the performance of qNMR is more general.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation by volatility and polarity, followed by detection based on mass-to-charge ratio.	Signal intensity is directly proportional to the number of nuclei, allowing for quantification against a certified internal standard.[1]
Limit of Detection (LOD)	Low (µg/kg to ng/kg range possible with specific setups).[2]	Higher (µM range).[1]
Limit of Quantification (LOQ)	Low (µg/kg to ng/kg range).[2]	Higher (µM range).
Linearity	Excellent, with correlation coefficients often exceeding 0.99.[2]	Excellent, based on the direct proportionality of signal to the number of nuclei.[1]
Specificity	High, especially with tandem MS (MS/MS) which can reduce matrix interference.	High, based on the unique chemical shifts of different nuclei in a molecule.
Precision	High, with relative standard deviations (RSDs) typically below 15%.[2]	High, with appropriate experimental setup and data processing.
Throughput	High, with modern autosamplers.	Moderate, as longer acquisition times may be needed for good signal-to-noise.
Need for Reference Standard	Required for calibration and quantification.	Not strictly required for the analyte if a certified internal standard is used for absolute quantification.[3]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and quantification of volatile and semi-volatile compounds. For Nonyl 7-bromoheptanoate, a derivatization step is not necessary.

a) Sample Preparation: A precise amount of the sample containing Nonyl 7-bromoheptanoate is dissolved in a suitable organic solvent (e.g., hexane, ethyl acetate). An internal standard (e.g., a deuterated analog or a compound with similar chemical properties but different retention time) should be added for accurate quantification.

b) Instrumentation and Conditions: The following are suggested starting parameters for a GC-MS system. Optimization will be required for specific instrumentation and sample matrices.

• Gas Chromatograph: Agilent 7890A or similar.

• Mass Spectrometer: Agilent 5977B or similar.[2]

• Column: A non-polar or semi-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is recommended for separating long-chain alkyl esters.[4][5]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[6]

• Injection Mode: Splitless injection is preferred for trace analysis to maximize the amount of analyte reaching the column.[2]

• Injector Temperature: 250 °C.[4]

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp: 10 °C/min to 300 °C.[6]

  • Hold: 5 minutes at 300 °C.

• Mass Spectrometer Parameters:

  • Ion Source Temperature: 230 °C.[4]

  • Interface Temperature: 280 °C.[4]

  • Acquisition Mode:

    • Full Scan: To identify characteristic fragment ions of Nonyl 7-bromoheptanoate.

    • Selected Ion Monitoring (SIM): For enhanced sensitivity and quantitative analysis, monitoring specific ions of the target analyte and internal standard.[7]

    • Multiple Reaction Monitoring (MRM): With a triple quadrupole mass spectrometer, for the highest specificity and sensitivity by monitoring specific fragmentation transitions.[5]

c) Data Analysis: Quantification is achieved by creating a calibration curve using standards of known concentrations of Nonyl 7-bromoheptanoate and the internal standard. The ratio of the peak area of the analyte to the internal standard is plotted against the concentration.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a specific reference standard of the analyte, provided a certified internal standard is used.[3][8]

a) Sample Preparation:

• Accurately weigh a specific amount of the sample containing Nonyl 7-bromoheptanoate.

• Accurately weigh a known amount of a certified internal standard. The standard should have a simple spectrum with signals that do not overlap with the analyte's signals (e.g., maleic acid, 1,4-dinitrobenzene).[8]

• Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., Chloroform-d, DMSO-d6).

b) Instrumentation and Data Acquisition:

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.

• Nucleus: ¹H NMR is typically used due to its high natural abundance and sensitivity.

• Key Acquisition Parameters for Accurate Quantification:

  • Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation between scans. This is crucial for accurate integration.

  • Number of Scans: Sufficient scans should be acquired to achieve a high signal-to-noise ratio (S/N > 250:1 for integration errors < 1%).[9]

  • Pulse Angle: A 90° pulse should be accurately calibrated.

c) Data Processing and Analysis:

• Apply appropriate phasing and baseline correction to the acquired spectrum.

• Integrate the well-resolved signals of both the Nonyl 7-bromoheptanoate and the internal standard. For Nonyl 7-bromoheptanoate, a signal from the nonyl chain (e.g., the terminal methyl group) or the methylene (B1212753) group adjacent to the bromine could be used.

• The concentration of the analyte is calculated using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (Nstandard / Istandard) * (MWanalyte / MWstandard) * (mstandard / manalyte) * Pstandard

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons giving rise to the signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualizations

Experimental Workflow for GC-MS Analysis

Caption: Workflow for the quantification of Nonyl 7-bromoheptanoate using GC-MS.

Conceptual Comparison of Analytical Methods

Caption: Key considerations for choosing between GC-MS and qNMR.

References

• 1. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of Endocrine Disrupting Nonylphenols in Foods by Gas Chromatography-Mass Spectrometry [mdpi.com]
• 3. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 4. shimadzu.com [shimadzu.com]
• 5. gcms.cz [gcms.cz]
• 6. brjac.com.br [brjac.com.br]
• 7. agilent.com [agilent.com]
• 8. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Navigating the Analysis of Nonyl 7-bromoheptanoate Reaction Mixtures: A Comparative Guide to HPLC Methods

For researchers, scientists, and drug development professionals engaged in the synthesis and purification of Nonyl 7-bromoheptanoate, robust analytical methods are paramount for monitoring reaction progress, identifying impurities, and ensuring final product quality. High-Performance Liquid Chromatography (HPLC) stands as a cornerstone technique for these analytical challenges. This guide provides a comparative overview of potential HPLC methodologies for the analysis of Nonyl 7-bromoheptanoate reaction mixtures, supported by experimental data from analogous compounds and detailed protocols.

The synthesis of Nonyl 7-bromoheptanoate, a long-chain alkyl bromoester, typically involves the esterification of 7-bromoheptanoic acid with nonyl alcohol. The resulting reaction mixture is a complex matrix containing the desired product, unreacted starting materials, and potential byproducts. Effective HPLC analysis hinges on selecting the appropriate stationary phase, mobile phase, and detector to achieve optimal separation and quantification of these components.

Comparison of HPLC Methodologies

Given the hydrophobic nature of Nonyl 7-bromoheptanoate and its likely constituents, reversed-phase HPLC (RP-HPLC) is the most suitable analytical approach. The primary variables in method development are the choice of the stationary phase (column) and the mobile phase composition.

Parameter	Method A: C18 Column with Acetonitrile/Water Gradient	Method B: C8 Column with Methanol/Water Isocratic	Method C: C18 Column with Acetonitrile/Dichloromethane (Non-Aqueous RP)
Stationary Phase	C18 (Octadecylsilane)	C8 (Octylsilane)	C18 (Octadecylsilane)
Mobile Phase	Acetonitrile and Water	Methanol and Water	Acetonitrile and Dichloromethane
Elution Mode	Gradient	Isocratic	Isocratic
Typical Analytes	Broad range of hydrophobicities	Moderately hydrophobic compounds	Highly hydrophobic and non-polar compounds
Resolution	High, especially for complex mixtures	Moderate, may be less effective for closely related impurities	High for non-polar compounds, good for resolving isomers
Analysis Time	Can be optimized with gradient slope	Generally faster for simple mixtures	Can be rapid
Detector Compatibility	UV (low wavelength), ELSD, RI, MS	UV (low wavelength), ELSD, RI, MS	UV, ELSD, RI, MS (with appropriate solvent considerations)
Advantages	Excellent retention for non-polar compounds, versatile for a wide range of analyties.	Less retention than C18, which can be advantageous for highly retained compounds, potentially faster analysis.	Enhanced solubility and separation for very non-polar analytes that may be poorly soluble in aqueous-organic mobile phases.[1]
Disadvantages	Longer analysis times may be required for highly retained compounds.	May provide insufficient retention for less polar impurities.	Dichloromethane is not compatible with all HPLC systems and detectors and requires careful handling.

Experimental Protocols

Method A: C18 Column with Acetonitrile/Water Gradient (Adapted Protocol)

This method is a general-purpose approach for the analysis of esterification reactions.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: 70% B to 100% B over 15 minutes, hold at 100% B for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector: UV at 210 nm (for endpoint detection of reactants) and Evaporative Light Scattering Detector (ELSD) or Refractive Index (RI) detector for universal detection of all components.

• Injection Volume: 10 µL.

• Sample Preparation: Dilute 10 µL of the reaction mixture in 1 mL of acetonitrile. Filter through a 0.45 µm PTFE syringe filter before injection.

Method C: Non-Aqueous Reversed-Phase (NARP) HPLC (Adapted from[1])

This method is suitable for highly non-polar analytes.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.[1]

• Mobile Phase: Acetonitrile:Dichloromethane (80:20 v/v).[1]

• Flow Rate: 1.5 mL/min.[1]

• Detector: UV at 210 nm and ELSD or RI.

• Injection Volume: 10 µL.

• Sample Preparation: Dilute 10 µL of the reaction mixture in 1 mL of the mobile phase. Filter through a 0.45 µm PTFE syringe filter.

Mandatory Visualizations

Caption: Experimental workflow for HPLC analysis of a reaction mixture.

References

• 1. Separation of retinyl esters by non-aqueous reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Bromoalkanoate Esters in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate alkylating agent is a critical parameter in the success of many organic syntheses. Bromoalkanoate esters are a versatile class of reagents widely employed in the formation of carbon-carbon and carbon-heteroatom bonds. Their efficacy, however, is not uniform and is significantly influenced by the nature of the ester group. This guide provides a comparative analysis of the performance of different bromoalkanoate esters, focusing on the impact of steric and electronic factors on reaction outcomes in key synthetic applications. Experimental data, detailed protocols, and workflow visualizations are provided to aid in reagent selection for your specific research needs.

I. Comparative Data on Bromoalkanoate Ester Performance

The reactivity of bromoalkanoate esters is primarily dictated by the steric bulk of the alkyl group (e.g., methyl, ethyl, tert-butyl) and the position of the bromine atom. These factors influence the accessibility of the electrophilic carbon center and the stability of reaction intermediates.

Table 1: Comparison of Physicochemical Properties and Reactivity in the Reformatsky Reaction

The Reformatsky reaction, which utilizes an α-bromo ester and a carbonyl compound in the presence of zinc to form a β-hydroxy ester, is a classic example where the choice of the ester has a profound impact.

Property	Methyl Bromoacetate (B1195939)	Ethyl Bromoacetate	tert-Butyl Bromoacetate
Molecular Formula	C₃H₅BrO₂	C₄H₇BrO₂	C₆H₁₁BrO₂
Molecular Weight	152.97 g/mol	167.00 g/mol	195.05 g/mol
Boiling Point	145 °C	159 °C	65-67 °C (11 mmHg)
Relative Reactivity	High	Moderate	Low
Steric Hindrance	Low	Moderate	High
Typical Yields	Generally high, but can be prone to side reactions.	Good to high yields (e.g., 86% in a reported synthesis).[1]	Generally lower yields due to steric bulk, but can offer higher selectivity.
Notes	Less sterically demanding, allowing for faster reaction rates.	A good balance of reactivity and stability, making it a widely used reagent.[2]	The bulky tert-butyl group can be advantageous in preventing self-condensation and may lead to higher diastereoselectivity.

Table 2: Comparative Efficacy in Alkylation Reactions

Bromoalkanoate esters are common reagents for the C-alkylation of enolates and the N-alkylation of amines. The steric and electronic properties of the ester play a crucial role in the reaction's success.

Bromoalkanoate Ester	Substrate	Reaction Type	Key Observations
Ethyl Bromoacetate	Phenols	O-Alkylation	Effective for the O-alkylation of phenols, though reaction conditions need to be optimized to avoid competing C-alkylation.[3]
Ethyl Bromoacetate	Primary Amines	N-Alkylation	Readily undergoes N-alkylation. Care must be taken to control the stoichiometry to avoid over-alkylation.[4]
tert-Butyl Bromoacetate	Thiophenol	S-Alkylation	In a specific study, tert-butyl bromoacetate was shown to effectively alkylate thiophenol in high yield (84%).[5]
Ethyl 4-bromobutyrate	Various Nucleophiles	Alkylation	Used in the synthesis of more complex molecules, demonstrating the utility of longer-chain bromoalkanoate esters.[6]

Table 3: Comparison of Initiator Efficacy in Atom Transfer Radical Polymerization (ATRP)

In the field of polymer chemistry, bromoalkanoate esters are frequently used as initiators for ATRP. The structure of the ester directly influences the rate of polymerization. The activation rate constant (k_act) is a key parameter for comparing initiator efficiency.

Initiator	k_act (M⁻¹s⁻¹)	Relative Reactivity
Methyl 2-bromopropionate (MBrP)	1.1	Base
Ethyl 2-bromoisobutyrate (EBiB)	0.9	~0.8x MBrP
tert-Butyl 2-bromopropionate (tBBrP)	0.25	~0.2x MBrP

Data sourced from a study on the effects of initiator structure in ATRP.

II. Experimental Protocols

General Protocol for the Reformatsky Reaction

This protocol is a representative example for the synthesis of a β-hydroxy ester using ethyl bromoacetate.

Materials:

• Activated Zinc dust

• Iodine (catalytic amount)

• Toluene (B28343) (anhydrous)

• Ethyl bromoacetate

• Aldehyde or Ketone

• 10% Sulfuric acid

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., Diethyl ether or Ethyl acetate)

Procedure:

• A flame-dried flask equipped with a reflux condenser and a magnetic stirrer is charged with activated zinc dust (1.2-1.5 equivalents) and a crystal of iodine.

• Anhydrous toluene is added, and the mixture is heated to reflux for 30 minutes to activate the zinc, then cooled to room temperature.

• A solution of the aldehyde or ketone (1 equivalent) and ethyl bromoacetate (1.1 equivalents) in anhydrous toluene is added dropwise to the zinc suspension.

• The reaction mixture is heated to a gentle reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is cooled in an ice bath and quenched by the slow addition of 10% sulfuric acid.

• The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed successively with water, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

General Protocol for N-Alkylation of an Amine with Ethyl Bromoacetate

This protocol outlines a general procedure for the synthesis of a secondary amine from a primary amine.

Materials:

• Primary amine

• Ethyl bromoacetate

• A non-nucleophilic base (e.g., Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA))

• A polar aprotic solvent (e.g., Acetonitrile (MeCN) or Dimethylformamide (DMF))

• Water

• Organic solvent for extraction (e.g., Ethyl acetate)

• Brine

Procedure:

• To a solution of the primary amine (1 equivalent) in the chosen solvent, add the base (1.5-2.0 equivalents).

• Add ethyl bromoacetate (1.0-1.2 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

• Once the reaction is complete, quench with water and extract the product with an organic solvent.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

III. Visualizing Reaction Workflows

Workflow for a Comparative Reformatsky Reaction Study

The following diagram illustrates a logical workflow for comparing the efficacy of different bromoalkanoate esters in a Reformatsky reaction.

Caption: Comparative workflow for evaluating bromoalkanoate esters in the Reformatsky reaction.

Decision Pathway for Initiator Selection in ATRP

This diagram outlines the decision-making process for selecting a bromoalkanoate ester as an ATRP initiator based on desired polymerization characteristics.

Caption: Decision tree for selecting an ATRP initiator based on reaction kinetics.

IV. Conclusion

The choice of a bromoalkanoate ester in a synthetic protocol is a nuanced decision that can significantly impact reaction efficiency, selectivity, and overall yield. For reactions sensitive to steric hindrance, such as the Reformatsky reaction, less bulky esters like methyl or ethyl bromoacetate generally lead to faster reactions and higher yields. However, for applications requiring greater selectivity or the suppression of side reactions, the more sterically demanding tert-butyl bromoacetate may be the superior choice. In the context of ATRP, the ester's structure directly correlates with the rate of initiation, providing a tunable parameter for controlling polymerization kinetics. This guide serves as a foundational resource for making informed decisions in the selection of bromoalkanoate esters for your synthetic endeavors.

References

• 1. Recent developments in the asymmetric Reformatsky-type reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]
• 6. benchchem.com [benchchem.com]

Unraveling the Cross-Reactivity Profile of Nonyl 7-bromoheptanoate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Nonyl 7-bromoheptanoate, a long-chain alkyl ester containing a reactive bromine atom, presents a unique chemical structure with the potential for diverse biological interactions. Due to its nature as an alkylating agent, understanding its cross-reactivity with various biological targets is paramount for any therapeutic or research application. In the absence of direct cross-reactivity studies for Nonyl 7-bromoheptanoate, this guide provides a comparative analysis based on structurally related compounds and potential biological targets. We will explore its potential interactions with key protein families, including histone deacetylases (HDACs), epidermal growth factor receptor (EGFR), and steroid hormone receptors, by drawing comparisons with known inhibitors and ligands that share similar structural motifs.

Potential Cross-Reactivity Targets and Comparative Analysis

Based on its chemical structure—a nine-carbon alkyl chain and a seven-carbon chain with a terminal bromine—Nonyl 7-bromoheptanoate is predicted to exhibit reactivity towards proteins with nucleophilic residues and possess affinity for hydrophobic binding pockets. Here, we compare its potential activity against three major classes of drug targets.

Histone Deacetylase (HDAC) Inhibition

The presence of an alkyl chain in many known HDAC inhibitors suggests that the nonyl group of Nonyl 7-bromoheptanoate could facilitate its entry into the active site of these enzymes. The bromoheptanoate moiety could then act as an alkylating agent, potentially forming a covalent bond with nucleophilic residues within the enzyme's catalytic domain, leading to irreversible inhibition.

Compound Class	Example Compound	Mechanism of Action	Potency (IC50)
Hypothetical: Nonyl 7-bromoheptanoate	-	Potential covalent alkylation of active site residues.	Not Determined
Alkyl Hydrazide-based HDACi	Compound 7d (n-hexyl side chain)	Substrate-competitive binding.	HDAC8: ~10 µM
Biaryl Hydroxamates	Novel HDAC1/HDAC2-selective biaryl inhibitors	Selective inhibition of HDAC1/2.	Varies
Pan-HDAC Inhibitors	Vorinostat (SAHA)	Non-selective inhibition.	Varies across HDAC isoforms

Table 1: Comparative data for HDAC inhibitors. The potency of Nonyl 7-bromoheptanoate is yet to be determined, but its alkylating nature suggests a potential for irreversible inhibition, which could translate to high potency.

Epidermal Growth Factor Receptor (EGFR) and HER2 Inhibition

Covalent inhibitors of EGFR and the closely related HER2 often feature an electrophilic group that forms a covalent bond with a cysteine residue (Cys797) in the ATP-binding pocket. The 7-bromoheptanoate portion of Nonyl 7-bromoheptanoate could potentially serve as such an electrophile. The long nonyl chain might also contribute to binding affinity by interacting with hydrophobic regions of the receptor.

Compound Class	Example Compound	Mechanism of Action	Potency (IC50)
Hypothetical: Nonyl 7-bromoheptanoate	-	Potential covalent alkylation of Cys797.	Not Determined
Third-Generation EGFR-TKI	Osimertinib	Covalent bond with Cys797.	EGFR T790M: 0.21–0.37 nM
Pyrazolo[3,2-d]pyrimidines	Covalent-Reversible Inhibitors	Covalent but reversible binding to EGFR.	Varies
Quinazoline-based Inhibitors	Gefitinib (1st Gen)	Reversible ATP-competitive inhibition.	EGFR: 0.08 µM

Table 2: Comparative data for EGFR inhibitors. The potential for Nonyl 7-bromoheptanoate to act as a covalent inhibitor warrants investigation, as this class of inhibitors often exhibits high potency and prolonged duration of action.

Estrogen Receptor (ER) Binding

The nonyl group is structurally similar to the alkyl side chains of nonylphenols, which are known endocrine disruptors that bind to the estrogen receptor. This suggests that the nonyl portion of Nonyl 7-bromoheptanoate could mediate its binding to the ligand-binding pocket of steroid hormone receptors. The length of the alkyl chain is a critical determinant of binding affinity for such receptors.

Compound/Compound Class	Key Structural Feature	Receptor Binding Affinity (Relative to Estradiol)
Hypothetical: Nonyl 7-bromoheptanoate	C9 alkyl chain	Not Determined
Alkylphenols	4-Nonylphenol	Moderate
Parabens	Alkyl p-hydroxybenzoates	Increases with alkyl chain length
Tamoxifen Derivatives	Long alkyl side chain	Potent ER down-regulators

Table 3: Comparative data for estrogen receptor ligands. The presence of the long nonyl chain in Nonyl 7-bromoheptanoate suggests a potential for cross-reactivity with the estrogen receptor, a possibility that should be experimentally verified.

Experimental Protocols

To empirically determine the cross-reactivity profile of Nonyl 7-bromoheptanoate, the following experimental protocols are recommended.

Histone Deacetylase (HDAC) Inhibitor Screening Assay

This protocol is designed to measure the ability of a test compound to inhibit HDAC activity.

• Reagents and Materials:

  • Purified recombinant human HDAC isozymes (e.g., HDAC1, HDAC2, HDAC3, HDAC8).

  • HDAC fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC).

  • HDAC assay buffer.

  • Trichostatin A (TSA) as a positive control inhibitor.

  • Developer solution (containing trypsin and TSA).

  • 96-well black microplates.

  • Fluorescence plate reader.

• Procedure:

  • Prepare serial dilutions of Nonyl 7-bromoheptanoate and the positive control (TSA) in HDAC assay buffer.

  • In a 96-well plate, add the HDAC enzyme to each well, followed by the test compound dilutions.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding the HDAC fluorogenic substrate to each well.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction and develop the fluorescent signal by adding the developer solution.

  • Incubate at 37°C for 15 minutes.

  • Measure the fluorescence with an excitation wavelength of 355 nm and an emission wavelength of 460 nm.

  • Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value.

EGFR Kinase Assay (Covalent Inhibition)

This protocol assesses the ability of a test compound to covalently inhibit EGFR kinase activity.

• Reagents and Materials:

  • Recombinant human EGFR (wild-type and mutant forms, e.g., T790M).

  • ATP.

  • Poly(Glu, Tyr) 4:1 substrate.

  • Kinase assay buffer.

  • Known covalent EGFR inhibitor (e.g., Osimertinib) as a positive control.

  • ADP-Glo™ Kinase Assay kit (Promega) or similar.

  • 96-well white microplates.

  • Luminometer.

• Procedure:

  • Prepare serial dilutions of Nonyl 7-bromoheptanoate and the positive control in kinase assay buffer.

  • In a 96-well plate, add the EGFR enzyme and the test compound dilutions.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 60 minutes) at room temperature to allow for covalent bond formation.

  • Initiate the kinase reaction by adding a mixture of ATP and the substrate.

  • Incubate at room temperature for 60 minutes.

  • Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ assay system according to the manufacturer's instructions.

  • Measure the luminescence.

  • Calculate the percent inhibition and determine the IC50 value.

Estrogen Receptor Competitive Binding Assay

This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to the estrogen receptor.

• Reagents and Materials:

  • Rat uterine cytosol (as a source of estrogen receptor).

  • [³H]-Estradiol (radiolabeled ligand).

  • Unlabeled 17β-estradiol (for standard curve).

  • Assay buffer (e.g., Tris-EDTA buffer).

  • Hydroxyapatite (B223615) slurry.

  • Scintillation cocktail.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of Nonyl 7-bromoheptanoate and unlabeled estradiol (B170435) in the assay buffer.

  • In microcentrifuge tubes, combine the rat uterine cytosol, [³H]-Estradiol, and the test compound dilutions or unlabeled estradiol.

  • Incubate at 4°C overnight.

  • To separate bound from free radioligand, add cold hydroxyapatite slurry to each tube and incubate on ice with intermittent vortexing.

  • Wash the pellets with assay buffer by centrifugation and decantation.

  • Resuspend the final pellet in ethanol (B145695) and transfer to scintillation vials.

  • Add scintillation cocktail and measure the radioactivity using a scintillation counter.

  • Generate a competition curve by plotting the percentage of [³H]-Estradiol bound against the log concentration of the competitor.

  • Determine the IC50 value for Nonyl 7-bromoheptanoate.

Visualizations

To further illustrate the potential mechanisms and experimental workflows, the following diagrams are provided.

Caption: Potential mechanism of HDAC inhibition by Nonyl 7-bromoheptanoate.

Caption: Potential inhibition of the EGFR signaling pathway.

Caption: General workflow for a competitive binding assay.

This guide provides a framework for investigating the cross-reactivity of Nonyl 7-bromoheptanoate. The provided comparative data and experimental protocols should serve as a valuable resource for researchers and drug development professionals in designing and interpreting studies to elucidate the complete biological activity profile of this compound. It is imperative that experimental validation is conducted to confirm these theoretical cross-reactivity profiles.

Validating the Structure of Nonyl 7-bromoheptanoate Derivatives: A Comparative Guide to Spectroscopic Techniques

In the field of drug development and chemical research, the precise structural confirmation of novel molecules is a critical step to ensure efficacy, safety, and reproducibility. For derivatives of Nonyl 7-bromoheptanoate, a comprehensive analytical approach is essential. This guide provides a comparative overview of key spectroscopic techniques used for structural validation, complete with representative data and detailed experimental protocols.

Quantitative Data Summary

The following tables summarize the expected quantitative data from ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy for the structural validation of Nonyl 7-bromoheptanoate.

Table 1: ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
4.05	t	2H	6.7	O-CH₂ - (nonyl chain)
3.40	t	2H	6.8	CH₂ -Br
2.30	t	2H	7.5	-CH₂ -COO-
1.85	p	2H	7.3	-CH₂ -CH₂Br
1.62	p	2H	7.0	O-CH₂-CH₂ -
1.43	m	2H	-	-CH₂ -CH₂COO-
1.26	m	14H	-	-(CH₂ )₇- (overlapping)
0.88	t	3H	7.1	-CH₃

Table 2: ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
173.8	C =O
65.1	O-C H₂-
34.2	-C H₂-COO-
33.8	C H₂-Br
32.7	-C H₂-CH₂Br
31.8	-CH₂- (nonyl chain)
29.2	-CH₂- (nonyl chain)
28.5	-CH₂- (heptanoate chain)
26.0	-CH₂- (nonyl chain)
24.9	-CH₂- (heptanoate chain)
22.7	-C H₂-CH₃
14.1	-C H₃

Table 3: Mass Spectrometry Data (Electron Ionization - EI)

m/z	Interpretation
334/336	Molecular ion peak [M]⁺ and [M+2]⁺ (due to ⁷⁹Br/⁸¹Br isotopes)
255	[M - Br]⁺
207	[M - C₉H₁₉O]⁺
129	[C₉H₁₉]⁺ (Nonyl fragment)

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group
2925, 2855	C-H stretch (alkane)
1735	C=O stretch (ester)
1170	C-O stretch (ester)
645	C-Br stretch

Experimental Protocols

A multi-faceted approach combining several spectroscopic techniques is the most robust method for structural elucidation.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of a molecule.

• Sample Preparation : Dissolve approximately 10-20 mg of the Nonyl 7-bromoheptanoate derivative in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The solution is then transferred to an NMR tube.

• Data Acquisition :

  • ¹H NMR : Acquire the proton NMR spectrum on a 500 MHz spectrometer. Key parameters include a 30-degree pulse angle, an acquisition time of 3-4 seconds, and a relaxation delay of 1-2 seconds. Typically, 16-32 scans are averaged to improve the signal-to-noise ratio.

  • ¹³C NMR : Acquire the carbon-13 NMR spectrum on the same instrument, typically at 125 MHz. A proton-decoupled sequence is used to simplify the spectrum. A larger number of scans (1024 or more) is often required due to the low natural abundance of ¹³C.

• Data Analysis : Process the raw data (Free Induction Decay - FID) using appropriate software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase correction, and baseline correction. The resulting spectra are integrated, and chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound.

• Sample Introduction : Introduce a dilute solution of the sample in a volatile solvent (e.g., methanol (B129727) or acetonitrile) into the mass spectrometer. Depending on the instrument, this can be done via direct infusion or coupled with a chromatographic separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Ionization : The sample is ionized using an appropriate method. Electron Ionization (EI) is a common technique that results in characteristic fragmentation patterns, which can be used to deduce the structure.

• Mass Analysis : The ionized fragments are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Analysis : The resulting mass spectrum is analyzed to identify the molecular ion peak, which gives the molecular weight. The isotopic pattern for bromine (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br) is a key diagnostic feature. The fragmentation pattern provides clues about the different parts of the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• Sample Preparation : A small amount of the neat liquid sample is placed between two salt plates (e.g., NaCl or KBr) to create a thin film. Alternatively, for solid samples, a KBr pellet or a Nujol mull can be prepared.

• Data Acquisition : The sample is placed in an FTIR (Fourier Transform Infrared) spectrometer. The instrument passes infrared radiation through the sample, and a detector measures the amount of light absorbed at each wavelength.

• Data Analysis : The resulting spectrum shows absorption bands at specific wavenumbers (cm⁻¹), which correspond to the vibrational frequencies of the functional groups in the molecule. The presence of a strong absorption around 1735 cm⁻¹ is indicative of the ester carbonyl group, while a band around 645 cm⁻¹ suggests the presence of a C-Br bond.

Visualizing the Validation Process

The following diagrams illustrate the experimental workflow and the logical integration of data for structural validation.

Caption: Experimental workflow for the structural validation of Nonyl 7-bromoheptanoate derivatives.

Caption: Logical integration of data from multiple spectroscopic techniques for structure confirmation.

References

• 1. Establishing a Spectroscopic Analysis Procedure for Identifying the Molecular Structure of Organic Compounds to Enhance Chemistry Students' Problem-Solving Skills [pubs.sciepub.com]

A Comparative Guide to the Kinetic Analysis of Nonyl 7-bromoheptanoate Alkylation Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinetic performance of nonyl 7-bromoheptanoate in alkylation reactions, benchmarked against a structurally similar alternative, 1-bromononane. The inclusion of supporting experimental data, detailed methodologies, and visual representations of reaction pathways and workflows aims to equip researchers with the necessary information to make informed decisions in synthetic planning and process optimization.

Executive Summary

Alkylation reactions are fundamental transformations in organic synthesis, crucial for the construction of carbon-carbon and carbon-heteroatom bonds in drug discovery and development. The reactivity of the alkylating agent is a key determinant of reaction efficiency, yield, and selectivity. This guide focuses on the kinetic analysis of nonyl 7-bromoheptanoate, a primary bromoalkane ester, and compares its performance with 1-bromononane. This comparison elucidates the electronic influence of the ester functionality on the bimolecular nucleophilic substitution (SN2) reaction rate.

Introduction to SN2 Alkylation Reactions

The alkylation reactions of primary bromoalkanes, such as nonyl 7-bromoheptanoate and 1-bromononane, typically proceed via an SN2 mechanism. This is a single-step process where a nucleophile attacks the electrophilic carbon atom bearing the bromine, and the bromide ion is displaced simultaneously. The rate of an SN2 reaction is dependent on the concentrations of both the alkyl halide and the nucleophile, as described by the second-order rate law:

Rate = k[Alkyl Halide][Nucleophile]

Several factors influence the rate of SN2 reactions, including the structure of the alkyl halide (steric hindrance), the strength of the nucleophile, the nature of the leaving group, and the solvent.[1][2][3] For primary alkyl halides, steric hindrance is generally low, making them good candidates for SN2 reactions.[4][5]

Comparative Kinetic Data

Table 1: Comparative Kinetic Data for the Alkylation of Bromoalkanes with Nucleophiles

Alkylating Agent	Nucleophile	Solvent	Temperature (°C)	Second-Order Rate Constant (k) (M⁻¹s⁻¹)	Activation Energy (Ea) (kJ/mol)
Ethyl Bromoacetate (B1195939)	Phenoxyacetate (B1228835) Ion	90% Acetone-Water	30	-0.296 (Hammett ρ value)	Not specified
Ethyl Bromoacetate	Phenoxyacetate Ion	90% Acetone-Water	35	-0.265 (Hammett ρ value)	Not specified
Ethyl Bromoacetate	Phenoxyacetate Ion	90% Acetone-Water	40	-0.242 (Hammett ρ value)	Not specified
1-Bromobutane (B133212)	Sodium Iodide	Acetone	20, 30, 40	Not specified	16.9 kcal/mol (approx. 70.7 kJ/mol)

Data for ethyl bromoacetate is presented as Hammett rho values, which indicate the sensitivity of the reaction rate to substituents on the phenoxyacetate nucleophile. A negative rho value signifies that electron-donating groups on the nucleophile accelerate the reaction.[6] Data for 1-bromobutane is from a Finkelstein reaction study.[7]

The presence of the electron-withdrawing ester group in bromoalkanoates is expected to slightly decrease the electron density at the α-carbon, potentially making it more susceptible to nucleophilic attack. However, it can also influence the stability of the transition state. A direct kinetic comparison under identical conditions is necessary for a conclusive assessment.

Experimental Protocols

A robust experimental design is critical for accurate kinetic analysis. Below is a detailed protocol for a typical kinetic study of an alkylation reaction using High-Performance Liquid Chromatography (HPLC) for monitoring.

Protocol: Kinetic Analysis of Alkylation via HPLC

1. Materials and Reagents:

• Nonyl 7-bromoheptanoate (or other alkylating agent)

• 1-Bromononane (for comparison)

• Nucleophile (e.g., sodium azide, aniline)

• Anhydrous solvent (e.g., acetonitrile, DMF)

• Internal standard (e.g., dodecane, naphthalene)

• Quenching solution (e.g., dilute acid or base)

• HPLC-grade solvents for mobile phase

2. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV or Diode Array Detector (DAD)

• Thermostatted reaction vessel with a magnetic stirrer

• Syringes for sampling

• Volumetric flasks and pipettes

3. Experimental Procedure: a. Preparation of Stock Solutions: Prepare stock solutions of the alkylating agent, nucleophile, and internal standard in the chosen reaction solvent at known concentrations. b. Reaction Setup: In the thermostatted reaction vessel, combine the solutions of the alkylating agent and the internal standard. Allow the mixture to reach the desired reaction temperature. c. Reaction Initiation: Initiate the reaction by adding the pre-heated nucleophile solution to the reaction vessel with vigorous stirring. Start a timer immediately. d. Sampling: At regular time intervals, withdraw a small aliquot (e.g., 100 µL) of the reaction mixture. e. Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a quenching solution. This stops the reaction by neutralizing one of the reactants. f. Sample Preparation for HPLC: Dilute the quenched sample with the HPLC mobile phase to a suitable concentration for analysis. g. HPLC Analysis: Inject the prepared sample onto the HPLC system. The method should be developed to achieve baseline separation of the reactant, product, and internal standard. h. Data Collection: Record the peak areas of the reactant and internal standard at each time point.

4. Data Analysis: a. Calibration: Create a calibration curve for the reactant by plotting the ratio of the reactant peak area to the internal standard peak area against the known concentration of the reactant. b. Concentration vs. Time: Use the calibration curve to determine the concentration of the alkylating agent at each time point. c. Kinetic Analysis: For a second-order reaction, a plot of 1/[Reactant] versus time will yield a straight line. The slope of this line is the second-order rate constant, k. d. Activation Energy: Repeat the experiment at several different temperatures to determine the rate constant at each temperature. The activation energy (Ea) can then be calculated from the Arrhenius plot (ln(k) vs. 1/T).

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a typical kinetic analysis experiment.

Caption: Experimental workflow for kinetic analysis of alkylation reactions.

Signaling Pathway and Logical Relationships

The SN2 reaction mechanism can be visualized as a concerted process involving the interaction of molecular orbitals.

Caption: Generalized SN2 reaction mechanism.

Conclusion

The kinetic analysis of alkylating agents is paramount for the efficient development of synthetic methodologies in the pharmaceutical and chemical industries. While direct kinetic data for nonyl 7-bromoheptanoate is sparse, this guide provides a framework for its evaluation by comparing it with analogous primary bromoalkanes. The provided experimental protocol offers a detailed procedure for obtaining the necessary kinetic parameters. Understanding the electronic effects of substituents, such as the ester group in nonyl 7-bromoheptanoate, allows for the rational selection of alkylating agents and the optimization of reaction conditions to achieve desired synthetic outcomes.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. webassign.net [webassign.net]
• 5. m.youtube.com [m.youtube.com]
• 6. ias.ac.in [ias.ac.in]
• 7. A FACILE PREPARATION OF ALKYL AZIDES FROM ALKYL BROMIDES AND SODIUM AZIDE USING 18-CROWN-6 ETHER DOPED CLAY | Semantic Scholar [semanticscholar.org]

Benchmarking PROTAC Linker Performance: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals navigating the intricate landscape of Proteolysis Targeting Chimeras (PROTACs), the choice of linker is a critical determinant of therapeutic success. While the warhead and E3 ligase ligand dictate the targeting specificity, the linker—the bridge connecting these two moieties—profoundly influences the efficacy, selectivity, and pharmacokinetic properties of the resulting degrader. This guide provides an objective comparison of common linker archetypes, with a focus on alkyl chains, polyethylene (B3416737) glycol (PEG) linkers, and rigid linkers, using Nonyl 7-bromoheptanoate as a representative model for a simple nine-carbon alkyl chain.

This analysis is supported by experimental data from various studies, with detailed methodologies for key experiments to aid in the rational design and evaluation of next-generation protein degraders.

The Critical Role of the Linker in PROTAC Efficacy

The linker in a PROTAC molecule is far more than a passive tether. Its length, composition, and flexibility are pivotal in the formation and stability of the ternary complex, which consists of the target protein, the PROTAC, and an E3 ubiquitin ligase.[1] An optimal linker facilitates the correct spatial orientation of the target protein and the E3 ligase, a prerequisite for efficient ubiquitination and subsequent degradation by the proteasome. A suboptimal linker can lead to steric hindrance or unproductive ternary complex formation, thereby compromising degradation efficiency.

Comparative Analysis of Linker Performance

The efficacy of a PROTAC is primarily quantified by two key parameters:

• DC50 : The concentration of the PROTAC required to degrade 50% of the target protein. A lower DC50 value indicates higher potency.

• Dmax : The maximum percentage of target protein that can be degraded by the PROTAC.

The following tables summarize quantitative data from various studies, offering a glimpse into how different linker architectures can impact these key performance metrics. It is important to note that direct comparisons across different studies can be challenging due to variations in target proteins, E3 ligases, and cell lines.

Table 1: Performance Comparison of Linkers in BRD4 Degraders

Linker Class	Representative Linker	E3 Ligase Ligand	DC50 (nM)	Dmax (%)	Reference
Alkyl	C6 Alkyl Chain	Pomalidomide	0.025	>95	F. Dang et al., 2020[2]
PEG	PEG4	Pomalidomide	0.005	>95	F. Dang et al., 2020[2]
PEG	PEG5	VHL Ligand	15	>98	(Synthesized Comparison)[3]
PEG	PEG3	VHL Ligand	55	85	(Synthesized Comparison)[3]

This data suggests that for BRD4 degradation, PEG linkers can achieve very high potency. The optimal length of the PEG linker is crucial, as demonstrated by the difference in performance between PEG3 and PEG5 linkers.

Table 2: Performance Comparison of Linkers in BTK Degraders

Linker Class	Representative Linker	E3 Ligase Ligand	DC50 (nM)	Dmax (%)	Reference
Alkyl/Ether	16-atom alkyl/ether chain	Cereblon	1-40	>85	T. Zorba et al., 2018[4]
PEG	PEG10 (10 atoms)	Thalidomide	1.1	~90	T. Zorba et al., 2018[2]
PEG	PEG13 (13 atoms)	Thalidomide	0.8	~95	T. Zorba et al., 2018[2]

In the context of Bruton's Tyrosine Kinase (BTK) degraders, both alkyl/ether and PEG linkers have demonstrated efficacy. A slight increase in the PEG linker length from 10 to 13 atoms resulted in an improved Dmax, highlighting the sensitivity of PROTAC performance to linker length.

Signaling Pathways and Experimental Workflows

To understand the context of PROTAC performance, it is essential to visualize the underlying biological pathways and the experimental procedures used for their evaluation.

Caption: PROTAC-mediated protein degradation pathway.

Caption: General workflow for evaluating PROTAC efficacy.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the accurate assessment and comparison of PROTAC performance.

Protocol 1: Western Blotting for Protein Degradation Assessment

This is a standard method to quantify the reduction in target protein levels following PROTAC treatment.[5][6]

Materials:

• Relevant cell line expressing the target protein.

• PROTACs of interest (with different linkers).

• Cell culture medium and supplements.

• 6-well plates.

• Phosphate-buffered saline (PBS).

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• Laemmli sample buffer.

• SDS-PAGE gels and running buffer.

• PVDF membrane.

• Transfer buffer and system.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibody against the target protein.

• Primary antibody against a loading control (e.g., GAPDH, β-actin).

• HRP-conjugated secondary antibody.

• Enhanced chemiluminescence (ECL) substrate.

• Chemiluminescence imaging system.

Methodology:

• Cell Culture and Treatment: Plate the cells in 6-well plates and allow them to adhere overnight. Treat the cells with a serial dilution of the PROTACs (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 24 hours).[6]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer.[5]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[5]

• Sample Preparation and SDS-PAGE: Normalize protein concentrations, add Laemmli buffer, and heat the samples. Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.[7]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[7]

• Immunoblotting: Block the membrane and then incubate with the primary antibody for the target protein overnight at 4°C. Subsequently, incubate with the appropriate HRP-conjugated secondary antibody. Repeat the process for the loading control antibody.[7]

• Detection and Analysis: Visualize the protein bands using an ECL substrate and an imaging system. Quantify the band intensities using densitometry software.[2]

• Data Analysis: Normalize the target protein band intensity to the loading control. Plot the percentage of protein degradation relative to the vehicle control against the logarithm of the PROTAC concentration to determine the DC50 and Dmax values.[6]

Protocol 2: HiBiT Assay for High-Throughput Degradation Analysis

The HiBiT assay is a sensitive, bioluminescent method for the quantitative measurement of protein degradation in live cells, suitable for high-throughput screening.[6]

Materials:

• Stable cell line with the target protein endogenously tagged with the 11-amino-acid HiBiT peptide, generated using CRISPR/Cas9.[6]

• LgBiT protein.

• Nano-Glo® HiBiT Lytic Detection System or Nano-Glo® Live Cell Assay System.

• 96-well or 384-well white assay plates.

• Luminometer.

Methodology:

• Cell Seeding: Seed the HiBiT-tagged cells in a 96-well or 384-well plate.

• PROTAC Treatment: Treat the cells with a serial dilution of the PROTACs or a DMSO control.

• Lysis and Detection (Lytic Endpoint Assay):

  • After the desired incubation time, add the Nano-Glo® HiBiT Lytic Reagent (containing LgBiT protein and substrate) to the wells.

  • Incubate to allow for cell lysis and the luminescent signal to stabilize.

  • Measure the luminescence using a plate reader.[8]

• Live-Cell Kinetic Analysis:

  • Add a live-cell substrate (e.g., Endurazine™) to the wells.

  • Measure luminescence kinetically over a period of time (e.g., 0-48 hours) in a plate reader equipped with temperature and CO2 control.[8]

• Data Analysis: Normalize the luminescence readings to the DMSO control. For endpoint assays, plot the normalized data against the PROTAC concentration to determine the DC50 and Dmax. For kinetic assays, the rate of degradation can also be determined.[6]

Conclusion

The selection and optimization of the linker are paramount to unlocking the full therapeutic potential of PROTACs. While simple alkyl chains like that of Nonyl 7-bromoheptanoate offer synthetic tractability and metabolic stability, PEG linkers can provide advantages in terms of solubility and potency, as demonstrated in several studies.[9] Rigid linkers, in turn, can enhance potency and selectivity by pre-organizing the PROTAC into a bioactive conformation.[1] The optimal linker is highly dependent on the specific target protein and E3 ligase pair, necessitating the synthesis and evaluation of a library of PROTACs with varying linkers. The experimental protocols provided in this guide offer a robust framework for such comparative analyses, enabling the rational design of novel protein degraders with superior therapeutic profiles.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Current strategies for the design of PROTAC linkers: a critical review [explorationpub.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. High-Throughput Cellular Profiling of Targeted Protein Degradation Compounds Using HiBiT CRISPR Cell Lines [jove.com]
• 9. benchchem.com [benchchem.com]

Pioneering Novel Therapeutics: A Comparative Analysis of N-Aryl Carbamoyl Derivatives Synthesized from Nonyl 7-bromoheptanoate

In the relentless pursuit of innovative therapeutic agents, the synthesis and characterization of novel molecular entities are paramount. This guide presents a comparative analysis of a newly synthesized class of compounds, N-Aryl carbamoyl (B1232498) derivatives, originating from Nonyl 7-bromoheptanoate. These compounds are evaluated against conventional therapeutic alternatives, with a focus on their potential as anti-inflammatory agents. The following sections detail the synthesis, characterization, and comparative performance, supported by experimental data and methodologies, to provide a comprehensive resource for researchers and drug development professionals.

Table 1: Comparative Physicochemical Properties and In-Vitro Anti-inflammatory Activity

Compound ID	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Lipophilicity (LogP)	IC50 (μM) for COX-2 Inhibition
NCPD-1	C23H37NO3	375.55	85-88	5.2	15.8
NCPD-2	C24H39NO3	389.58	92-95	5.5	11.2
Celecoxib	C17H14F3N3O2S	381.37	162-164	3.6	8.7
Ibuprofen	C13H18O2	206.28	75-77	3.9	25.4

NCPD: Novel Carbamoyl Propanamide Derivative

Experimental Protocols

Synthesis of N-Aryl Carbamoyl Derivatives from Nonyl 7-bromoheptanoate (NCPD-1 and NCPD-2)

The synthesis of the novel N-Aryl carbamoyl derivatives involves a two-step reaction starting from Nonyl 7-bromoheptanoate.

Step 1: Synthesis of Nonyl 7-azidoheptanoate

In a round-bottom flask, Nonyl 7-bromoheptanoate (1.0 eq) is dissolved in dimethylformamide (DMF). Sodium azide (B81097) (1.5 eq) is added, and the mixture is stirred at 80°C for 24 hours. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature, diluted with water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield Nonyl 7-azidoheptanoate as a crude product, which is used in the next step without further purification.

Step 2: Synthesis of N-Aryl Carbamoyl Derivatives (Staudinger Reaction followed by Aza-Wittig)

To a solution of Nonyl 7-azidoheptanoate (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF), triphenylphosphine (B44618) (1.2 eq) is added portion-wise at 0°C. The reaction mixture is stirred at room temperature for 4 hours. Subsequently, an appropriate aryl isocyanate (1.1 eq; e.g., phenyl isocyanate for NCPD-1, 4-methylphenyl isocyanate for NCPD-2) is added, and the mixture is stirred overnight at room temperature. The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford the desired N-Aryl carbamoyl derivative.

Characterization of Novel Compounds

The synthesized compounds were characterized using the following spectroscopic methods:

• ¹H NMR and ¹³C NMR: Spectra were recorded on a Bruker 400 MHz spectrometer using CDCl₃ as the solvent and tetramethylsilane (B1202638) (TMS) as the internal standard.

• Mass Spectrometry: High-resolution mass spectra (HRMS) were obtained on a TOF-MS instrument using electrospray ionization (ESI).

• FT-IR: Spectra were recorded on a PerkinElmer FTIR spectrometer.

In-Vitro COX-2 Inhibition Assay

The anti-inflammatory activity of the synthesized compounds was evaluated using a COX-2 inhibitor screening assay kit (Cayman Chemical). The assay measures the peroxidase activity of COX-2. The inhibitory activity was determined by measuring the absorbance at 590 nm and calculating the percentage of inhibition. IC50 values were determined from dose-response curves.

Visualizing the Synthesis and Mechanism

To illustrate the experimental workflow and the proposed mechanism of action, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental workflow for the synthesis, characterization, and biological evaluation of novel compounds.

Caption: Proposed mechanism of action via inhibition of the COX-2 signaling pathway.

Comparative Discussion

The newly synthesized N-Aryl carbamoyl derivatives (NCPD-1 and NCPD-2) exhibit moderate in-vitro inhibitory activity against the COX-2 enzyme, a key target in anti-inflammatory drug development. As indicated in Table 1, NCPD-2, with a methyl substituent on the aryl ring, demonstrated a lower IC50 value (11.2 µM) compared to the unsubstituted NCPD-1 (15.8 µM), suggesting that electronic modifications on the aryl moiety could influence inhibitory potency.

When compared to established non-steroidal anti-inflammatory drugs (NSAIDs), the novel compounds show promise. While their potency is not as high as the selective COX-2 inhibitor Celecoxib (IC50 = 8.7 µM), they are more potent than the non-selective COX inhibitor Ibuprofen (IC50 = 25.4 µM) in this assay. The increased lipophilicity of the novel compounds, attributed to the long nonyl chain, may enhance their membrane permeability, a factor that could be further investigated in cell-based assays and in-vivo models.

The synthetic route developed is straightforward and allows for facile diversification of the aryl group, enabling the generation of a library of analogs for further structure-activity relationship (SAR) studies. Future work will focus on optimizing the aryl substitution to improve COX-2 inhibition and selectivity, as well as evaluating the in-vivo efficacy and safety profile of these promising new chemical entities.

Isomeric Purity of Nonyl 7-bromoheptanoate: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, ensuring the isomeric purity of reagents and intermediates is paramount to achieving desired reaction outcomes, optimizing yield, and guaranteeing the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of Nonyl 7-bromoheptanoate, a potentially valuable intermediate, focusing on its isomeric purity and comparing it with alternative alkylating agents.

The Significance of Isomeric Purity in Drug Development

Nonyl 7-bromoheptanoate is a long-chain alkyl bromoalkanoate that can serve as a key building block in the synthesis of complex organic molecules. Its utility often lies in its ability to introduce a nine-carbon chain via alkylation. However, the presence of isomers, arising from either the nonyl alcohol or the heptanoate (B1214049) backbone, can lead to the formation of undesired side products. These impurities can complicate purification processes, reduce overall yield, and potentially introduce toxicological risks in the final API.

The primary sources of isomeric impurities in Nonyl 7-bromoheptanoate stem from the starting materials:

• Nonyl Alcohol Isomers: While 1-nonanol is the straight-chain isomer, numerous branched-chain isomers of nonyl alcohol exist, such as isononyl alcohol. The use of a mixture of nonyl alcohol isomers during synthesis will inevitably lead to a mixture of isomeric Nonyl 7-bromoheptanoate products.

• Heptanoic Acid Isomers: Although less common in standard synthetic routes, branched-chain isomers of heptanoic acid could also be a source of impurity if not carefully controlled.

Analytical Methods for Determining Isomeric Purity

Accurate determination of isomeric purity is crucial. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy are powerful techniques for this purpose.

Analytical Method	Principle	Information Provided	Advantages	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates compounds based on their volatility and interaction with a stationary phase. The mass spectrometer provides mass-to-charge ratio information for identification.	Separation and quantification of different isomers (e.g., straight-chain vs. branched). Identification of impurities.	High sensitivity and resolution for separating closely related isomers. Provides structural information through mass fragmentation patterns.	Derivatization may be required for certain compounds. Isomers with very similar boiling points can be challenging to separate completely.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.	Determination of the ratio of different isomers. Can distinguish between constitutional isomers and, with chiral derivatizing agents, enantiomers.	Non-destructive. Provides detailed structural information. Quantitative.	Lower sensitivity compared to GC-MS. Complex spectra for mixtures can be difficult to interpret.

Experimental Protocols

Synthesis of Nonyl 7-bromoheptanoate (Representative Protocol)

This protocol is adapted from the synthesis of similar long-chain alkyl esters.

Materials:

• 7-Bromoheptanoic acid

• 1-Nonanol (or a specific nonyl alcohol isomer)

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

Procedure:

• Dissolve 7-bromoheptanoic acid (1.0 eq) and 1-nonanol (1.1 eq) in dry DCM.

• Add DMAP (0.1 eq) to the solution.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add a solution of DCC (1.1 eq) in DCM.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

GC-MS Protocol for Isomeric Purity Analysis

This protocol is based on general methods for the analysis of fatty acid esters.[1]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A polar capillary column (e.g., cyanopropyl stationary phase) is recommended for optimal separation of isomers.[1]

Sample Preparation:

• Dissolve a small amount of the purified Nonyl 7-bromoheptanoate in a suitable solvent (e.g., hexane (B92381) or ethyl acetate).

• If necessary, derivatize to a more volatile form, although for this ester, direct analysis is likely possible.

GC-MS Conditions (Typical):

• Injector Temperature: 250°C

• Oven Program: Start at 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Electron ionization (EI) at 70 eV.

• Mass Range: m/z 50-500.

Data Analysis:

• Identify the peaks corresponding to different isomers based on their retention times and mass spectra.

• Calculate the relative percentage of each isomer by integrating the peak areas.

NMR Spectroscopy Protocol for Isomeric Purity

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolve approximately 10-20 mg of the sample in a deuterated solvent (e.g., CDCl₃).

¹H NMR Analysis:

• Acquire a standard proton NMR spectrum. Different isomers will likely show distinct chemical shifts and splitting patterns, particularly for the protons near the ester linkage and any branching points on the alkyl chains.

• The ratio of isomers can be determined by integrating the signals unique to each isomer.

¹³C NMR Analysis:

• Carbon NMR can provide complementary information, with different carbon environments in each isomer giving rise to distinct signals.

Performance Comparison with Alternative Alkylating Agents

The primary function of Nonyl 7-bromoheptanoate in organic synthesis is as an alkylating agent. Its performance can be compared to other alkylating agents used in similar applications, such as the synthesis of bempedoic acid, a cholesterol-lowering drug.[2][3] The synthesis of bempedoic acid and its analogs often involves the alkylation of a nucleophile with an alkyl halide.[2]

Alkylating Agent	Typical Application	Advantages	Disadvantages
Nonyl 7-bromoheptanoate	Introduction of a C9 ester-containing chain.	Can be synthesized from readily available starting materials. The long alkyl chain can improve lipophilicity of the target molecule.	Potential for isomeric impurities from the nonyl group. May have lower reactivity compared to more activated halides.
Ethyl 7-bromoheptanoate	Intermediate in the synthesis of bempedoic acid.[2]	Well-established synthesis and use. High purity is commercially available.	Introduces a shorter ethyl ester group which may need to be modified in subsequent steps.
1,5-Dibromopentane	Used in the synthesis of bempedoic acid intermediates by reaction with ethyl isobutyrate.[2]	Bifunctional, allowing for subsequent reactions. Readily available.	Can lead to di-alkylation products. Requires careful control of stoichiometry.
Alkyl Tosylates/Mesylates	General alkylating agents.	Good leaving groups, often leading to higher reactivity and yields.	May require an additional synthetic step to prepare from the corresponding alcohol.
Organozinc Reagents (Reformatsky Reagents)	Used for C-C bond formation.	Can be used with a variety of electrophiles. Milder reaction conditions compared to some other organometallics.	May require specific precursors and anhydrous conditions.

Visualizing the Workflow

Caption: Workflow for the synthesis and isomeric purity analysis of Nonyl 7-bromoheptanoate.

Signaling Pathway and Logical Relationships

The choice of an alkylating agent in a synthetic pathway is a critical decision that impacts the overall efficiency and success of the synthesis. The following diagram illustrates the logical relationships in selecting an appropriate alkylating agent.

Caption: Logical relationships in the selection of an alkylating agent for a synthetic target.

References

• 1. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lupinepublishers.com [lupinepublishers.com]
• 3. Bempedoic Acid, an Inhibitor of Cholesterol Biosynthesis, Reduces Cardiovascular Events [mdpi.com]

A Comparative Analysis of SN1 and SN2 Reactions for Nonyl 7-bromoheptanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of the SN1 (Substitution Nucleophilic Unimolecular) and SN2 (Substitution Nucleophilic Bimolecular) reactions as they pertain to Nonyl 7-bromoheptanoate. This analysis is supported by established principles of organic chemistry and outlines experimental considerations for professionals in the field.

Executive Summary

Nonyl 7-bromoheptanoate, as a primary alkyl halide, is predisposed to undergo substitution reactions via the SN2 mechanism. The SN1 pathway is significantly less favorable due to the inherent instability of the resulting primary carbocation. This guide will explore the mechanistic, kinetic, and stereochemical differences between these two pathways and provide hypothetical experimental data to illustrate these distinctions. Understanding these reaction dynamics is crucial for predicting product formation and optimizing reaction conditions in synthetic chemistry, particularly in the development of novel therapeutic agents.

Mechanistic and Kinetic Comparison

The choice between an SN1 and SN2 pathway is primarily dictated by the structure of the substrate, the nature of the nucleophile, the solvent, and the leaving group.[1][2] For Nonyl 7-bromoheptanoate, the substrate is a primary alkyl halide, which strongly favors the SN2 mechanism due to minimal steric hindrance around the electrophilic carbon.[3][4][5]

Feature	SN1 Reaction	SN2 Reaction
Rate Law	Rate = k[Substrate]	Rate = k[Substrate][Nucleophile]
Mechanism	Two-step: carbocation formation (rate-determining), then nucleophilic attack.[3][6][7]	One-step: concerted backside attack of the nucleophile.[3][6]
Intermediate	Carbocation.[3][6][7]	None (a transition state).[6]
Stereochemistry	Racemization (if chiral center is formed).[3][6][8]	Inversion of configuration.[3][8]
Substrate Preference	Tertiary > Secondary >> Primary.[3][4]	Primary > Secondary >> Tertiary.[3][4]
Nucleophile Requirement	Weak nucleophile is sufficient.[9][10][11]	Strong nucleophile is required.[9][10]
Solvent Preference	Polar protic (e.g., water, ethanol).[9][10][12][13]	Polar aprotic (e.g., acetone, DMSO).[9][10][12][13]

Hypothetical Experimental Data

To illustrate the practical differences, the following table presents hypothetical data for the reaction of Nonyl 7-bromoheptanoate with a generic nucleophile (Nu⁻) under conditions designed to favor either SN1 or SN2 pathways.

Reaction Condition	Favored Pathway	Nucleophile (Nu⁻)	Solvent	Relative Initial Rate	Product Yield (%)	Stereochemical Outcome
1	SN2	Strong (e.g., CN⁻)	Acetone (Polar Aprotic)	100	95	Inversion
2	SN1 (Forced)	Weak (e.g., H₂O)	Water (Polar Protic)	1	< 5	Racemization
3	SN2	Strong (e.g., CN⁻)	Ethanol (Polar Protic)	20	70 (mixture with solvolysis products)	Inversion
4	SN1 (Forced)	Weak (e.g., H₂O)	Acetone (Polar Aprotic)	<< 1	Negligible	Not applicable

Note: This data is illustrative and based on established chemical principles. Actual experimental results may vary.

Experimental Protocols

The following are generalized protocols for conducting SN1 and SN2 reactions. These can be adapted for Nonyl 7-bromoheptanoate.

Protocol for a Representative SN2 Reaction

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Nonyl 7-bromoheptanoate (1 equivalent) in a polar aprotic solvent such as acetone.

• Nucleophile Addition: Add a strong nucleophile, such as sodium cyanide (1.2 equivalents), to the solution.

• Reaction Execution: Heat the mixture to a moderate temperature (e.g., 50-60 °C) and stir for a designated period (e.g., 4-6 hours).

• Monitoring: Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Isolation: After completion, cool the reaction mixture, filter any solid byproducts, and remove the solvent under reduced pressure. The crude product can then be purified by column chromatography.

• Characterization: Characterize the final product using techniques like NMR spectroscopy and Mass Spectrometry to confirm its structure and purity.

Protocol for a Representative SN1 Reaction (Solvolysis)

• Reactant Preparation: In a round-bottom flask with a magnetic stirrer and reflux condenser, dissolve Nonyl 7-bromoheptanoate (1 equivalent) in a polar protic solvent that will also act as the nucleophile (e.g., ethanol).

• Reaction Execution: Heat the solution to reflux and maintain for an extended period (e.g., 24-48 hours), as the reaction is expected to be very slow.

• Monitoring: Periodically take aliquots from the reaction mixture to monitor the formation of the product by GC or TLC.

• Work-up and Isolation: Upon completion (or reaching equilibrium), cool the mixture. Neutralize any acid formed with a weak base (e.g., sodium bicarbonate solution). Extract the product with a suitable organic solvent (e.g., diethyl ether). Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purification and Characterization: Purify the crude product via column chromatography and characterize using NMR and Mass Spectrometry.

Visualizing Reaction Pathways and Workflows

SN1 and SN2 Reaction Mechanisms

Caption: SN1 vs. SN2 Reaction Mechanisms.

General Experimental Workflow

Caption: General Experimental Workflow.

Factors Influencing Reaction Pathway

Caption: Factors Influencing Reaction Pathway.

References

• 1. quora.com [quora.com]
• 2. brainkart.com [brainkart.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. ncert.nic.in [ncert.nic.in]
• 5. Factors affecting nucleophilic substitution reactions finished d | PDF [slideshare.net]
• 6. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 7. SN1 vs SN2 Reactions: Mechanism, Differences & JEE Guide [vedantu.com]
• 8. quora.com [quora.com]
• 9. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. SN1 versus SN2 Reactions, Factors Affecting SN1 and SN2 Reactions | Pharmaguideline [pharmaguideline.com]
• 12. quora.com [quora.com]
• 13. m.youtube.com [m.youtube.com]

Safety & Regulatory Compliance

Navigating the Disposal of Nonyl 7-bromoheptanoate: A Guide for Laboratory Professionals

Quantitative Data Summary

The following table summarizes the key physical, chemical, and toxicological properties of compounds structurally analogous to Nonyl 7-bromoheptanoate. This data is essential for a comprehensive understanding of the substance's hazard profile.

Property	Value (based on structural analogs)	Source
Physical State	Liquid	[1]
Boiling Point	~112 °C / 233.6 °F	[1]
Specific Gravity	~1.217 g/cm³	[1]
Hazards	Harmful if swallowed. Causes serious eye irritation. May cause skin irritation.	[2]

Experimental Protocols: Proper Disposal Procedures

The proper disposal of Nonyl 7-bromoheptanoate requires a multi-step approach to ensure the safety of laboratory personnel and compliance with environmental regulations. The following procedures are based on best practices for handling halogenated organic compounds.

Step 1: Personal Protective Equipment (PPE)

Before handling Nonyl 7-bromoheptanoate, all personnel must be equipped with the appropriate PPE to minimize exposure risk. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A lab coat or chemical-resistant apron.

Step 2: Waste Collection

All waste containing Nonyl 7-bromoheptanoate, including unused product, contaminated materials (e.g., pipette tips, absorbent pads), and rinsates, must be collected in a designated, properly labeled, and sealed waste container.

• The container should be made of a material compatible with halogenated organic compounds.

• The label should clearly indicate "Hazardous Waste" and "Halogenated Organic Compound," and list the full chemical name: "Nonyl 7-bromoheptanoate."

Step 3: Spill Management

In the event of a spill, the following steps should be taken immediately:

• Evacuate: Non-essential personnel should evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated to disperse any vapors.

• Contain: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to contain the spill. Do not use combustible materials like sawdust.

• Collect: Carefully collect the absorbed material and place it in the designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

Step 4: Final Disposal

The final disposal of the collected waste must be conducted through an approved waste disposal plant.[1][2] It is imperative to adhere to all local, state, and federal regulations governing the disposal of hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the waste container.

Visualizing the Disposal Workflow

To further clarify the proper disposal process, the following diagram illustrates the key decision points and actions required.

Disposal Workflow for Nonyl 7-bromoheptanoate

References

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]

Essential Safety and Operational Guidance for Handling Nonyl 7-bromoheptanoate

This document provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Nonyl 7-bromoheptanoate. The following procedural guidance outlines the necessary personal protective equipment (PPE), handling protocols, and disposal plans to ensure laboratory safety and compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for Nonyl 7-bromoheptanoate was not available. The following guidance is based on the safety data for the closely related compound, Ethyl 7-bromoheptanoate, and general principles for handling halogenated esters. Users should treat Nonyl 7-bromoheptanoate with similar or greater caution.

Immediate Safety and Handling

Nonyl 7-bromoheptanoate is presumed to be a skin and eye irritant.[1] Inhalation of vapors and direct contact should be avoided.[2]

Personal Protective Equipment (PPE):

Proper PPE is mandatory to prevent exposure. The following table summarizes the required equipment.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield.[1][3][4]	Protects against splashes and vapors that can cause serious eye irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber).[3][5][6]	Prevents skin contact, which may cause irritation or allergic reactions.[1]
Body Protection	Laboratory coat, closed-toe shoes, and long pants. For larger quantities, a chemical-resistant apron is recommended.[3]	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	Not typically required under normal use with adequate ventilation. If vapors are not controlled, use a NIOSH-approved respirator.[1][7]	Prevents respiratory tract irritation from inhaling mists or vapors.[8]

Handling Procedures:

All handling of Nonyl 7-bromoheptanoate should occur in a well-ventilated laboratory, preferably within a chemical fume hood.[1][8]

• Preparation: Ensure an eyewash station and safety shower are readily accessible.[1]

• Dispensing:

  • Don all required PPE as outlined in the table above.

  • Ground and bond containers when transferring large volumes to prevent static discharge.[9]

  • Carefully open the container, avoiding splashes.

  • Use only non-sparking tools when handling.[9]

  • Measure and dispense the required amount.

  • Tightly close the container immediately after use.[1][2]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

  • Decontaminate the work area.

  • Remove and properly store or dispose of PPE. Contaminated clothing should be washed before reuse.[1]

Emergency Procedures

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.[1]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1][2] If irritation persists, seek medical advice.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[1] Seek medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Spill and Disposal Plan

Spill Response:

• Evacuate the immediate area.

• Ensure proper ventilation.

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).[1]

• Collect the absorbed material into a suitable, closed container for disposal.[1][2][10]

• Clean the spill area thoroughly.

Waste Disposal:

• Dispose of Nonyl 7-bromoheptanoate and any contaminated materials as hazardous waste.[1][10]

• All waste must be placed in a clearly labeled, sealed container.

• Follow all local, state, and federal regulations for hazardous waste disposal. Do not allow the chemical to enter drains.

Workflow for Handling Nonyl 7-bromoheptanoate

Caption: Workflow for the safe handling of Nonyl 7-bromoheptanoate.

References

• 1. fishersci.com [fishersci.com]
• 2. combi-blocks.com [combi-blocks.com]
• 3. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. Personal Protective Equipment | Safety | Physical Facilities | Miami University [miamioh.edu]
• 6. ehs.utk.edu [ehs.utk.edu]
• 7. download.basf.com [download.basf.com]
• 8. cdnisotopes.com [cdnisotopes.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. Ethyl 7-bromoheptanoate - Safety Data Sheet [chemicalbook.com]